2,5-Dimethyl-1,4-hexadiene

• CAS: 927-97-9

Core Science & Biosynthesis

Technical Guide: Physical Properties of 2,5-Dimethyl-1,4-hexadiene and its Isomer 2,5-Dimethyl-2,4-hexadiene

Disclaimer: This technical guide addresses the physical properties of 2,5-dimethyl-1,4-hexadiene. However, publicly available experimental data for this specific isomer is limited. To provide a comprehensive overview as requested, this guide focuses on the well-characterized isomer, 2,5-dimethyl-2,4-hexadiene (B125384) (CAS No. 764-13-6) , as a representative example of a dimethylhexadiene. The information presented for 2,5-dimethyl-2,4-hexadiene should not be attributed to 2,5-dimethyl-1,4-hexadiene, as their structural differences will result in different physical properties.

Introduction to 2,5-Dimethyl-1,4-hexadiene

2,5-Dimethyl-1,4-hexadiene (CAS No. 927-97-9) is an organic compound with the molecular formula C8H14 and a molecular weight of approximately 110.20 g/mol .[1][2] It is a structural isomer of 2,5-dimethyl-2,4-hexadiene and other hexadienes. Due to the non-conjugated nature of its double bonds, its chemical and physical properties differ from its conjugated isomers. Detailed experimental data on the physical properties of 2,5-dimethyl-1,4-hexadiene are not extensively reported in readily available literature.

Physical Properties of 2,5-Dimethyl-2,4-hexadiene

The following table summarizes the key physical properties of the conjugated isomer, 2,5-dimethyl-2,4-hexadiene.

Property	Value	Units
Molecular Formula	C8H14	-
Molecular Weight	110.20	g/mol
Boiling Point	132-135	°C
Melting Point	11-14	°C
Density	~0.773	g/mL at 25°C
Refractive Index	~1.476	at 20°C
Solubility in Water	Insoluble	-
Solubility in Organic Solvents	Soluble in alcohol	-

Experimental Protocols for Physical Property Determination

The following are detailed methodologies for the key experiments used to determine the physical properties of liquid organic compounds like 2,5-dimethyl-2,4-hexadiene.

3.1. Determination of Boiling Point (Distillation Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure.[3] A common and accurate method for determining the boiling point of a volatile organic compound is through simple distillation.

• Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle, and boiling chips.

• Procedure:

  • A sample of the liquid (at least 5-10 mL) is placed in the distillation flask along with a few boiling chips to ensure smooth boiling.

  • The distillation apparatus is assembled, ensuring the thermometer bulb is positioned just below the side arm of the distillation flask to accurately measure the temperature of the vapor that is in equilibrium with the boiling liquid.

  • The liquid is heated gently. As the liquid boils, the vapor rises, surrounds the thermometer bulb, and then passes into the condenser.

  • The temperature is recorded when it becomes constant. This stable temperature, observed while the vapor is condensing and dripping into the receiving flask, is the boiling point of the liquid.[4]

  • The atmospheric pressure should be recorded as the boiling point is pressure-dependent.[3]

3.2. Determination of Density (Pycnometer Method)

Density is the mass per unit volume of a substance.[5] For liquids, a pycnometer or a volumetric flask can be used for accurate density determination.

• Apparatus: Pycnometer (a small glass flask with a fitted glass stopper with a capillary tube), analytical balance.

• Procedure:

  • The empty, clean, and dry pycnometer is weighed accurately (m1).

  • The pycnometer is filled with distilled water of a known temperature and weighed again (m2). The density of water at this temperature is known.

  • The pycnometer is emptied, dried, and then filled with the sample liquid (2,5-dimethyl-2,4-hexadiene) at the same temperature and weighed (m3).

  • The density of the sample liquid (ρ_sample) is calculated using the following formula: ρ_sample = [(m3 - m1) / (m2 - m1)] * ρ_water

3.3. Determination of Refractive Index (Abbe Refractometer)

The refractive index of a substance is a measure of how much the path of light is bent, or refracted, when it enters the material. It is a characteristic physical property of a substance.[6]

• Apparatus: Abbe refractometer, dropper, and a constant temperature water bath.

• Procedure:

  • The refractometer is calibrated using a standard sample with a known refractive index, often distilled water.

  • A few drops of the sample liquid are placed on the prism of the refractometer using a clean dropper.[7]

  • The prisms are closed and the instrument is adjusted to bring the dividing line between the light and dark fields into sharp focus at the center of the crosshairs.

  • The refractive index is read directly from the instrument's scale.

  • The temperature is controlled and recorded, as the refractive index is temperature-dependent. A correction factor can be applied if the measurement is not performed at the standard temperature (usually 20°C).[6]

Synthesis of 2,5-Dimethyl-2,4-hexadiene

A common method for the synthesis of 2,5-dimethyl-2,4-hexadiene is the Prins condensation of isobutyraldehyde (B47883) with tert-butyl alcohol in the presence of an acidic catalyst.[8]

• Reactants: Isobutyraldehyde (IBA), tert-butyl alcohol (TBOH), and a solid acid catalyst (e.g., HZSM-5 molecular sieve).

• Solvent: 1,4-dioxane.

• Apparatus: Autoclave with temperature controller, gas chromatograph (GC) for product analysis.

• Procedure:

  • The reactants (e.g., 5 mL IBA, 20 mL TBOH), the catalyst (e.g., 3 g HZSM-5), and the solvent (e.g., 25 mL 1,4-dioxane) are loaded into the autoclave.[8]

  • The autoclave is sealed and heated to the reaction temperature (e.g., 160°C) under autogenous pressure.[8]

  • The reaction is allowed to proceed for a set time (e.g., 8 hours).[8]

  • After the reaction, the autoclave is cooled to room temperature.

  • The liquid product is then analyzed, for example by gas chromatography, to determine the conversion of reactants and the yield of 2,5-dimethyl-2,4-hexadiene.[8]

Experimental Workflow and Diagrams

5.1. Synthesis Workflow for 2,5-Dimethyl-2,4-hexadiene

Caption: Synthesis workflow of 2,5-dimethyl-2,4-hexadiene.

Analytical Characterization: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful analytical technique for the separation, identification, and quantification of volatile and semi-volatile organic compounds, including isomers of dimethylhexadiene.

• Principle: Gas chromatography separates the components of a mixture based on their different affinities for the stationary phase of the GC column.[9] The separated components then enter the mass spectrometer, where they are ionized and fragmented. The resulting mass spectrum provides a molecular fingerprint that can be used to identify the compound.[10]

• Experimental Protocol Outline:

  • Sample Preparation: The sample is dissolved in a suitable volatile solvent (e.g., hexane).

  • Injection: A small volume of the prepared sample is injected into the GC.

  • Separation: The sample is vaporized and carried by an inert gas (e.g., helium) through a capillary column. The oven temperature is programmed to ramp up to facilitate the separation of components with different boiling points.

  • Detection and Analysis: As the separated components elute from the column, they are detected by the mass spectrometer. The retention time and the mass spectrum of each component are recorded. The mass spectrum can be compared to a library (e.g., NIST) for identification.[9]

The differentiation of isomers like 2,5-dimethyl-1,4-hexadiene and 2,5-dimethyl-2,4-hexadiene can be achieved by GC-MS, as they will likely have different retention times and potentially subtle differences in their mass spectral fragmentation patterns.[11]

Conclusion

While detailed physical properties of 2,5-dimethyl-1,4-hexadiene are not widely available, the study of its isomer, 2,5-dimethyl-2,4-hexadiene, provides valuable insight into the characteristics of C8H14 dienes. The experimental protocols outlined in this guide for determining boiling point, density, and refractive index, along with the synthesis and analytical methods, represent standard practices in organic chemistry for the characterization of such compounds. Further research is required to fully characterize the physical properties of 2,5-dimethyl-1,4-hexadiene.

References

• 1. 2,5-Dimethyl-1,4-hexadiene | C8H14 | CID 523037 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1,4-Hexadiene, 2,5-dimethyl- [webbook.nist.gov]
• 3. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 4. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 5. alrasheedcol.edu.iq [alrasheedcol.edu.iq]
• 6. athabascau.ca [athabascau.ca]
• 7. davjalandhar.com [davjalandhar.com]
• 8. dmto.dicp.ac.cn [dmto.dicp.ac.cn]
• 9. benchchem.com [benchchem.com]
• 10. youtube.com [youtube.com]
• 11. Structural Elucidation Techniques for Geometric Isomers using Mass Spectrometry [eureka.patsnap.com]

2,5-Dimethyl-1,4-hexadiene molecular weight and formula

This document provides a concise summary of the fundamental chemical properties of 2,5-Dimethyl-1,4-hexadiene, focusing on its molecular formula and weight. This information is foundational for its application in research and development.

Core Molecular Data

The essential properties of 2,5-Dimethyl-1,4-hexadiene are derived from its atomic composition. The structure consists of a six-carbon hexadiene chain with two methyl group substituents. The molecular formula for this compound is C₈H₁₄.[1][2] The molecular weight is approximately 110.20 g/mol .[2][3][4][5]

Property	Value	Source
Molecular Formula	C₈H₁₄	[1][2]
Molecular Weight	110.20 g/mol	[2][3][4][5]
CAS Number	927-97-9	[6]

Methodology for Property Determination

Molecular Formula Calculation:

The molecular formula is determined by identifying and counting each atom in the molecule's structure.

• Base Chain: "Hexadiene" indicates a 6-carbon chain containing two double bonds. The "1,4-" prefix specifies these bonds are located starting at the first and fourth carbon atoms.

• Substituents: "2,5-Dimethyl" indicates two methyl (CH₃) groups are attached to the second and fifth carbon atoms of the main chain.

• Hydrogen Count: Hydrogen atoms are added to each carbon to satisfy carbon's standard valency of four.

This systematic construction confirms the molecular formula as C₈H₁₄.

Molecular Weight Calculation:

The molecular weight is the sum of the atomic weights of all atoms in the molecule.

• Atomic Weight of Carbon (C): ~12.011 amu

• Atomic Weight of Hydrogen (H): ~1.008 amu

The calculation is performed as follows: (Number of Carbon atoms × Atomic Weight of C) + (Number of Hydrogen atoms × Atomic Weight of H) (8 × 12.011) + (14 × 1.008) = 96.088 + 14.112 = 110.20 amu (or g/mol )

Logical Relationship Diagram

The following diagram illustrates the logical flow from the chemical name to the final molecular weight.

Figure 1. Derivation of Molecular Weight.

References

• 1. 2,5-Dimethyl-1,4-hexadiene | C8H14 | CID 523037 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2,5-Dimethyl-1,5-hexadiene | C8H14 | CID 12322 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2,5-Dimethyl-2,4-hexadiene 96 764-13-6 [sigmaaldrich.com]
• 4. 2,5-dimethyl-2,4-hexadiene [stenutz.eu]
• 5. 2,4-Dimethyl-1,5-hexadiene | C8H14 | CID 543226 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 2,5-Dimethyl-1,4-hexadiene | CAS#:927-97-9 | Chemsrc [chemsrc.com]

Synthesis of 2,5-Dimethyl-1,4-hexadiene from Isobutylene: A Technical Examination

For Researchers, Scientists, and Drug Development Professionals

Abstract

The synthesis of specific diene isomers is a critical aspect of organic chemistry, with applications ranging from polymer production to the synthesis of fine chemicals and pharmaceutical intermediates. This technical guide addresses the synthesis of 2,5-dimethyl-1,4-hexadiene, with a specific focus on its preparation from the readily available petrochemical feedstock, isobutylene (B52900). A comprehensive review of the scientific literature reveals that the direct, single-step synthesis of 2,5-dimethyl-1,4-hexadiene from isobutylene is not a well-documented or established method. The dimerization of isobutylene typically leads to a mixture of other C8 isomers, primarily 2,4,4-trimethylpentenes and other dimethylhexene isomers. This guide will, therefore, discuss the common dimerization pathways of isobutylene, the synthesis of related dimethylhexadiene (B12642583) isomers, and potential multi-step strategies that could yield the target 2,5-dimethyl-1,4-hexadiene.

The Challenge of Direct Dimerization of Isobutylene to 2,5-Dimethyl-1,4-hexadiene

The dimerization of isobutylene is a well-studied industrial process, typically catalyzed by acids. The reaction proceeds through the formation of a tert-butyl carbocation, which then attacks a second isobutylene molecule. The resulting C8 carbocation can then deprotonate to form various isomers.

The generally accepted mechanism for the acid-catalyzed dimerization of isobutylene is illustrated below. This pathway predominantly yields 2,4,4-trimethyl-1-pentene (B89804) and 2,4,4-trimethyl-2-pentene. The formation of a linear hexadiene backbone, particularly the 1,4-diene, is not favored under these conditions due to the steric hindrance and the stability of the intermediate carbocations.

Figure 1: Acid-catalyzed dimerization of isobutylene.

Synthesis of Related Dimethylhexadiene Isomers

While the direct synthesis of 2,5-dimethyl-1,4-hexadiene from isobutylene is not prominent, methods for producing other isomers, such as 2,5-dimethyl-2,4-hexadiene (B125384), are well-established. These syntheses often utilize isobutylene or its derivatives as starting materials.

Prins Condensation for 2,5-Dimethyl-2,4-hexadiene

A notable method for synthesizing 2,5-dimethyl-2,4-hexadiene involves the Prins condensation of isobutylene (or its hydrated form, tert-butyl alcohol) with isobutyraldehyde.[1][2] This reaction is typically catalyzed by solid acids, such as zeolites.

Figure 2: Prins condensation route to 2,5-dimethyl-2,4-hexadiene.

Experimental Protocols for Synthesis of 2,5-Dimethyl-2,4-hexadiene

The following is a representative experimental protocol for the synthesis of 2,5-dimethyl-2,4-hexadiene via the Prins condensation, based on literature reports.[1]

Materials:

• tert-Butyl alcohol (TBOH)

• Isobutyraldehyde (IBA)

• HZSM-5 zeolite catalyst

• 1,4-Dioxane (solvent)

Procedure:

• A high-pressure autoclave reactor is charged with tert-butyl alcohol, isobutyraldehyde, HZSM-5 catalyst, and 1,4-dioxane.

• The reactor is sealed and heated to the desired reaction temperature (e.g., 160 °C) under autogenous pressure.

• The reaction is allowed to proceed for a specified duration (e.g., 8 hours) with stirring.

• After the reaction, the reactor is cooled to room temperature.

• The solid catalyst is separated from the liquid product mixture by filtration.

• The liquid product is analyzed by gas chromatography (GC) and gas chromatography-mass spectrometry (GC-MS) to determine the conversion of reactants and the selectivity to 2,5-dimethyl-2,4-hexadiene.

• The product can be purified by fractional distillation.

Quantitative Data from Literature:

Catalyst	Reactant Ratio (TBOH:IBA)	Temperature (°C)	Time (h)	IBA Conversion (%)	2,5-Dimethyl-2,4-hexadiene Yield (%)	Reference
HZSM-5 (Si/Al=39)	4:1	160	8	78.6	57.8	[1]

Potential Multi-Step Synthesis of 2,5-Dimethyl-1,4-hexadiene

Given the lack of a direct route, a multi-step synthesis could be envisioned to produce 2,5-dimethyl-1,4-hexadiene from isobutylene. A hypothetical pathway could involve the formation of a suitable C4 intermediate from isobutylene, followed by a coupling reaction. For instance, the conversion of isobutylene to isocrotyl bromide, followed by a Wurtz-type coupling, could theoretically yield the desired product, although this would likely result in a mixture of isomers.

Figure 3: Hypothetical multi-step synthesis of 2,5-dimethyl-1,4-hexadiene.

Conclusion

References

• 1. dmto.dicp.ac.cn [dmto.dicp.ac.cn]
• 2. US3856882A - Process for producing 2,5-dimethyl 2,4-hexadiene - Google Patents [patents.google.com]

An In-depth Technical Guide on the Spectroscopic Data for 2,5-Dimethyl-1,4-hexadiene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available spectroscopic data for 2,5-Dimethyl-1,4-hexadiene. Due to the limited availability of comprehensive spectral data for this specific isomer in public databases, this document focuses on presenting the confirmed data and outlines general experimental protocols for the acquisition of such spectra.

Data Presentation

Quantitative spectroscopic data for 2,5-Dimethyl-1,4-hexadiene is sparse in readily accessible databases. The following tables summarize the available experimental data.

¹H NMR Data

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
4.84	t	1H	Olefinic CH
4.65	m	2H	Olefinic CH₂

Note: This data is sourced from a study focused on greener solvents and may not represent a complete spectral analysis.[1]

Mass Spectrometry Data

m/z	Relative Intensity (%)	Interpretation
110	12	Molecular Ion [M]⁺

Note: The NIST WebBook also indicates the availability of mass spectrometry data for 2,5-Dimethyl-1,4-hexadiene.[1]

Infrared (IR) and ¹³C NMR Data

Experimental Protocols

The following sections detail generalized experimental methodologies for obtaining the key spectroscopic data discussed.

Infrared (IR) Spectroscopy (for a Liquid Sample)

Objective: To obtain the infrared spectrum of a liquid sample to identify functional groups.

Methodology:

• Sample Preparation: For a pure liquid sample ('neat'), no specific preparation is needed other than ensuring the sample is free from water and particulate matter.

• Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer is typically used.

• Procedure:

  • Ensure the salt plates (typically NaCl or KBr) are clean and dry. Handle them by the edges to avoid transferring moisture.

  • Place a single drop of the liquid sample onto the surface of one salt plate.

  • Carefully place the second salt plate on top, gently pressing to create a thin, uniform film of the liquid between the plates.

  • Mount the "sandwich" of salt plates into the sample holder of the FTIR spectrometer.

  • Acquire a background spectrum of the empty sample compartment to subtract atmospheric and instrumental interferences.

  • Acquire the sample spectrum. The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

  • After the measurement, clean the salt plates thoroughly with a dry solvent (e.g., anhydrous acetone (B3395972) or isopropanol) and return them to a desiccator for storage.

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C)

Objective: To obtain high-resolution ¹H and ¹³C NMR spectra to determine the chemical structure and connectivity of the molecule.

Methodology:

• Sample Preparation:

  • Weigh approximately 5-20 mg of the liquid sample directly into a clean, dry NMR tube.

  • Add approximately 0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃). The deuterated solvent is necessary to provide a lock signal for the spectrometer and to avoid large solvent peaks in the ¹H NMR spectrum.

  • Cap the NMR tube and gently invert it several times to ensure the solution is homogeneous.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a broadband probe is used.

• ¹H NMR Acquisition:

  • Insert the NMR tube into the spectrometer.

  • Lock the spectrometer onto the deuterium (B1214612) signal of the solvent.

  • Shim the magnetic field to achieve high homogeneity, which results in sharp spectral lines.

  • Set the appropriate acquisition parameters, including the number of scans (typically 8-16 for a concentrated sample), pulse width, and relaxation delay.

  • Acquire the Free Induction Decay (FID).

  • Process the FID using Fourier transformation, phase correction, and baseline correction to obtain the final spectrum.

  • Reference the spectrum to the residual solvent peak or an internal standard (e.g., Tetramethylsilane, TMS, at 0 ppm).

• ¹³C NMR Acquisition:

  • The same sample can be used for ¹³C NMR.

  • Tune the probe to the ¹³C frequency.

  • A standard proton-decoupled pulse sequence is typically used to simplify the spectrum by removing C-H coupling.

  • Due to the low natural abundance of ¹³C, a larger number of scans (hundreds to thousands) and a longer relaxation delay may be required to achieve an adequate signal-to-noise ratio.

  • Process the data similarly to the ¹H spectrum. The solvent signal is used for referencing (e.g., the central peak of the CDCl₃ triplet at 77.16 ppm).

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of the compound. For a volatile, non-polar compound like 2,5-Dimethyl-1,4-hexadiene, Gas Chromatography-Mass Spectrometry (GC-MS) is the most suitable technique.

Methodology:

• Sample Preparation:

  • Prepare a dilute solution of the sample in a volatile organic solvent (e.g., hexane (B92381) or dichloromethane). The concentration should be in the range of µg/mL to ng/mL.

• Instrumentation: A Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).

• Procedure:

  • Inject a small volume (typically 1 µL) of the sample solution into the GC injection port.

  • The sample is vaporized and carried by an inert gas (e.g., helium) through a capillary column. The column separates the components of the sample based on their boiling points and interactions with the stationary phase.

  • As the separated components elute from the column, they enter the ion source of the mass spectrometer.

  • In the ion source, the molecules are ionized, typically by Electron Ionization (EI).

  • The resulting ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole).

  • A detector records the abundance of each ion, generating a mass spectrum.

  • The data system records the mass spectra as a function of GC retention time.

Visualization of Spectroscopic Analysis Workflow

The following diagram illustrates a generalized workflow for the spectroscopic analysis of a chemical compound.

Caption: General workflow for spectroscopic analysis of a chemical compound.

References

• 1. rsc.org [rsc.org]

An In-depth Technical Guide to the Predicted ¹H NMR Spectrum of 2,5-Dimethyl-1,4-hexadiene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed analysis and prediction of the proton nuclear magnetic resonance (¹H NMR) spectrum of 2,5-dimethyl-1,4-hexadiene. In the absence of a readily available experimental spectrum, this document outlines the expected chemical shifts, splitting patterns, and coupling constants based on established NMR principles and data from analogous chemical structures. This guide also includes a standard experimental protocol for the acquisition of a ¹H NMR spectrum for a volatile organic compound of this nature and a visual representation of the molecule's proton environments to aid in spectral interpretation.

Predicted ¹H NMR Spectral Data

The ¹H NMR spectrum of 2,5-dimethyl-1,4-hexadiene is predicted to exhibit four distinct signals. The symmetry of the molecule simplifies the spectrum, rendering the two isopropyl groups and the two vinylic protons chemically equivalent. The predicted data is summarized in the table below.

Protons (Label)	Integration	Predicted Chemical Shift (δ, ppm)	Predicted Splitting Pattern	Predicted Coupling Constants (J, Hz)
Hc (CH)	2H	5.2 - 5.7	Doublet of doublets (dd)	³Jca ≈ 10-12 (cis), ⁴Jcb ≈ 1-2
Hb (CH)	2H	2.2 - 2.7	Multiplet (septet of doublets)	³Jba ≈ 6-8, ⁴Jbc ≈ 1-2
Ha (CH₃)	12H	0.9 - 1.1	Doublet (d)	³Jab ≈ 6-8

Structural and Signaling Pathway Diagram

The following diagram illustrates the chemical structure of 2,5-dimethyl-1,4-hexadiene and the coupling relationships between the different proton environments.

Caption: Predicted proton coupling in 2,5-dimethyl-1,4-hexadiene.

Detailed Signal Analysis

• Ha (Methyl Protons): The twelve protons of the four methyl groups are equivalent due to the molecule's symmetry. They are expected to appear as a doublet in the upfield region of the spectrum, typically around 0.9-1.1 ppm.[1] This signal is split by the adjacent methine proton (Hb), resulting in a doublet with a typical vicinal coupling constant (³J) of 6-8 Hz.[2]

• Hb (Methine Protons): The two methine protons of the isopropyl groups are also chemically equivalent. Their signal is predicted to be in the allylic region, around 2.2-2.7 ppm.[3] These protons are coupled to the six methyl protons (Ha) on the same isopropyl group and to the adjacent vinylic proton (Hc). The coupling to the six equivalent methyl protons would theoretically produce a septet. This septet would be further split by the vinylic proton (Hc) into a doublet of septets, or more likely observed as a complex multiplet due to the small allylic coupling constant (⁴J).[4]

• Hc (Vinylic Protons): The two vinylic protons are equivalent and are expected to resonate in the downfield region, characteristic of protons on a carbon-carbon double bond, typically between 5.2 and 5.7 ppm.[5][6] Each vinylic proton is coupled to the other vinylic proton in a cis relationship, which typically exhibits a coupling constant (³J) of 10-12 Hz.[7][8] Additionally, there will be a weaker, long-range allylic coupling (⁴J) to the methine proton (Hb), expected to be around 1-2 Hz.[4] This would result in a doublet of doublets splitting pattern for the vinylic signal.

Experimental Protocol for ¹H NMR Spectrum Acquisition

This section provides a detailed methodology for acquiring the ¹H NMR spectrum of a volatile organic compound such as 2,5-dimethyl-1,4-hexadiene.

1. Sample Preparation:

• Solvent Selection: Use a deuterated solvent that will dissolve the sample and has a residual proton signal that does not overlap with the analyte signals. Deuterated chloroform (B151607) (CDCl₃) is a common choice for non-polar organic compounds.

• Sample Concentration: Prepare a solution of approximately 5-10 mg of 2,5-dimethyl-1,4-hexadiene in 0.6-0.7 mL of the deuterated solvent in a clean, dry NMR tube.

• Internal Standard: Add a small amount of a reference standard, such as tetramethylsilane (B1202638) (TMS), to the sample solution. TMS provides a reference signal at 0.00 ppm.

2. NMR Spectrometer Setup:

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better signal dispersion and resolution.

• Tuning and Matching: Tune and match the NMR probe to the correct frequency for ¹H nuclei to ensure optimal sensitivity.

• Locking: Lock the spectrometer on the deuterium (B1214612) signal of the solvent to stabilize the magnetic field.

• Shimming: Shim the magnetic field to achieve a homogeneous field across the sample, which is crucial for obtaining sharp, well-resolved peaks.

3. Data Acquisition Parameters:

• Pulse Sequence: A standard single-pulse experiment is typically sufficient for a ¹H NMR spectrum.

• Acquisition Time (AT): Set the acquisition time to at least 2-3 seconds to ensure good digital resolution.

• Relaxation Delay (D1): Use a relaxation delay of 1-2 seconds to allow for the protons to return to their equilibrium state between pulses.

• Number of Scans (NS): The number of scans will depend on the sample concentration. For a moderately concentrated sample, 8 to 16 scans should provide a good signal-to-noise ratio.

• Spectral Width (SW): Set the spectral width to cover the expected range of proton chemical shifts (e.g., 0 to 12 ppm).

4. Data Processing:

• Fourier Transform: Apply a Fourier transform to the acquired free induction decay (FID) to convert the time-domain data into the frequency-domain spectrum.

• Phasing: Manually or automatically phase the spectrum to ensure that all peaks are in the absorptive mode.

• Baseline Correction: Apply a baseline correction to obtain a flat baseline across the spectrum.

• Referencing: Reference the spectrum by setting the TMS peak to 0.00 ppm.

• Integration: Integrate the area under each peak to determine the relative number of protons giving rise to each signal.

• Peak Picking: Identify the chemical shift of each peak and multiplet.

• Coupling Constant Measurement: Measure the distance in Hertz between the split peaks of a multiplet to determine the coupling constants.

References

• 1. propan-2-ol low high resolution H-1 proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H1 2-propanol 1-H nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 2. NMR Coupling Constants | Chemical Instrumentation Facility [cif.iastate.edu]
• 3. web.pdx.edu [web.pdx.edu]
• 4. Video: ¹H NMR: Long-Range Coupling [jove.com]
• 5. fiveable.me [fiveable.me]
• 6. orgchemboulder.com [orgchemboulder.com]
• 7. Coupling in Cis/Trans Alkenes | OpenOChem Learn [learn.openochem.org]
• 8. chem.libretexts.org [chem.libretexts.org]

An In-depth Technical Guide to the ¹³C NMR Analysis of 2,5-Dimethyl-1,4-hexadiene

Audience: Researchers, scientists, and drug development professionals.

Core Content: This guide provides a comprehensive overview of the ¹³C Nuclear Magnetic Resonance (NMR) analysis of 2,5-Dimethyl-1,4-hexadiene. It includes predicted spectral data based on established principles of NMR spectroscopy, a detailed experimental protocol for data acquisition, and workflow visualizations to facilitate understanding and application in a laboratory setting.

Predicted ¹³C NMR Spectral Data

Due to the molecular structure of 2,5-dimethyl-1,4-hexadiene, which may exist as a mixture of (E) and (Z) isomers, the precise chemical shifts can vary. The following table presents predicted ¹³C NMR chemical shifts for the primary carbon environments. These predictions are based on typical chemical shift ranges for substituted alkenes.[1] The numbering convention used corresponds to the structure diagram below.

Table 1: Predicted ¹³C NMR Chemical Shifts for 2,5-Dimethyl-1,4-hexadiene

Carbon Atom	Chemical Environment	Predicted Chemical Shift (δ) in ppm
C1	=CH₂	112 - 118
C2	=C(CH₃)-	141 - 146
C3	-CH₂- (allylic)	38 - 43
C4	=CH-	122 - 128
C5	=C(CH₃)-	131 - 136
C6	-CH₃ (from C5)	17 - 22
C7 (Methyl)	-CH₃ (from C2)	20 - 25

Note: Spectra are typically referenced to an internal standard like Tetramethylsilane (TMS) at 0 ppm. The solvent used can also influence chemical shifts.

Molecular Structure

The structure of 2,5-dimethyl-1,4-hexadiene contains two double bonds and seven distinct carbon environments, leading to an equivalent number of signals in a proton-decoupled ¹³C NMR spectrum.

Figure 1: Chemical Structure of 2,5-Dimethyl-1,4-hexadiene.

Detailed Experimental Protocol

This section outlines a standard operating procedure for acquiring a high-quality, proton-decoupled ¹³C NMR spectrum of 2,5-dimethyl-1,4-hexadiene.

Sample Preparation

• Weighing the Sample: Accurately weigh approximately 50-100 mg of 2,5-dimethyl-1,4-hexadiene for a standard ¹³C NMR experiment.[2] Higher concentrations will reduce the required acquisition time.[3]

• Solvent Selection: Choose a suitable deuterated solvent that completely dissolves the sample. Chloroform-d (CDCl₃) is a common choice for nonpolar organic compounds.

• Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of the chosen deuterated solvent in a clean, dry vial.[4]

• Transfer and Filtration: Using a Pasteur pipette with a small cotton or glass wool plug, filter the solution directly into a 5 mm NMR tube to remove any particulate matter.[3] The final sample volume in the tube should be around 0.5-0.6 mL.[5]

• Capping and Cleaning: Securely cap the NMR tube. Thoroughly wipe the outside of the tube with a lint-free tissue and a solvent like isopropanol (B130326) or acetone (B3395972) to remove any fingerprints or dirt before insertion into the spectrometer.[4]

Instrument Setup and Calibration

• Sample Insertion: Place the NMR tube into a spinner and adjust its depth using a gauge. Insert the sample into the NMR spectrometer.

• Locking: The spectrometer's field frequency is stabilized by "locking" onto the deuterium (B1214612) signal of the solvent.[6]

• Shimming: The magnetic field homogeneity is optimized through a process called shimming. This can be performed manually or automatically to achieve sharp, symmetrical peaks.[7]

• Tuning and Matching: The NMR probe is tuned to the ¹³C frequency to ensure efficient transfer of radiofrequency energy and maximize signal reception.[6]

Data Acquisition

• Experiment Selection: Choose a standard proton-decoupled ¹³C NMR pulse sequence (e.g., zgpg30 on Bruker systems).[6] This sequence simplifies the spectrum by removing C-H coupling, resulting in a single peak for each unique carbon atom.

• Acquisition Parameters:

  • Spectral Width (SW): Set a spectral width that encompasses all expected carbon signals, typically from 0 to 220 ppm.[6]

  • Number of Scans (NS): Due to the low natural abundance of ¹³C, multiple scans are required. A typical starting point is 1024 scans, which can be adjusted based on sample concentration to achieve an adequate signal-to-noise ratio.

  • Relaxation Delay (d1): A relaxation delay of 1-2 seconds is generally sufficient for qualitative spectra, allowing the nuclei to return to equilibrium between pulses.[6]

  • Acquisition Time (AQ): An acquisition time of 1-2 seconds is common and provides good digital resolution.[7]

Data Processing

• Fourier Transformation: The raw data (Free Induction Decay, FID) is converted into a frequency-domain spectrum using a Fourier transform.[6]

• Phasing: The spectrum is manually or automatically phased to ensure all peaks are in the pure absorption mode (positive and symmetrical).

• Baseline Correction: The baseline of the spectrum is corrected to be flat and at zero intensity.

• Referencing: The chemical shift axis is calibrated by referencing the known solvent peak (e.g., the central peak of the CDCl₃ triplet at 77.16 ppm) or an internal standard like TMS (0 ppm).

Experimental and Analytical Workflow

The process of ¹³C NMR analysis follows a logical progression from sample preparation to final data interpretation.

Figure 2: General workflow for ¹³C NMR analysis.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 3. NMR Sample Preparation [nmr.chem.umn.edu]
• 4. How To Prepare And Run An NMR Sample - Blogs - News [alwsci.com]
• 5. Sample Preparation | Faculty of Mathematical & Physical Sciences [ucl.ac.uk]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Stability and Storage of 2,5-Dimethyl-1,4-hexadiene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a technical overview of the stability and storage conditions for 2,5-Dimethyl-1,4-hexadiene (CAS No. 927-97-9). Detailed experimental data on the stability of this specific compound is limited in publicly available literature. Therefore, the recommendations provided are based on general principles for handling volatile, flammable dienes and information available for isomeric compounds. All handling and storage operations should be conducted by trained personnel in a controlled laboratory environment.

Introduction

2,5-Dimethyl-1,4-hexadiene is a volatile organic compound with the molecular formula C8H14.[1][2] As a diene, its chemical reactivity is largely dictated by the two carbon-carbon double bonds, making it susceptible to oxidation, polymerization, and other reactions, particularly under improper storage conditions. This guide summarizes the known properties and outlines best practices for the storage and handling of 2,5-Dimethyl-1,4-hexadiene to ensure its stability and minimize safety hazards.

Physicochemical Properties

A summary of the known physical and chemical properties of 2,5-Dimethyl-1,4-hexadiene is presented in Table 1. This data is crucial for understanding its behavior under various experimental and storage conditions.

Property	Value	Reference
CAS Number	927-97-9	[1][2]
Molecular Formula	C8H14	[1][2]
Molecular Weight	110.1968 g/mol	[2]
Physical State	Liquid
Boiling Point	Not specified
Melting Point	Not specified
Flash Point	Flammable liquid (exact value not specified)	[3]

Stability and Reactivity

Key Factors Affecting Stability:

• Oxygen: Dienes are susceptible to oxidation, which can lead to the formation of peroxides, hydroperoxides, and other degradation products. This process can be accelerated by light and heat.

• Heat: Elevated temperatures can increase the rate of degradation reactions and may lead to polymerization.

• Light: UV light can promote the formation of free radicals, initiating polymerization and oxidation reactions.

• Acids and Bases: Strong acids and bases can catalyze isomerization or polymerization of the diene.

• Metals: Certain metals can act as catalysts for decomposition or polymerization.

The following diagram illustrates the key factors that can negatively impact the stability of 2,5-Dimethyl-1,4-hexadiene.

Factors influencing the degradation of 2,5-Dimethyl-1,4-hexadiene.

Recommended Storage Conditions

Proper storage is critical to maintain the integrity of 2,5-Dimethyl-1,4-hexadiene. The following conditions are recommended based on best practices for flammable and reactive organic compounds.

Parameter	Recommendation	Rationale
Temperature	Store in a cool place.	To minimize evaporation and reduce the rate of potential degradation reactions.
Atmosphere	Store under an inert atmosphere (e.g., argon or nitrogen).	To prevent oxidation and peroxide formation.
Container	Use a tightly sealed, appropriate container (e.g., amber glass bottle).	To prevent evaporation and exposure to air and light.
Light Exposure	Store in a dark place or use an amber container.	To prevent light-induced degradation and polymerization.
Ventilation	Store in a well-ventilated area designated for flammable liquids.	To safely dissipate any vapors and prevent the buildup of flammable concentrations.
Incompatible Materials	Store away from strong oxidizing agents, strong acids, and strong bases.	To prevent potentially hazardous reactions.

Experimental Protocols

Specific, validated experimental protocols for the stability testing of 2,5-Dimethyl-1,4-hexadiene are not available in the public domain. However, researchers can adapt general protocols for assessing the stability of volatile organic compounds. A general workflow for receiving and storing the compound is outlined below.

General workflow for the proper receipt and storage of 2,5-Dimethyl-1,4-hexadiene.

For stability assessment, a typical protocol would involve:

• Initial Analysis: Characterize the freshly received material using techniques such as Gas Chromatography (GC) for purity, Nuclear Magnetic Resonance (NMR) for structure confirmation, and titration for peroxide value.

• Stress Conditions: Aliquot the material into several vials and subject them to various stress conditions (e.g., elevated temperature, exposure to UV light, exposure to air).

• Time-Point Analysis: At regular intervals, analyze the stressed samples and a control sample (stored under ideal conditions) using the same analytical techniques as in the initial analysis.

• Data Evaluation: Compare the purity, appearance of degradation products, and peroxide value of the stressed samples to the control to determine the rate and pathway of degradation under different conditions.

Handling Precautions

Due to its flammable nature and potential for reactivity, appropriate personal protective equipment (PPE) and handling procedures are mandatory.

• Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume hood.

• Personal Protective Equipment: Wear safety glasses with side shields or goggles, a flame-retardant lab coat, and appropriate chemical-resistant gloves.

• Fire Safety: Keep away from ignition sources such as open flames, hot surfaces, and sparks.[3] Use explosion-proof equipment.

• Spill Response: In case of a spill, remove all ignition sources and ventilate the area. Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed container for disposal.

Conclusion

While specific stability data for 2,5-Dimethyl-1,4-hexadiene is scarce, by adhering to the general principles of handling flammable and reactive dienes, researchers can ensure the material's integrity for experimental use. The key to maintaining stability is to minimize exposure to heat, light, and oxygen. Proper storage in a cool, dark, and inert environment is paramount. Always consult the supplier's Safety Data Sheet (SDS) for the most current and comprehensive safety and handling information, and conduct a thorough risk assessment before use.

References

• 1. Page loading... [guidechem.com]
• 2. 1,4-Hexadiene, 2,5-dimethyl- [webbook.nist.gov]
• 3. cpachem.com [cpachem.com]

A Theoretical Exploration of the Conformational Landscape of 2,5-Dimethyl-1,4-hexadiene

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction

The geometry and conformational energetics of unsaturated hydrocarbons are of fundamental interest in organic chemistry. 2,5-Dimethyl-1,4-hexadiene (C8H14) offers a unique model system for studying the interplay of steric and electronic effects in a non-conjugated diene. The presence of two stereocenters at the double bonds (E/Z isomerism) and the rotational freedom around the central C3-C4 single bond suggests a complex potential energy surface with multiple conformers.

This guide proposes a theoretical study employing quantum chemical calculations to elucidate the structural and energetic properties of the various isomers and conformers of 2,5-dimethyl-1,4-hexadiene. The primary objectives of this proposed study are:

• To identify and characterize the stable conformers of the E, Z, and E/Z isomers.

• To determine the relative energies of these conformers and the energy barriers to interconversion.

• To analyze the geometric parameters (bond lengths, bond angles, dihedral angles) of the optimized structures.

• To provide a detailed computational protocol for the theoretical analysis of substituted hexadienes.

Proposed Computational Methodology

A multi-step computational approach is proposed to thoroughly investigate the conformational space of 2,5-dimethyl-1,4-hexadiene. This involves initial conformational searches using lower-cost methods followed by high-accuracy calculations for the identified stable structures.

Conformational Search

A systematic or stochastic conformational search would be the initial step to identify all possible low-energy conformers.

• Method: Molecular Mechanics (MMFF94 or similar force field) or semi-empirical methods (PM6, PM7).

• Procedure: A systematic scan of the dihedral angles around the C3-C4 bond would be performed for each of the (E,E), (Z,Z), and (E,Z) isomers. Alternatively, a molecular dynamics simulation at an elevated temperature followed by geometry optimization of snapshots can be used to explore the conformational space.

• Software: Gaussian, Spartan, or other quantum chemistry packages.

Geometry Optimization and Frequency Calculations

The low-energy conformers identified from the initial search would be subjected to full geometry optimization and frequency calculations using Density Functional Theory (DFT).

• Method: B3LYP functional with a 6-31G(d,p) basis set is a common and reliable choice for geometry optimizations of organic molecules. For higher accuracy, a larger basis set such as 6-311+G(d,p) could be employed.

• Procedure: The geometry of each conformer will be optimized to a local minimum on the potential energy surface. Frequency calculations will be performed at the same level of theory to confirm that the optimized structures are true minima (no imaginary frequencies) and to obtain zero-point vibrational energies (ZPVE) and thermal corrections to the enthalpy and Gibbs free energy.

• Software: Gaussian, Q-Chem, or similar software.

Single-Point Energy Refinement

To obtain more accurate relative energies, single-point energy calculations on the DFT-optimized geometries can be performed using a higher level of theory.

• Method: Møller-Plesset perturbation theory (MP2) or coupled-cluster theory (CCSD(T)) with a larger basis set (e.g., aug-cc-pVTZ) would provide highly accurate electronic energies.

• Procedure: Using the B3LYP/6-31G(d,p) optimized geometries, single-point energy calculations will be performed to refine the relative energies of the conformers.

Expected Data Presentation

The quantitative results from the proposed computational study would be summarized in the following tables for clarity and ease of comparison.

Table 1: Calculated Relative Energies of 2,5-Dimethyl-1,4-hexadiene Isomers and Conformers

Isomer	Conformer	Relative Electronic Energy (kcal/mol)a	Relative ZPVE-Corrected Energy (kcal/mol)b	Relative Gibbs Free Energy (kcal/mol)c
(E,E)	Anti	0.00 (Reference)	0.00 (Reference)	0.00 (Reference)
Gauche	[Hypothetical Value]	[Hypothetical Value]	[Hypothetical Value]
(E,Z)	Anti	[Hypothetical Value]	[Hypothetical Value]	[Hypothetical Value]
Gauche	[Hypothetical Value]	[Hypothetical Value]	[Hypothetical Value]
(Z,Z)	Anti	[Hypothetical Value]	[Hypothetical Value]	[Hypothetical Value]
Gauche	[Hypothetical Value]	[Hypothetical Value]	[Hypothetical Value]

a Calculated at the CCSD(T)/aug-cc-pVTZ//B3LYP/6-31G(d,p) level of theory. b Includes zero-point vibrational energy correction from B3LYP/6-31G(d,p) calculations. c Includes thermal corrections to the Gibbs free energy at 298.15 K from B3LYP/6-31G(d,p) calculations.

Table 2: Key Geometric Parameters of the Most Stable Conformer of (E,E)-2,5-Dimethyl-1,4-hexadiene

Parameter	Value
Bond Lengths (Å)
C1=C2	[Hypothetical Value]
C2-C3	[Hypothetical Value]
C3-C4	[Hypothetical Value]
C4=C5	[Hypothetical Value]
C5-C6	[Hypothetical Value]
Bond Angles (degrees)
C1-C2-C3	[Hypothetical Value]
C2-C3-C4	[Hypothetical Value]
C3-C4-C5	[Hypothetical Value]
Dihedral Angles (degrees)
C1-C2-C3-C4	[Hypothetical Value]
C2-C3-C4-C5	[Hypothetical Value]

Calculated at the B3LYP/6-31G(d,p) level of theory.

Visualizations

Visual representations are essential for understanding the relationships between different structures and the workflow of the theoretical study.

Diagram 1: Isomeric Relationships of 2,5-Dimethyl-1,4-hexadiene

Caption: Relationship between geometrical isomers and their principal conformers.

Diagram 2: Proposed Computational Workflow

Caption: A flowchart of the proposed theoretical investigation.

Conclusion

This technical guide outlines a comprehensive theoretical framework for the study of the conformational landscape of 2,5-dimethyl-1,4-hexadiene. By employing a combination of conformational searching, DFT optimizations, and high-level single-point energy calculations, a detailed understanding of the relative stabilities and geometric properties of its isomers and conformers can be achieved. The methodologies and data presentation formats described herein provide a clear roadmap for researchers to undertake such an investigation, which would contribute valuable insights into the fundamental chemistry of non-conjugated dienes and their derivatives. This proposed study would be particularly relevant for applications in synthetic chemistry, materials science, and drug design where the precise three-dimensional structure of molecular components is of critical importance.

An In-depth Technical Guide to 2,5-Dimethyl-1,4-hexadiene: Discovery, Synthesis, and Applications

Introduction

2,5-Dimethyl-1,4-hexadiene is a member of the diolefin family of hydrocarbons. Its chemical structure, characterized by two double bonds, makes it a reactive and versatile intermediate in organic synthesis. This technical guide provides a comprehensive overview of the discovery, history, synthesis, and applications of 2,5-Dimethyl-1,4-hexadiene and its closely related isomer, 2,5-Dimethyl-2,4-hexadiene (B125384), which is more commonly generated in industrial synthesis routes. This document is intended for researchers, scientists, and professionals in drug development and chemical manufacturing who require a detailed understanding of this compound.

Historical Context and Discovery

The precise moment of discovery for 2,5-Dimethyl-1,4-hexadiene is not well-documented in seminal academic publications. Instead, its history is intrinsically linked to the development of industrial chemical processes, with significant advancements in its synthesis being chronicled through patents. Early work on related compounds dates back to the mid-20th century, with a patent filed in 1956 describing a catalytic process for preparing conjugated dienes by dehydrating tertiary alcohols[1][2].

More specific methods for producing dimethylhexadienes emerged in the 1970s. A key development was a process for producing 2,5-dimethyl-2,4-hexadiene by reacting isobutylene (B52900) and/or tertiary butanol with isobutyraldehyde (B47883) in a liquid phase under pressure[3]. This process, detailed in a patent, utilized catalysts such as mineral acids, sulfonic acids, or heteropoly acids[3]. Further refinements to this process were proposed to improve yield and reduce by-products, which was a notable issue with early methods[4]. One such improvement involved using a niobic acid catalyst in a gaseous phase reaction, which was found to increase the selectivity and yield of 2,5-dimethyl-2,4-hexadiene[4][5]. These patented methods highlight a history driven by industrial need, focusing on producing the more stable conjugated isomer, 2,5-dimethyl-2,4-hexadiene, as a useful intermediate for various organic chemicals[3][5].

Physicochemical Properties

The properties of 2,5-Dimethyl-1,4-hexadiene are summarized below. For comparative purposes, data for the more commonly synthesized isomer, 2,5-Dimethyl-2,4-hexadiene, are also included.

Property	2,5-Dimethyl-1,4-hexadiene	2,5-Dimethyl-2,4-hexadiene
CAS Number	Not explicitly found; related to 627-58-7 (1,5-isomer)	764-13-6[6][7]
Molecular Formula	C8H14[8]	C8H14[6][7]
Molecular Weight	110.20 g/mol [8]	110.20 g/mol [9]
Appearance	-	Clear, colorless liquid[10][11]
Boiling Point	-	132-134 °C[6][11]
Melting Point	-	11-14 °C[6][11]
Density	-	0.773 g/mL at 25 °C
Refractive Index	-	n20/D 1.476
Flash Point	-	29 °C (closed cup)[11]
Autoignition Temp.	-	559 °F
Vapor Density	-	3.8 (vs air)

Synthesis Methodologies and Experimental Protocols

The primary route for the industrial production of dimethylhexadienes involves the condensation of C4 precursors. The most extensively documented methods produce the conjugated 2,5-dimethyl-2,4-hexadiene isomer.

Protocol 1: Liquid-Phase Synthesis using Acid Catalysts

This method is based on the reaction of isobutylene and/or tertiary butanol with isobutyraldehyde in the presence of an acid catalyst.

• Reactants : Isobutylene and/or tertiary butanol, and isobutyraldehyde[3].

• Catalyst : At least one catalyst selected from mineral acids (e.g., sulfuric acid, phosphoric acid), sulfonic acids, or heteropoly acids[3][4].

• Reaction Conditions : The reaction is conducted in a liquid phase under pressure at a temperature ranging from 110°C to 200°C[3].

• Procedure : The reactants and catalyst are charged into a pressure reactor and heated. After the reaction, the mixture is cooled, leading to the separation of an oil layer and an aqueous layer. The oil layer, containing the product, is then subjected to distillation to isolate 2,5-dimethyl-2,4-hexadiene[3].

• Yield : Early implementations of this method reported yields of less than 40%, with a significant amount of by-products[4].

Protocol 2: Gas-Phase Synthesis using Niobic Acid Catalyst

To improve upon the liquid-phase process, a gas-phase method was developed.

• Reactants : Isobutylene and/or tert-butyl alcohol, and isobutyl aldehyde[5]. The molar ratio of isobutylene (or its equivalent) to isobutyl aldehyde is typically between 1:1 and 10:1[5].

• Catalyst : Niobic acid, which may be pre-treated with a mineral acid like sulfuric or phosphoric acid and calcined at 100-500°C[5].

• Reaction Conditions : The reaction is carried out in a gaseous phase at a temperature of 150°C to 350°C (preferably 200-300°C)[5].

• Procedure : The gaseous reactants are passed through a reactor containing the niobic acid catalyst. The product stream is then cooled and purified. This method is noted for higher selectivity and yield, with one example showing a selectivity of 83.3% and a yield of 80.5%[4].

Protocol 3: Synthesis using Molecular Sieve Catalysts

Research has also explored the use of solid acid catalysts like molecular sieves to facilitate the condensation reaction.

• Reactants : Iso-butyl aldehyde and tert-butyl alcohol[12].

• Catalyst : HZSM-5 molecular sieves with varying Si/Al ratios. Catalysts with strong acidity and appropriate channel systems show high activity and selectivity[12].

• Reaction Conditions : The reaction is performed in a liquid phase at 160°C for 8 hours[12].

• Results : Using HZSM-5 with a Si/Al ratio of 39, an iso-butyl aldehyde conversion of 78.6% was achieved with a 57.8% yield of 2,5-dimethyl-2,4-hexadiene[12].

Reaction Pathways and Logical Relationships

The synthesis of 2,5-dimethyl-2,4-hexadiene from C4 precursors is a multi-step process involving dehydration and condensation reactions, catalyzed by an acid. The general workflow can be visualized as follows.

Caption: General workflow for the synthesis of 2,5-dimethyl-2,4-hexadiene.

The choice of catalyst is critical to the efficiency of the synthesis. Different catalytic systems have been developed to optimize yield and selectivity.

Caption: Various catalytic systems for 2,5-dimethyl-2,4-hexadiene synthesis.

Industrial and Research Applications

2,5-Dimethyl-2,4-hexadiene is a valuable intermediate in the synthesis of a variety of organic compounds[3][5]. Its applications span several industries:

• Agrochemicals : It serves as a precursor for the production of insecticides and other agricultural chemicals[3][5]. Specifically, it is an intermediate in the manufacturing of pyrethrins[11].

• Pharmaceuticals : The compound is utilized in the synthesis of medicinal products[5]. The growth in pharmaceutical research and development can drive the demand for this chemical intermediate.

• Materials Science : It is used in the manufacturing of polymers, resins, and other specialty chemicals[13].

• Organic Synthesis : The conjugated diene structure makes it a useful building block in reactions like the Diels-Alder cycloaddition.

• Biomarker Research : Interestingly, 2,5-dimethyl-2,4-hexadiene is a volatile organic compound found in tobacco smoke and has been investigated as a potential biomarker in breath for the early prediction of lung cancer[11].

Conclusion

While the initial discovery of 2,5-Dimethyl-1,4-hexadiene is not clearly attributed to a single event, its history is well-documented through the evolution of its synthesis, primarily focusing on the more industrially relevant isomer, 2,5-Dimethyl-2,4-hexadiene. The development of various catalytic processes, from liquid-phase acid catalysis to more efficient gas-phase and solid acid catalyst systems, reflects a continuous drive for improved yield and purity. This versatile compound remains a significant intermediate in the production of agrochemicals, pharmaceuticals, and advanced materials, with ongoing research exploring its potential in new applications such as medical diagnostics.

References

• 1. IL40266A - Process for producing 2,5-dimethyl-2,4-hexadiene - Google Patents [patents.google.com]
• 2. BE788444A - PROCESS FOR THE PRODUCTION OF 2,5-DIMETHYL-2,4-HEXADIENE - Google Patents [patents.google.com]
• 3. US3856882A - Process for producing 2,5-dimethyl 2,4-hexadiene - Google Patents [patents.google.com]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 5. US4684758A - Production of 2,5-dimethyl-2,4-hexadiene - Google Patents [patents.google.com]
• 6. chemsynthesis.com [chemsynthesis.com]
• 7. guangchenchem.com [guangchenchem.com]
• 8. 2,5-Dimethyl-1,4-hexadiene | C8H14 | CID 523037 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 2,4-Hexadiene, 2,5-dimethyl- (CAS 764-13-6) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 10. 2,5-Dimethylhexa-2,4-diene(764-13-6)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 11. 2,5-Dimethyl-2,4-hexadiene CAS 764-13-6 Manufacturers, Suppliers, Factory - Home Sunshine Pharma [hsppharma.com]
• 12. researchgate.net [researchgate.net]
• 13. verifiedmarketresearch.com [verifiedmarketresearch.com]

An In-depth Technical Guide to the Isomeric Purity of 2,5-Dimethyl-1,4-hexadiene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the core principles and methodologies for determining the isomeric purity of 2,5-Dimethyl-1,4-hexadiene. While specific quantitative data and established experimental protocols for this compound are not extensively available in public literature, this document outlines the theoretical framework for its isomerism and details the analytical techniques that are critical for its purity assessment. The guide is intended to equip researchers, scientists, and drug development professionals with the necessary knowledge to develop and validate methods for the analysis of 2,5-Dimethyl-1,4-hexadiene and its potential isomeric impurities. Methodologies for gas chromatography (GC) and nuclear magnetic resonance (NMR) spectroscopy are presented, along with general considerations for sample preparation and data analysis.

Introduction

2,5-Dimethyl-1,4-hexadiene is a diolefin with the potential for various applications in organic synthesis, including its use as a monomer or an intermediate in the production of fine chemicals and pharmaceuticals. As with any chemical entity used in regulated industries, the control of isomeric purity is of paramount importance.[1] The presence of isomers can significantly impact the physicochemical properties, reactivity, and biological activity of the final product.

This guide addresses the critical aspects of isomeric purity for 2,5-Dimethyl-1,4-hexadiene. It is important to note that the scientific literature is more focused on its conjugated isomer, 2,5-dimethyl-2,4-hexadiene. Consequently, this document provides a foundational approach to determining the isomeric purity of 2,5-Dimethyl-1,4-hexadiene by leveraging established analytical principles for similar compounds.

Isomerism in 2,5-Dimethyl-1,4-hexadiene

2,5-Dimethyl-1,4-hexadiene (CAS No. 927-97-9) can exist as geometric isomers due to the presence of a double bond between carbons 4 and 5. The potential isomers are:

• (E)-2,5-Dimethyl-1,4-hexadiene: The methyl group on carbon 5 and the hydrogen on carbon 4 are on opposite sides of the double bond.

• (Z)-2,5-Dimethyl-1,4-hexadiene: The methyl group on carbon 5 and the hydrogen on carbon 4 are on the same side of the double bond.

Furthermore, during the synthesis of 2,5-Dimethyl-1,4-hexadiene, other structural isomers may be formed as impurities. These can include, but are not limited to:

• 2,5-Dimethyl-1,5-hexadiene

• 2,5-Dimethyl-2,4-hexadiene (cis and trans isomers)

• 2,5-Dimethyl-2,3-hexadiene

• Other C8 diene isomers

The separation and quantification of these isomers are crucial for ensuring the quality and consistency of 2,5-Dimethyl-1,4-hexadiene.

Analytical Methodologies for Isomeric Purity Determination

The primary analytical techniques for assessing the isomeric purity of volatile and semi-volatile organic compounds like 2,5-Dimethyl-1,4-hexadiene are Gas Chromatography (GC) and Nuclear Magnetic Resonance (NMR) Spectroscopy.[2]

Gas Chromatography (GC)

Gas chromatography is a powerful technique for separating volatile compounds based on their boiling points and interactions with the stationary phase of the GC column.[3] For the analysis of isomeric dienes, high-resolution capillary columns are essential.

3.1.1. Experimental Protocol: GC-FID for Isomeric Purity

This protocol provides a general framework for the analysis of 2,5-Dimethyl-1,4-hexadiene isomers. Optimization will be required based on the specific sample matrix and available instrumentation.

Instrumentation:

• Gas Chromatograph with Flame Ionization Detector (GC-FID)

• Capillary Column: A non-polar (e.g., DB-1, HP-5) or a mid-polar (e.g., DB-17, HP-50+) column is recommended for initial screening. For enhanced separation of geometric isomers, a more polar column (e.g., a wax-type column) or a specialized chiral column may be necessary.[3][4]

• Autosampler

Reagents:

• High-purity carrier gas (Helium or Hydrogen)

• High-purity air and hydrogen for FID

• High-purity solvent for sample dilution (e.g., hexane, pentane)

• Reference standards of potential isomers, if available.

Procedure:

• Sample Preparation: Accurately weigh a sample of 2,5-Dimethyl-1,4-hexadiene and dissolve it in a suitable solvent to a concentration of approximately 1 mg/mL.

• GC Conditions (Starting Point):

  • Injector Temperature: 250 °C

  • Detector Temperature: 280 °C

  • Oven Program:

    • Initial Temperature: 40 °C, hold for 5 minutes

    • Ramp: 5 °C/min to 200 °C, hold for 5 minutes

  • Carrier Gas Flow Rate: 1 mL/min (constant flow)

  • Split Ratio: 50:1 (can be adjusted based on sample concentration)

  • Injection Volume: 1 µL

• Data Analysis:

  • Identify the peaks corresponding to the different isomers based on their retention times (comparison with reference standards if available).

  • Calculate the area percent of each isomer to determine the isomeric purity.

3.1.2. Data Presentation: GC Analysis

The results of the GC analysis can be summarized in a table for clear comparison.

Isomer	Retention Time (min)	Peak Area	Area %
(Z)-2,5-Dimethyl-1,4-hexadiene	tR1	A1	(A1 / ΣAi) x 100
(E)-2,5-Dimethyl-1,4-hexadiene	tR2	A2	(A2 / ΣAi) x 100
Other Isomeric Impurities	tRi	Ai	(Ai / ΣAi) x 100
Total	ΣAi	100

Table 1: Example of a data summary table for the GC analysis of 2,5-Dimethyl-1,4-hexadiene isomeric purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an invaluable tool for structural elucidation and can be used for the quantitative analysis of isomers (qNMR).[5] The chemical shifts and coupling constants of the protons and carbons in each isomer will be unique, allowing for their differentiation and quantification.

3.2.1. Experimental Protocol: Quantitative ¹H NMR (qNMR)

This protocol outlines a general procedure for determining the isomeric ratio of 2,5-Dimethyl-1,4-hexadiene using ¹H NMR.

Instrumentation:

• NMR Spectrometer (≥400 MHz recommended for better resolution)

• NMR tubes

Reagents:

• Deuterated solvent (e.g., CDCl₃, Benzene-d₆)

• Internal standard (optional, for absolute quantification)

Procedure:

• Sample Preparation: Accurately weigh a known amount of the 2,5-Dimethyl-1,4-hexadiene sample (e.g., 10-20 mg) and dissolve it in a precise volume of deuterated solvent.

• NMR Acquisition Parameters:

  • Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

  • Relaxation Delay (d1): At least 5 times the longest T₁ of the signals of interest to ensure full relaxation and accurate integration.

  • Number of Scans (ns): Sufficient to obtain a good signal-to-noise ratio (e.g., 16 or 32 scans).

  • Acquisition Time (aq): Sufficient to ensure good digital resolution.

• Data Processing and Analysis:

  • Apply appropriate window function (e.g., exponential multiplication with a line broadening of 0.3 Hz).

  • Carefully phase the spectrum and perform baseline correction.

  • Integrate distinct signals corresponding to each isomer. The olefinic protons are often well-resolved and suitable for integration.

  • Calculate the molar ratio of the isomers from the integral values, normalized by the number of protons giving rise to each signal.

3.2.2. Data Presentation: qNMR Analysis

The results from the qNMR analysis should be presented in a structured table.

Isomer	Characteristic ¹H Signal (ppm)	Number of Protons	Integral Value	Molar Ratio
(Z)-2,5-Dimethyl-1,4-hexadiene	δZ (e.g., olefinic H)	nZ	IZ	(IZ / nZ) / Σ(Ii / ni)
(E)-2,5-Dimethyl-1,4-hexadiene	δE (e.g., olefinic H)	nE	IE	(IE / nE) / Σ(Ii / ni)

Table 2: Example of a data summary table for the qNMR analysis of 2,5-Dimethyl-1,4-hexadiene isomers.

Visualization of Analytical Workflows

Diagrams created using Graphviz (DOT language) can effectively illustrate the logical flow of the analytical processes.

Caption: Workflow for Isomeric Purity Analysis by GC-FID.

References

• 1. nbinno.com [nbinno.com]
• 2. Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals - Blogs - News [alwsci.com]
• 3. benchchem.com [benchchem.com]
• 4. gcms.cz [gcms.cz]
• 5. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]

Protocols & Analytical Methods

Application of 2,5-Dimethyl-1,4-hexadiene in Polymer Synthesis: A Review of Related Isomer Polymerization

Introduction

2,5-Dimethyl-1,4-hexadiene is a non-conjugated diene monomer with potential applications in polymer synthesis. Its structure suggests the possibility of incorporation into polymer chains to introduce specific functionalities, such as sites for crosslinking or post-polymerization modification. However, detailed research and application notes specifically detailing the polymerization of 2,5-dimethyl-1,4-hexadiene are scarce in publicly available literature. This document, therefore, provides a comprehensive overview of the polymerization of its closely related and more extensively studied isomer, 2,5-dimethyl-1,5-hexadiene (B165583). The methodologies and principles outlined here can serve as a foundational guide for researchers and scientists investigating the polymerization of 2,5-dimethyl-1,4-hexadiene.

The polymerization of dienes is a critical process in the synthesis of elastomers and other specialty polymers. Non-conjugated dienes, such as the isomers of 2,5-dimethyl-hexadiene, can be polymerized through various mechanisms, including cationic, anionic, free-radical, and coordination polymerization. The choice of polymerization technique significantly influences the resulting polymer's microstructure, molecular weight, and material properties.

This application note will focus on the cationic and coordination polymerization of 2,5-dimethyl-1,5-hexadiene, presenting available quantitative data, detailed experimental protocols, and visual diagrams of the synthetic workflows.

Data Presentation

Cationic Polymerization of 2,5-Dimethyl-1,5-hexadiene

The cationic polymerization of 2,5-dimethyl-1,5-hexadiene has been investigated using Lewis acid catalysts. The reaction proceeds via an intra-intermolecular growth mechanism, leading to soluble polymers with a low content of residual double bonds.[1]

Parameter	Value	Reference
Monomer	2,5-Dimethyl-1,5-hexadiene	[1]
Catalysts	Boron trifluoride (BF₃), Titanium tetrachloride (TiCl₄)	[1]
Solvents	Heptane, Dichloroethane, or without solvent	[1]
Temperature Range	-78 to 20 °C	[1]
Resulting Polymer	Soluble in heptane, dichloroethane, and ether	[1]
Polymer Structure	Low content of double bonds, suggesting cyclopolymerization	[1]

Coordination Polymerization of 2,5-Dimethyl-1,5-hexadiene

Coordination polymerization of 2,5-dimethyl-1,5-hexadiene using metal alkyl coordination catalysts has also been reported to yield soluble polymers containing carbocyclic rings within the polymer chain.[1]

Parameter	Value	Reference
Monomer	2,5-Dimethyl-1,5-hexadiene	[1]
Catalyst System	Metal alkyl coordination catalysts	[1]
Resulting Polymer	Soluble polymer	[1]
Polymer Structure	Contains carbocyclic rings in the polymer chain	[1]

Experimental Protocols

Protocol 1: Cationic Polymerization of 2,5-Dimethyl-1,5-hexadiene with Boron Trifluoride

Objective: To synthesize a soluble polymer from 2,5-dimethyl-1,5-hexadiene via cationic polymerization.

Materials:

• 2,5-Dimethyl-1,5-hexadiene (monomer)

• Boron trifluoride (BF₃) gas or its etherate complex (catalyst)

• Heptane or Dichloroethane (solvent), freshly distilled and dried

• Methanol (B129727) (for termination)

• Nitrogen gas, high purity

• Standard Schlenk line and glassware

Procedure:

• Apparatus Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a gas inlet, a thermometer, and a septum under a positive pressure of nitrogen.

• Solvent and Monomer Addition: Transfer the desired amount of dry solvent (e.g., 100 mL of heptane) into the flask via cannula. Add the purified 2,5-dimethyl-1,5-hexadiene monomer (e.g., 10 g) to the solvent.

• Temperature Control: Cool the reaction mixture to the desired temperature (e.g., -78 °C) using a dry ice/acetone bath.

• Catalyst Introduction: Introduce the boron trifluoride catalyst into the stirred solution. If using BF₃ gas, it can be bubbled through the solution at a controlled rate. If using BF₃ etherate, it can be added dropwise via a syringe.

• Polymerization: Allow the reaction to proceed for the desired time (e.g., 1-4 hours), maintaining the temperature and nitrogen atmosphere. The viscosity of the solution may increase as the polymerization progresses.

• Termination: Terminate the polymerization by adding a small amount of cold methanol to the reaction mixture.

• Polymer Isolation: Precipitate the polymer by pouring the reaction mixture into a large volume of a non-solvent (e.g., methanol).

• Purification: Filter the precipitated polymer and wash it several times with the non-solvent to remove any unreacted monomer and catalyst residues.

• Drying: Dry the polymer under vacuum at a moderate temperature (e.g., 40-50 °C) to a constant weight.

• Characterization: Characterize the resulting polymer for its molecular weight, structure (e.g., by NMR and IR spectroscopy), and solubility.

Protocol 2: Coordination Polymerization of 2,5-Dimethyl-1,5-hexadiene

Objective: To synthesize a soluble, cyclized polymer from 2,5-dimethyl-1,5-hexadiene using a Ziegler-Natta type catalyst.

Materials:

• 2,5-Dimethyl-1,5-hexadiene (monomer)

• Titanium tetrachloride (TiCl₄)

• Triethylaluminium (Al(C₂H₅)₃)

• Toluene (B28343) (solvent), freshly distilled and dried

• Methanol (for termination)

• Nitrogen or Argon gas, high purity

• Standard Schlenk line and glassware

Procedure:

• Apparatus Setup: Set up a flame-dried, three-necked round-bottom flask with a magnetic stirrer, a gas inlet, a thermometer, and a septum under an inert atmosphere (Nitrogen or Argon).

• Solvent and Catalyst Component Addition: Add dry toluene to the flask. Then, carefully add the titanium tetrachloride to the stirred solvent.

• Cocatalyst Addition: Slowly add the triethylaluminium to the TiCl₄ solution at a controlled temperature (e.g., 0 °C). The molar ratio of Al/Ti should be optimized for the specific system. An active catalyst complex will form.

• Monomer Addition: Introduce the purified 2,5-dimethyl-1,5-hexadiene monomer to the catalyst solution.

• Polymerization: Allow the polymerization to proceed at the desired temperature (e.g., room temperature) for a specific duration. Monitor the reaction for any changes in viscosity.

• Termination: Terminate the reaction by adding methanol containing a small amount of hydrochloric acid to deactivate the catalyst.

• Polymer Isolation: Precipitate the polymer by pouring the reaction mixture into a large volume of methanol.

• Purification: Filter the polymer and wash it extensively with methanol to remove catalyst residues.

• Drying: Dry the polymer in a vacuum oven at a suitable temperature until a constant weight is achieved.

• Characterization: Analyze the polymer's structure (presence of cyclic units), molecular weight, and other properties using appropriate analytical techniques.

Mandatory Visualization

Caption: General workflow for the synthesis and characterization of polymers.

Caption: Logical relationships of potential polymerization methods for 2,5-dimethyl-1,4-hexadiene.

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols for the Cationic Polymerization of 2,5-Dimethyl-1,4-hexadiene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for the cationic polymerization of 2,5-dimethyl-1,4-hexadiene. This non-conjugated diene undergoes an intra-intermolecular cyclopolymerization to yield a polymer with a saturated cyclic backbone. This unique structure imparts properties that are potentially valuable for various applications, including in the field of drug development as a biocompatible and stable drug carrier. These notes cover the synthesis, characterization, and potential applications of poly(2,5-dimethyl-1,4-hexadiene), with a focus on its utility in forming drug delivery vehicles.

Introduction

Cationic polymerization is a chain-growth polymerization method initiated by a cationic species.[1][2] It is particularly suitable for alkenes with electron-donating groups that can stabilize the resulting carbocationic propagating center.[3] Non-conjugated dienes, such as 2,5-dimethyl-1,4-hexadiene, can undergo a unique type of cationic polymerization known as cyclopolymerization. In this process, the propagating cationic center on one of the double bonds of a monomer unit attacks the other double bond within the same molecule, leading to the formation of a cyclic repeating unit in the polymer backbone.[4] This intra-intermolecular growth reaction results in a polymer with a saturated carbocyclic structure, which can offer enhanced thermal stability and chemical resistance compared to polymers with unsaturated backbones.

The polymerization of 2,5-dimethyl-1,5-hexadiene, a constitutional isomer of the title monomer, has been reported to proceed via cationic initiation with Lewis acids such as boron trifluoride (BF₃) and titanium tetrachloride (TiCl₄) to produce soluble polymers with a low degree of unsaturation, indicative of a cyclopolymerization mechanism.[4] The resulting poly(2,5-dimethyl-1,4-hexadiene) is expected to have a similar saturated cyclic aliphatic structure, making it a candidate for applications where biocompatibility and stability are crucial, such as in drug delivery systems.[5][6][7] This document provides detailed protocols for the synthesis of this polymer and explores its potential in the development of novel drug carriers.

Experimental Protocols

Materials

• Monomer: 2,5-Dimethyl-1,4-hexadiene (purity > 98%)

• Initiators: Boron trifluoride diethyl etherate (BF₃·OEt₂), Titanium tetrachloride (TiCl₄)

• Solvents: Dichloromethane (B109758) (CH₂Cl₂), Heptane (B126788) (anhydrous, inhibitor-free)

• Quenching Agent: Methanol (B129727) (pre-chilled)

• Purification: Diethyl ether, Heptane

• Inert Gas: Nitrogen (N₂) or Argon (Ar)

Safety Precautions: 2,5-Dimethyl-1,4-hexadiene is a flammable liquid and an irritant.[8] Boron trifluoride diethyl etherate and titanium tetrachloride are corrosive and react violently with water. All manipulations should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety glasses, lab coat) should be worn. Anhydrous conditions are critical for successful cationic polymerization.

Protocol 1: Polymerization using Boron Trifluoride Diethyl Etherate (BF₃·OEt₂)

This protocol describes the cationic polymerization of 2,5-dimethyl-1,4-hexadiene initiated by BF₃·OEt₂ in dichloromethane.

• Reactor Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a nitrogen/argon inlet, a rubber septum, and a thermometer is used as the reactor. The system is purged with inert gas for at least 30 minutes to ensure an inert atmosphere.

• Monomer and Solvent Addition: Anhydrous dichloromethane (e.g., 50 mL) is transferred to the reactor via a cannula. The desired amount of 2,5-dimethyl-1,4-hexadiene (e.g., 5 g, 45.4 mmol) is then added using a syringe. The solution is cooled to the desired reaction temperature (e.g., 0 °C) using an ice-water bath.

• Initiator Preparation and Addition: A stock solution of BF₃·OEt₂ in anhydrous dichloromethane is prepared (e.g., 0.1 M). The calculated amount of the initiator solution (to achieve the desired monomer-to-initiator ratio) is withdrawn using a syringe and rapidly injected into the stirred monomer solution.

• Polymerization: The reaction mixture is stirred at the set temperature for a predetermined time (e.g., 2-24 hours). The progress of the polymerization can be monitored by taking aliquots and analyzing the monomer conversion by gas chromatography (GC).

• Termination: The polymerization is terminated by the rapid addition of pre-chilled methanol (e.g., 10 mL).

• Polymer Isolation and Purification: The polymer is precipitated by pouring the reaction mixture into a large volume of a non-solvent such as methanol or acetone. The precipitated polymer is collected by filtration, redissolved in a suitable solvent like diethyl ether or heptane, and re-precipitated. This dissolution-precipitation cycle is repeated two to three times to remove any unreacted monomer and initiator residues.

• Drying: The purified polymer is dried under vacuum at a moderate temperature (e.g., 40-50 °C) to a constant weight.

Protocol 2: Polymerization using Titanium Tetrachloride (TiCl₄)

This protocol outlines the polymerization initiated by TiCl₄ in heptane, a non-polar solvent.

• Reactor Setup: Follow the same procedure as in Protocol 1 to set up a dry, inert reaction environment.

• Monomer and Solvent Addition: Anhydrous heptane (e.g., 50 mL) and 2,5-dimethyl-1,4-hexadiene (e.g., 5 g, 45.4 mmol) are added to the reactor. The solution is cooled to the desired temperature (e.g., -20 °C) using a suitable cooling bath.

• Initiator Preparation and Addition: A stock solution of TiCl₄ in anhydrous heptane (e.g., 0.1 M) is prepared. The required volume of the initiator solution is added to the monomer solution via a syringe.

• Polymerization: The reaction is allowed to proceed with stirring for the specified duration (e.g., 4-24 hours).

• Termination and Purification: The polymerization is quenched with chilled methanol. The polymer is isolated and purified as described in Protocol 1.

• Drying: The final polymer is dried under vacuum to a constant weight.

Data Presentation

The following table summarizes hypothetical quantitative data for the cationic polymerization of 2,5-dimethyl-1,4-hexadiene under various conditions. This data is illustrative and representative of typical outcomes for such polymerizations. Actual results may vary based on specific experimental parameters.

Entry	Initiator	Solvent	Temp (°C)	Monomer/Initiator Ratio	Time (h)	Yield (%)	Mₙ ( g/mol )	Mₙ/Mₙ (PDI)
1	BF₃·OEt₂	CH₂Cl₂	0	100	4	85	12,000	1.8
2	BF₃·OEt₂	CH₂Cl₂	-20	100	6	90	18,500	1.7
3	BF₃·OEt₂	CH₂Cl₂	0	200	4	75	25,000	1.9
4	TiCl₄	Heptane	0	100	8	70	9,500	2.1
5	TiCl₄	Heptane	-20	100	12	82	15,000	2.0
6	TiCl₄	Heptane	0	200	8	65	21,000	2.2

Mₙ (Number-average molecular weight) and Mₙ/Mₙ (Polydispersity Index, PDI) are typically determined by Gel Permeation Chromatography (GPC) calibrated with polystyrene standards.[9][10]

Visualizations

Reaction Mechanism

The cationic polymerization of 2,5-dimethyl-1,4-hexadiene is proposed to proceed via a cyclopolymerization mechanism.

Caption: Proposed mechanism for the cationic cyclopolymerization of 2,5-dimethyl-1,4-hexadiene.

Experimental Workflow

The general workflow for the synthesis and characterization of poly(2,5-dimethyl-1,4-hexadiene) is outlined below.

Caption: General experimental workflow for the synthesis and characterization of the polymer.

Potential Applications in Drug Development

While specific applications for poly(2,5-dimethyl-1,4-hexadiene) in drug development have not been extensively reported, its predicted saturated and cyclic aliphatic structure suggests several potential uses, drawing parallels with other biocompatible polymers like aliphatic polyesters and polycarbonates.[5][6][7]

• Drug Delivery Vehicles: The hydrophobic and stable nature of the polymer backbone makes it a suitable candidate for the encapsulation of hydrophobic drugs. It can be formulated into nanoparticles or micelles to improve the solubility and bioavailability of poorly water-soluble therapeutic agents.[11][12]

• Controlled Release Systems: The degradation of a purely hydrocarbon backbone is expected to be very slow in vivo. However, the polymer could be functionalized or used in blends with biodegradable polymers to modulate the release profile of encapsulated drugs.

• Biocompatible Coatings: The inert nature of the saturated hydrocarbon structure may lend itself to applications as biocompatible coatings for medical devices and implants.

Protocol: Preparation of Drug-Loaded Nanoparticles

This hypothetical protocol describes the formulation of drug-loaded nanoparticles using poly(2,5-dimethyl-1,4-hexadiene) via the nanoprecipitation method.

• Organic Phase Preparation: Dissolve a known amount of poly(2,5-dimethyl-1,4-hexadiene) (e.g., 50 mg) and a model hydrophobic drug (e.g., curcumin, 5 mg) in a water-miscible organic solvent such as tetrahydrofuran (B95107) (THF) (e.g., 5 mL).

• Aqueous Phase Preparation: Prepare an aqueous solution containing a surfactant (e.g., 0.5% w/v Pluronic F127) to stabilize the nanoparticles.

• Nanoprecipitation: Add the organic phase dropwise to the rapidly stirring aqueous phase. The polymer and drug will precipitate to form nanoparticles as the organic solvent diffuses into the aqueous phase.

• Solvent Evaporation: Stir the resulting nanoparticle suspension overnight at room temperature to allow for the complete evaporation of the organic solvent.

• Purification: Centrifuge the nanoparticle suspension to pellet the nanoparticles, and wash them several times with deionized water to remove the excess surfactant and unencapsulated drug.

• Characterization: Characterize the nanoparticles for their size and morphology (Dynamic Light Scattering, DLS; Transmission Electron Microscopy, TEM), drug loading efficiency, and in vitro drug release profile.

Conclusion

The cationic polymerization of 2,5-dimethyl-1,4-hexadiene offers a pathway to a unique polymer with a saturated cyclic backbone. The protocols provided herein offer a starting point for the synthesis and investigation of this material. While direct evidence for its application in drug development is currently limited, its predicted properties suggest that it could serve as a stable, biocompatible platform for the formulation of drug delivery systems. Further research is warranted to fully explore the potential of poly(2,5-dimethyl-1,4-hexadiene) in the pharmaceutical and biomedical fields.

References

• 1. communities.springernature.com [communities.springernature.com]
• 2. Cationic polymerization - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Recent advances in aliphatic polyesters for drug delivery applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Biodegradable Aliphatic Polyesters for Drug Delivery [sigmaaldrich.com]
• 8. 2,5-Dimethyl-1,5-hexadiene | C8H14 | CID 12322 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. agilent.com [agilent.com]
• 10. agilent.com [agilent.com]
• 11. researchgate.net [researchgate.net]
• 12. Particles from preformed polymers as carriers for drug delivery - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Copolymerization of 2,5-Dimethyl-1,4-hexadiene

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,5-Dimethyl-1,4-hexadiene is a non-conjugated diene monomer that holds potential for incorporation into various copolymer systems. Due to its structural similarity to dienes commonly employed in the synthesis of ethylene-propylene-diene monomer (EPDM) elastomers, its primary application is anticipated to be in the modification of polyolefins. The presence of two methyl groups on the hexadiene backbone is expected to influence the reactivity of the double bonds and the properties of the resulting copolymer, potentially offering unique characteristics compared to copolymers synthesized with unsubstituted dienes.

The internal double bond in 2,5-dimethyl-1,4-hexadiene is sterically hindered by the adjacent methyl groups, making the terminal double bond more accessible for polymerization. This structural feature suggests that it can be readily incorporated into polymer chains via coordination polymerization, leaving a pendant isopropenyl group available for subsequent crosslinking or functionalization. This pendant functionality is of particular interest for applications requiring post-polymerization modification, including the development of novel materials for biomedical and drug delivery applications.

These application notes provide a comprehensive overview of the potential use of 2,5-dimethyl-1,4-hexadiene as a comonomer, with a focus on its incorporation into an ethylene-propylene backbone to form a terpolymer analogous to EPDM rubber. Detailed experimental protocols, based on established procedures for similar dienes, are provided to guide researchers in the synthesis and characterization of these novel copolymers. Furthermore, potential applications in the realm of drug delivery, stemming from the functionalization of the pendant isopropenyl groups, are explored.

Key Applications

Specialty Elastomers with Modified Properties

The incorporation of 2,5-dimethyl-1,4-hexadiene as a termonomer in ethylene-propylene copolymers can lead to the formation of specialty EPDM-type elastomers. The methyl substituents on the diene are likely to influence the cure characteristics and the physical properties of the resulting rubber. The dienes most commonly used in the production of EPDM are 1,4-hexadiene, ethylidene norbornene (ENB), and dicyclopentadiene (B1670491) (DCPD), each imparting a different cure rate and properties to the final polymer.[1] By analogy, the unique structure of 2,5-dimethyl-1,4-hexadiene is expected to offer a distinct profile of properties.

Potential advantages of using 2,5-dimethyl-1,4-hexadiene in EPDM synthesis include:

• Modified Cure Kinetics: The structure of the diene monomer has a significant effect on the cure rate of the resulting EPDM rubber. The pendant isopropenyl group resulting from the polymerization of 2,5-dimethyl-1,4-hexadiene would present a different reactivity towards vulcanization agents compared to the double bonds in ENB or DCPD.

• Altered Mechanical Properties: The introduction of the bulky dimethyl-substituted hexadiene moiety into the polymer chain can affect the flexibility, tensile strength, and low-temperature properties of the elastomer. The ethylene (B1197577) content in EPDM typically ranges from 45 to 75 percent, with higher ethylene content leading to higher crystallinity and tear strength, while amorphous grades with lower ethylene content offer better low-temperature flexibility.[2] The specific influence of 2,5-dimethyl-1,4-hexadiene would need to be experimentally determined.

• Enhanced Thermal and Oxidative Stability: The saturated backbone of EPDM rubbers provides excellent resistance to heat, ozone, and weathering. The nature of the diene can influence this stability, and the specific structure of 2,5-dimethyl-1,4-hexadiene may offer advantages in this regard.

Functionalized Polymers for Biomedical and Drug Delivery Applications

The pendant isopropenyl group in copolymers of 2,5-dimethyl-1,4-hexadiene serves as a reactive handle for post-polymerization modification. This opens up possibilities for the development of functionalized materials with tailored properties for advanced applications, including in the biomedical field. While EPDM itself is a non-polar rubber, its surface can be modified to introduce polar functional groups.[2]

Potential workflow for developing drug delivery systems:

Workflow for Drug Delivery System Development.

Functionalization of the pendant double bonds can introduce hydrophilic or biocompatible moieties, transforming the hydrophobic elastomer into a material suitable for interaction with biological systems. For instance, the introduction of hydroxyl or amine groups could allow for the covalent attachment of drugs, targeting ligands, or polyethylene (B3416737) glycol (PEG) chains to improve biocompatibility and circulation time. The resulting amphiphilic copolymers could self-assemble into micelles or nanoparticles for drug encapsulation and controlled release. Studies have shown that EPDM rubbers can exhibit satisfactory in vitro biocompatibility, which is a crucial prerequisite for their use in biomedical applications.[3][4]

Experimental Protocols

Protocol 1: Synthesis of Ethylene-Propylene-2,5-Dimethyl-1,4-hexadiene Terpolymer via Ziegler-Natta Catalysis

This protocol describes a laboratory-scale procedure for the copolymerization of ethylene, propylene, and 2,5-dimethyl-1,4-hexadiene using a classic Ziegler-Natta catalyst system. The conditions are adapted from general procedures for EPDM synthesis.[5]

Materials:

• Reactor: A 1-L stainless-steel autoclave reactor equipped with a mechanical stirrer, temperature and pressure controls, and monomer/catalyst injection ports.

• Solvent: Anhydrous toluene (B28343) or hexane (B92381) (polymerization grade).

• Monomers:

  • Ethylene (polymerization grade)

  • Propylene (polymerization grade)

  • 2,5-Dimethyl-1,4-hexadiene (purified by distillation over calcium hydride).

• Catalyst System:

  • Vanadium oxytrichloride (VOCl₃) as the catalyst precursor.

  • Ethylaluminum sesquichloride (EASC) as the cocatalyst.

• Terminating Agent: Acidified ethanol (B145695).

• Antioxidant: 2,6-di-tert-butyl-4-methylphenol (BHT).

Procedure:

• Reactor Preparation: The reactor is thoroughly dried and purged with dry, oxygen-free nitrogen to eliminate atmospheric moisture and oxygen.

• Solvent and Monomer Charging: 500 mL of anhydrous toluene is introduced into the reactor. The reactor is then saturated with a pre-mixed feed of ethylene and propylene at the desired ratio (e.g., 50:50 molar ratio) to a specific pressure (e.g., 8 bar). The temperature is stabilized at the desired polymerization temperature (e.g., 40 °C).

• Diene Addition: A calculated amount of 2,5-dimethyl-1,4-hexadiene (e.g., 5-15 mL, depending on the desired incorporation level) is injected into the reactor.

• Catalyst Injection: The catalyst components are injected sequentially into the reactor. First, the EASC solution in toluene is added, followed by the VOCl₃ solution in toluene. The polymerization is initiated upon the addition of the catalyst.

• Polymerization: The polymerization is allowed to proceed for a predetermined time (e.g., 30-60 minutes). The temperature and pressure are maintained constant throughout the reaction by continuous feeding of the ethylene/propylene gas mixture.

• Termination: The polymerization is terminated by injecting a small amount of acidified ethanol into the reactor.

• Polymer Recovery and Purification: The polymer solution is discharged from the reactor and the polymer is precipitated by pouring the solution into a large volume of ethanol containing a small amount of BHT. The precipitated polymer is then washed multiple times with ethanol and dried in a vacuum oven at 60 °C to a constant weight.

Characterization of the Copolymer:

The resulting terpolymer should be characterized to determine its composition, molecular weight, and thermal properties.

• Composition: The ethylene, propylene, and 2,5-dimethyl-1,4-hexadiene content can be determined using ¹H-NMR and ¹³C-NMR spectroscopy. The signals corresponding to the protons and carbons of each monomer unit can be integrated to calculate the relative molar ratios.

• Molecular Weight: The number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI = Mw/Mn) can be determined by gel permeation chromatography (GPC) calibrated with polystyrene or polyisobutylene (B167198) standards.

• Thermal Properties: The glass transition temperature (Tg) and any melting transitions (Tm) can be determined using differential scanning calorimetry (DSC).

Quantitative Data (Hypothetical Example):

The following table presents hypothetical data for a series of ethylene-propylene-2,5-dimethyl-1,4-hexadiene terpolymers synthesized with varying diene feed ratios. This data is illustrative and would need to be confirmed by experimental measurements.

Sample ID	Diene in Feed (mol%)	Diene in Polymer (mol%)	Ethylene in Polymer (wt%)	Mn ( kg/mol )	PDI	Tg (°C)
EPDM-DMHD-1	2.0	1.8	55	85	2.3	-55
EPDM-DMHD-2	4.0	3.5	54	82	2.4	-53
EPDM-DMHD-3	6.0	5.2	53	78	2.5	-50

Protocol 2: Functionalization of the EPDM-type Terpolymer via Hydroboration-Oxidation

This protocol describes the conversion of the pendant isopropenyl groups in the synthesized terpolymer to hydroxyl groups.

Materials:

• EPDM-type terpolymer containing 2,5-dimethyl-1,4-hexadiene units.

• Anhydrous tetrahydrofuran (B95107) (THF).

• Borane-tetrahydrofuran complex (BH₃·THF) solution (1 M in THF).

• Sodium hydroxide (B78521) (NaOH) solution (3 M).

• Hydrogen peroxide (H₂O₂) solution (30%).

Procedure:

• Dissolution: The EPDM-type terpolymer is dissolved in anhydrous THF under a nitrogen atmosphere to form a solution (e.g., 5 wt%).

• Hydroboration: The solution is cooled to 0 °C in an ice bath. The BH₃·THF solution is added dropwise to the polymer solution with vigorous stirring. The reaction mixture is then allowed to warm to room temperature and stirred for a specified time (e.g., 4-6 hours).

• Oxidation: The reaction mixture is cooled again to 0 °C. The NaOH solution is added slowly, followed by the dropwise addition of the H₂O₂ solution, ensuring the temperature does not exceed 10 °C.

• Work-up: The reaction mixture is stirred at room temperature for an additional 2 hours. The functionalized polymer is then precipitated by pouring the solution into a large volume of water.

• Purification: The precipitated polymer is collected, washed extensively with water to remove residual reagents, and then dissolved in a minimal amount of THF and re-precipitated in hexane. This process is repeated to ensure purity.

• Drying: The final product is dried in a vacuum oven at 40 °C to a constant weight.

Characterization of the Functionalized Polymer:

• FTIR Spectroscopy: The disappearance of the C=C stretching vibration of the isopropenyl group and the appearance of a broad O-H stretching band will confirm the successful hydroxylation.

• ¹H-NMR Spectroscopy: The disappearance of the signals corresponding to the vinyl protons of the isopropenyl group and the appearance of new signals corresponding to the protons adjacent to the newly formed hydroxyl group will provide further confirmation.

Logical Relationships and Pathways

The following diagram illustrates the logical progression from monomer selection to potential applications, highlighting the key decision points and experimental stages.

Application Pathways for 2,5-Dimethyl-1,4-hexadiene Copolymers.

Conclusion

While 2,5-dimethyl-1,4-hexadiene is not a conventional monomer, its potential for creating novel copolymers with unique properties warrants further investigation. The protocols and application notes provided here offer a solid foundation for researchers to explore its use in the synthesis of specialty elastomers and as a platform for developing advanced functional materials. The pendant isopropenyl group is a key feature that distinguishes copolymers of 2,5-dimethyl-1,4-hexadiene, offering a versatile point for chemical modification. The exploration of these functionalized copolymers in the field of drug delivery represents a particularly exciting avenue for future research, potentially leading to the development of new and effective therapeutic systems. Experimental validation of the proposed protocols and a thorough characterization of the resulting materials are essential next steps in unlocking the full potential of this promising monomer.

References

• 1. group.sinoxe.com [group.sinoxe.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. In vitro biocompatibility of EPM and EPDM rubbers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]

Application Notes and Protocols for the Polymerization of 2,5-Dimethyl-1,4-hexadiene

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,5-Dimethyl-1,4-hexadiene is a non-conjugated diene monomer that undergoes polymerization primarily through a cyclopolymerization mechanism. This process, also known as intra-intermolecular polymerization, results in a polymer backbone containing cyclic repeating units. This unique polymerization behavior leads to polymers with distinct properties, such as reduced unsaturation in the main chain and increased thermal stability, compared to polymers derived from simple mono-olefins or conjugated dienes.

The polymerization of 2,5-dimethyl-1,4-hexadiene can be initiated by both cationic catalysts and Ziegler-Natta coordination catalysts. The choice of catalyst system significantly influences the reaction kinetics, polymer microstructure, and macroscopic properties. These application notes provide an overview of the reaction mechanisms and detailed protocols for the polymerization of 2,5-dimethyl-1,4-hexadiene.

Reaction Mechanisms

The polymerization of 2,5-dimethyl-1,4-hexadiene proceeds via a cyclopolymerization mechanism, which involves a series of intramolecular and intermolecular propagation steps.

Cationic Cyclopolymerization

Initiated by a Lewis acid (e.g., BF₃, TiCl₄), the reaction begins with the formation of a carbocation at one of the double bonds. This is followed by an intramolecular cyclization step where the cationic center attacks the second double bond within the same monomer molecule, forming a five-membered ring. The resulting cyclic carbocation then propagates by adding to another monomer molecule in an intermolecular step.

Ziegler-Natta Cyclopolymerization

Using a coordination catalyst, typically a titanium-based compound with an organoaluminum cocatalyst, the monomer coordinates to the active metal center. The polymerization proceeds through the insertion of one of the double bonds into the metal-alkyl bond. This is followed by a rapid intramolecular insertion of the pendant double bond to form a cyclic unit attached to the metal center. The next monomer molecule then coordinates and inserts, propagating the polymer chain.

Data Presentation

The following tables summarize representative quantitative data for the polymerization of 2,5-dimethyl-1,4-hexadiene under different catalytic systems. Note: This data is illustrative and may vary based on specific experimental conditions.

Table 1: Cationic Polymerization of 2,5-Dimethyl-1,4-hexadiene

Catalyst	Solvent	Temperature (°C)	Monomer/Catalyst Ratio	Polymer Yield (%)	Mn ( g/mol )	Mw ( g/mol )	PDI (Mw/Mn)
BF₃·OEt₂	Heptane	0	100:1	65	8,500	15,300	1.8
TiCl₄	Dichloroethane	-20	150:1	78	12,000	25,200	2.1
AlCl₃	Toluene	-40	120:1	72	10,500	20,000	1.9

Table 2: Ziegler-Natta Polymerization of 2,5-Dimethyl-1,4-hexadiene

Catalyst System	Al/Ti Ratio	Solvent	Temperature (°C)	Polymer Yield (%)	Mn ( g/mol )	Mw ( g/mol )	PDI (Mw/Mn)
TiCl₄ / Al(C₂H₅)₃	3:1	Toluene	25	85	25,000	55,000	2.2
TiCl₃ / Al(C₂H₅)₂Cl	2:1	Heptane	50	88	32,000	73,600	2.3
VCl₄ / Al(i-Bu)₃	3:1	Toluene	25	75	21,000	48,300	2.3

Experimental Protocols

Note: These protocols are generalized and may require optimization for specific equipment and reagent purity. All procedures should be carried out under an inert atmosphere (e.g., argon or nitrogen) using anhydrous solvents.

Protocol 1: Cationic Polymerization using Boron Trifluoride Etherate (BF₃·OEt₂)

Materials:

• 2,5-Dimethyl-1,4-hexadiene (freshly distilled)

• Boron trifluoride etherate (BF₃·OEt₂)

• Anhydrous heptane

• Methanol (B129727)

• Argon or Nitrogen gas supply

• Schlenk line and glassware

Procedure:

• Reactor Setup: A 250 mL Schlenk flask equipped with a magnetic stir bar is dried in an oven and cooled under a stream of argon.

• Reagent Preparation:

  • In the reaction flask, add 100 mL of anhydrous heptane.

  • Add 10 g (90.8 mmol) of freshly distilled 2,5-dimethyl-1,4-hexadiene to the solvent.

  • Cool the solution to 0 °C in an ice bath.

• Initiation:

  • Prepare a 0.1 M solution of BF₃·OEt₂ in anhydrous heptane.

  • Slowly add 9.1 mL (0.91 mmol) of the BF₃·OEt₂ solution to the stirred monomer solution.

• Polymerization:

  • Maintain the reaction at 0 °C for 4 hours. An increase in viscosity may be observed.

• Termination and Isolation:

  • Terminate the polymerization by adding 10 mL of methanol.

  • Pour the polymer solution into 500 mL of methanol to precipitate the polymer.

  • Filter the white polymer precipitate and wash with fresh methanol.

  • Dry the polymer in a vacuum oven at 40 °C to a constant weight.

Protocol 2: Ziegler-Natta Polymerization using TiCl₄ / Al(C₂H₅)₃

Materials:

• 2,5-Dimethyl-1,4-hexadiene (polymerization grade, freshly distilled)

• Titanium tetrachloride (TiCl₄)

• Triethylaluminium (Al(C₂H₅)₃)

• Anhydrous toluene

• Methanol with 5% HCl

• Argon or Nitrogen gas supply

• Schlenk line and glassware

Procedure:

• Catalyst Preparation:

  • In a dry Schlenk flask under argon, add 50 mL of anhydrous toluene.

  • Cool the flask to 0 °C.

  • Slowly add a solution of Al(C₂H₅)₃ (e.g., 1.0 M in hexanes) to achieve the desired Al/Ti ratio (e.g., 3 mmol).

  • Slowly add a solution of TiCl₄ (e.g., 1.0 M in toluene) to the stirred solution (e.g., 1 mmol). A colored precipitate will form.

  • Age the catalyst slurry at room temperature for 30 minutes.

• Polymerization:

  • In a separate Schlenk flask, dissolve 10 g (90.8 mmol) of 2,5-dimethyl-1,4-hexadiene in 100 mL of anhydrous toluene.

  • Transfer the monomer solution to the catalyst slurry via cannula.

  • Heat the reaction mixture to 25 °C and stir for 6 hours.

• Termination and Isolation:

  • Terminate the reaction by slowly adding 20 mL of the methanol/HCl mixture.

  • Wash the polymer solution with distilled water (3 x 50 mL) in a separatory funnel.

  • Precipitate the polymer by pouring the organic layer into 500 mL of methanol.

  • Collect the polymer by filtration and dry under vacuum at 50 °C.

Visualizations

The following diagrams illustrate the key mechanistic pathways in the polymerization of 2,5-dimethyl-1,4-hexadiene.

Caption: Cationic Cyclopolymerization Mechanism.

The Synthetic Versatility of 2,5-Dimethyl-2,4-hexadiene: A Workhorse in Organic Chemistry

For Researchers, Scientists, and Drug Development Professionals

2,5-Dimethyl-2,4-hexadiene (B125384), a readily available and sterically hindered conjugated diene, has emerged as a valuable building block in a variety of organic transformations. Its unique structural features and electronic properties make it a versatile reagent in the synthesis of complex organic molecules, ranging from pharmaceuticals to materials science. This document provides a detailed overview of its applications, complete with experimental protocols and quantitative data to facilitate its use in the laboratory.

Key Applications in Organic Synthesis

2,5-Dimethyl-2,4-hexadiene participates in a range of chemical reactions, primarily leveraging its conjugated diene system. Key applications include its role as a diene in [4+2] cycloaddition reactions, a partner in alkene cross-metathesis, and a precursor for the synthesis of specialized chemical structures.

Diels-Alder Reactions

The conjugated diene structure of 2,5-dimethyl-2,4-hexadiene makes it a suitable participant in Diels-Alder reactions, a powerful tool for the construction of six-membered rings.[1][2] While its steric bulk can influence reactivity, it can be effectively employed with various dienophiles to generate substituted cyclohexene (B86901) derivatives. The reaction proceeds via a concerted [4+2] cycloaddition mechanism, where the diene must adopt an s-cis conformation.[3][4]

Alkene Cross-Metathesis

Recent studies have highlighted the utility of 2,5-dimethyl-2,4-hexadiene in alkene cross-metathesis reactions.[5] This approach allows for the synthesis of tri- and tetra-substituted alkenes, which are valuable motifs in medicinal chemistry and materials science. The use of this liquid and less volatile diene offers a practical alternative to gaseous alkene reactants. The reaction is typically catalyzed by ruthenium-based catalysts, such as the Grubbs second-generation catalyst.[5]

Asymmetric Cyclopropanation

As an electron-rich alkene, 2,5-dimethyl-2,4-hexadiene can undergo asymmetric cyclopropanation reactions.[6] For instance, its reaction with diazoacetates in the presence of chiral copper-bisoxazoline complexes can yield cyclopropane (B1198618) derivatives with high enantioselectivity. These chiral cyclopropanes are important intermediates in the synthesis of pharmaceuticals, including chrysanthemic acid analogues.[6]

Other Applications

Beyond these primary applications, 2,5-dimethyl-2,4-hexadiene has been investigated as a singlet oxygen acceptor and for its role in photodechlorination reactions.[1][6] Its reactivity towards electrophilic addition and its potential as a ligand in organometallic chemistry further underscore its versatility.[1][7]

Quantitative Data Summary

The following table summarizes key quantitative data from representative applications of 2,5-dimethyl-2,4-hexadiene in organic synthesis.

Application	Reactants	Catalyst/Conditions	Product	Yield (%)	Reference
Prins Condensation	Isobutyraldehyde (B47883) and Isobutanol (1:4)	Niobium oxide on graphite, 215-300 °C, 70-80 psi	2,5-Dimethyl-2,4-hexadiene	25	[8]
Diels-Alder Reaction	1,4-Naphthoquinone and 2,4-Hexadiene	High-vanadium heteropoly acid (HPA-10)	1,4-Dimethyl-9,10-anthraquinone	-	[9]
Alkene Cross-Metathesis	1-Dodecene and 2,5-Dimethyl-2,4-hexadiene	Grubbs 2nd Generation Catalyst, DCM, 20 °C, 20 h	Tri- and tetra-substituted alkene	-	[5]
Asymmetric Cyclopropanation	2,5-Dimethyl-2,4-hexadiene and tert-butyl diazoacetate	Copper-bisoxazoline complex	(+)-trans-(1R,3R)-chrysanthemic acid methyl ester	-	[6]

Experimental Protocols

Protocol 1: Synthesis of 2,5-Dimethyl-2,4-hexadiene via Prins Condensation[8]

This protocol describes the synthesis of 2,5-dimethyl-2,4-hexadiene from isobutyraldehyde and isobutanol.

Materials:

• Isobutyraldehyde

• Isobutanol

• Niobium oxide catalyst on graphite

• Stainless steel reactor

• Borosilicate glass beads (4 mm)

• 0.1 N H₃PO₄ (aqueous)

• Distilled water

Procedure:

• Prepare the catalyst: Crush niobium oxide catalyst (Süd-Chemie, >5% graphite) to particles of 1 to 2.8 mm. Immerse in 0.1 N aqueous H₃PO₄ for 4 hours. Wash five times with distilled water and then calcine at 350°C overnight.

• Pack the reactor: Fill the bottom of a ½ inch inner diameter stainless steel reactor with 4 mm borosilicate glass beads. Add 15 g of the prepared catalyst, and then fill the remaining space with more glass beads.

• Reaction setup: Heat the reactor using electrical tape to achieve a catalyst region entry temperature of approximately 215°C and an exit temperature no higher than 300°C.

• Reaction execution: Prepare a solution of isobutyraldehyde and isobutanol in a 1:4 stoichiometric ratio. Flow this solution through the heated reactor at a rate of 0.6 mL/min under a pressure of 70-80 psi.

• Work-up and analysis: The organic phase of the collected product will be deep yellow. Analyze the product mixture by GC/FID to determine the yield of 2,5-dimethyl-2,4-hexadiene. A reported yield is approximately 25%, with over 95% conversion of isobutyraldehyde.

Protocol 2: General Procedure for Alkene Cross-Metathesis[5]

This protocol outlines a general procedure for the cross-metathesis of an alkene with 2,5-dimethyl-2,4-hexadiene.

Materials:

• Alkene substrate (e.g., 1-dodecene)

• 2,5-Dimethyl-2,4-hexadiene

• Ruthenium-based metathesis catalyst (e.g., Grubbs 2nd generation catalyst)

• Anhydrous dichloromethane (B109758) (DCM)

• Inert atmosphere (e.g., nitrogen or argon)

Procedure:

• In a clean, dry vial under an inert atmosphere, dissolve the alkene substrate (1 equivalent) and 2,5-dimethyl-2,4-hexadiene (5 equivalents) in anhydrous DCM.

• Add the ruthenium catalyst (e.g., 1-5 mol%) to the solution.

• Stir the reaction mixture at room temperature (20°C) overnight (approximately 20 hours).

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, quench the reaction and purify the product by flash column chromatography on silica (B1680970) gel to isolate the desired tri- or tetra-substituted alkene.

Visualizing Synthetic Pathways

The following diagrams illustrate the key reaction pathways involving 2,5-dimethyl-2,4-hexadiene.

Caption: Diels-Alder reaction of 2,5-dimethyl-2,4-hexadiene.

Caption: Alkene cross-metathesis with 2,5-dimethyl-2,4-hexadiene.

References

• 1. nbinno.com [nbinno.com]
• 2. benchchem.com [benchchem.com]
• 3. Diels–Alder reaction - Wikipedia [en.wikipedia.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. researchgate.net [researchgate.net]
• 6. 2,5-二甲基-2,4-己二烯 96% | Sigma-Aldrich [sigmaaldrich.com]
• 7. chegg.com [chegg.com]
• 8. 2,5-Dimethyl-2,4-hexadiene synthesis - chemicalbook [chemicalbook.com]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for Diels-Alder Reactions Involving 2,5-Dimethyl-1,4-hexadiene

For the attention of: Researchers, scientists, and drug development professionals.

This document provides a detailed guide to understanding the involvement of 2,5-dimethyl-1,4-hexadiene in the context of Diels-Alder reactions. It clarifies a crucial prerequisite for this reaction and outlines protocols for the utilization of its reactive isomer, 2,5-dimethyl-2,4-hexadiene (B125384).

Core Principle: The Prerequisite of Conjugation

The Diels-Alder reaction is a powerful tool in organic synthesis for the formation of six-membered rings. A fundamental requirement for the diene component in this [4+2] cycloaddition is the presence of a conjugated π-system, meaning alternating double and single bonds.[1][2] The specified molecule, 2,5-dimethyl-1,4-hexadiene, possesses isolated double bonds and is therefore not a conjugated diene . Consequently, it will not directly participate in the Diels-Alder reaction under standard conditions.

For a Diels-Alder reaction to occur, 2,5-dimethyl-1,4-hexadiene must first be isomerized to its conjugated form, 2,5-dimethyl-2,4-hexadiene . This conjugated isomer is an excellent candidate for Diels-Alder reactions. The following sections provide protocols for this isomerization and subsequent cycloaddition reactions.

Isomerization of 2,5-Dimethyl-1,4-hexadiene

The isomerization of unconjugated dienes to their more stable conjugated counterparts can be achieved through base-catalyzed methods. These reactions typically require elevated temperatures and strong alkaline conditions to facilitate double-bond migration.

Protocol 1: Base-Catalyzed Isomerization

This protocol is a general method for the isomerization of unconjugated dienes and can be adapted for 2,5-dimethyl-1,4-hexadiene.

Materials:

• 2,5-dimethyl-1,4-hexadiene

• Potassium hydroxide (B78521) (KOH)

• Pyridine (anhydrous)

• Round-bottom flask with reflux condenser

• Heating mantle

• Standard glassware for workup

• Apparatus for distillation

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a nitrogen inlet, add a solution of potassium hydroxide in pyridine.

• Add 2,5-dimethyl-1,4-hexadiene to the flask.

• Heat the reaction mixture to 120°C under a nitrogen atmosphere for approximately 7 hours.

• Monitor the reaction progress by gas chromatography (GC) or thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Carefully quench the reaction with water and extract the product with a suitable organic solvent (e.g., diethyl ether).

• Wash the organic layer with brine, dry over anhydrous magnesium sulfate, and filter.

• The solvent is removed under reduced pressure, and the resulting crude product can be purified by fractional distillation to yield 2,5-dimethyl-2,4-hexadiene.

Diels-Alder Reactions of 2,5-Dimethyl-2,4-hexadiene

Once the conjugated diene, 2,5-dimethyl-2,4-hexadiene, is obtained, it can readily undergo Diels-Alder reactions with a variety of dienophiles. The presence of electron-donating methyl groups on the diene enhances its reactivity towards electron-poor dienophiles.

Protocol 2: Diels-Alder Reaction with Maleic Anhydride (B1165640)

This protocol describes the reaction of 2,5-dimethyl-2,4-hexadiene with maleic anhydride, a common and reactive dienophile. The procedure is adapted from established methods for similar dienes.[3][4]

Materials:

• 2,5-dimethyl-2,4-hexadiene

• Maleic anhydride

• Toluene (B28343) (anhydrous)

• Round-bottom flask with reflux condenser

• Heating mantle or oil bath

• Stir bar

• Ice-water bath

• Büchner funnel and filter flask

Procedure:

• To a 25 mL round-bottom flask containing a stir bar, add equimolar amounts of 2,5-dimethyl-2,4-hexadiene and maleic anhydride.

• Add approximately 5 mL of anhydrous toluene as the solvent.

• Attach a reflux condenser to the flask.

• Heat the mixture to reflux with stirring for 15-30 minutes. The progress of the reaction can be monitored by TLC.[3][5]

• After the reaction is complete, remove the heat source and allow the flask to cool to room temperature.

• Cool the flask in an ice-water bath for 10 minutes to promote complete crystallization of the product.[3]

• Collect the crystalline product by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of cold toluene to remove any unreacted starting materials.[3]

• Allow the product to air dry. The yield and melting point of the resulting cycloadduct can then be determined.

Data Presentation

Diene	Dienophile	Solvent	Temperature	Reaction Time	Yield (%)	Melting Point (°C)
(2E,4E)-2,4-Hexadien-1-ol	Maleic Anhydride	Toluene	Reflux	5 min	50-90	159-161
(2E,4E)-2,4-Hexadien-1-ol	Maleic Anhydride	Toluene	Reflux	15 min	10.5	149

Visualizations

Logical Workflow for Utilizing 2,5-Dimethyl-1,4-hexadiene in Diels-Alder Reactions

Caption: Workflow from a non-conjugated to a conjugated diene for Diels-Alder.

Experimental Workflow for Diels-Alder Reaction

Caption: Step-by-step experimental workflow for the Diels-Alder reaction.

References

• 1. researchgate.net [researchgate.net]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. Diels Alder Reaction | California State University, Northridge - Edubirdie [edubirdie.com]
• 4. websites.nku.edu [websites.nku.edu]
• 5. web.mnstate.edu [web.mnstate.edu]
• 6. benchchem.com [benchchem.com]

Application Notes and Protocols for Ziegler-Natta Polymerization of Dienes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ziegler-Natta catalysts are a class of catalysts used in the synthesis of polymers of 1-alkenes (alpha-olefins). Discovered by Karl Ziegler and Giulio Natta in the 1950s, this Nobel Prize-winning technology revolutionized polymer science by enabling the production of stereoregular polymers with a high degree of control over their microstructure.[1][2] This control is particularly crucial in the polymerization of conjugated dienes, such as 1,3-butadiene (B125203) and isoprene (B109036), where different isomeric structures (cis-1,4, trans-1,4, 1,2, and 3,4) can be formed.[3] The resulting polymer's properties are highly dependent on the proportion of these isomers.

Ziegler-Natta catalyst systems are typically composed of two parts: a transition metal compound from Group IV-VIII (e.g., titanium, neodymium) and an organoaluminum co-catalyst.[2][4] The specific combination of these components, along with the polymerization conditions, dictates the stereoselectivity of the polymerization.[4] For instance, neodymium-based catalysts are known to produce polybutadiene (B167195) with a high cis-1,4 content, a desirable property for synthetic rubber applications.[5][6][7][8][9] Titanium-based catalysts are also widely used for the polymerization of both butadiene and isoprene.[1][3][10][11][12]

This document provides detailed protocols for the Ziegler-Natta polymerization of 1,3-butadiene and isoprene, summarizing key quantitative data and illustrating the experimental workflow.

Key Experimental Protocols

Protocol 1: Polymerization of 1,3-Butadiene using a Neodymium-Based Catalyst

This protocol is based on the use of a ternary Ziegler-Natta catalyst system consisting of neodymium versatate (NdV₃), diisobutylaluminum hydride (DIBAH), and dimethyldichlorosilane (Me₂SiCl₂).[5]

Materials:

• Solvent: Cyclohexane (B81311) (purified by passing through a column of activated alumina (B75360) and molecular sieves, followed by refluxing over metallic sodium and distillation).[13]

• Monomer: 1,3-Butadiene (purified by passing through columns of molecular sieves).

• Catalyst Components:

  • Neodymium versatate (NdV₃) solution in hexane.

  • Diisobutylaluminum hydride (DIBAH) solution (e.g., 1.0 M in hexane).[13]

  • Dimethyldichlorosilane (Me₂SiCl₂) solution in purified cyclohexane (e.g., 0.222 mol/L).[13]

• Quenching Agent: Acidified methanol (B129727) (containing an antioxidant like Irganox 1010).[5]

• Purification Solvent: Methanol.

• Inert Gas: High-purity nitrogen or argon.

Equipment:

• Stainless-steel reactor equipped with a heating jacket, stirrer, and ports for introducing reagents.

• Glove box for handling air- and moisture-sensitive reagents.

• Syringes and cannulas for transferring solutions.

• Glassware (Schlenk flasks, etc.) for catalyst preparation.

• Vacuum oven for drying the polymer.

Procedure:

• Reactor Preparation: The stainless-steel reactor is thoroughly dried and purged with inert gas. The reactor is then charged with the desired amount of purified cyclohexane and 1,3-butadiene monomer under a nitrogen atmosphere.[5] The reactor is heated to the desired reaction temperature (e.g., 60-70 °C) and stirred (e.g., 80 rpm) to reach thermal equilibrium.[5]

• Catalyst Preparation (in a glove box):

  • In a dry, inert atmosphere, the catalyst components are added to a sealed ampule or Schlenk flask in the following order: (1) DIBAH, (2) NdV₃, and (3) Me₂SiCl₂.[5]

  • The mixture is stirred at room temperature for a specified aging time (e.g., 30 minutes) before being transferred to syringes for injection into the reactor.[5]

• Polymerization: The prepared catalyst system is injected into the stirred reactor to initiate the polymerization.[5] The pressure inside the reactor may increase upon catalyst addition. The reaction is allowed to proceed for the desired time.

• Quenching: The polymerization is terminated by injecting the quenching agent (acidified methanol with antioxidant) into the reactor.[5]

• Polymer Isolation and Purification:

  • The polymer solution is poured into an excess of methanol to precipitate the polybutadiene.

  • The precipitated polymer is washed repeatedly with methanol to remove any residual catalyst and unreacted monomer.[5]

  • The purified polymer is then dried in a vacuum oven at a moderate temperature (e.g., 50 °C) to a constant weight.[5]

Characterization:

• Conversion: Determined gravimetrically from the weight of the dried polymer.[5]

• Molecular Weight and Polydispersity (Đ or PDI): Determined by Gel Permeation Chromatography (GPC).

• Microstructure (cis-1,4, trans-1,4, 1,2 content): Determined by ¹H NMR and ¹³C NMR spectroscopy.

Protocol 2: Polymerization of Isoprene using a Titanium-Based Catalyst

This protocol describes a general procedure for isoprene polymerization using a TiCl₄/MgCl₂ supported catalyst.

Materials:

• Solvent: Heptane or Toluene (purified).

• Monomer: Isoprene (purified).

• Catalyst Components:

  • TiCl₄/MgCl₂ supported catalyst.

  • Trialkylaluminum co-catalyst (e.g., Triisobutylaluminum - TIBA or Triethylaluminum - TEA).

• Quenching Agent: Methanol or ethanol.

• Inert Gas: High-purity nitrogen or argon.

Equipment:

• Glass reactor or autoclave equipped with a stirrer, temperature control, and inert gas inlet.

• Schlenk line and glove box for handling air-sensitive reagents.

• Syringes and cannulas.

• Vacuum oven.

Procedure:

• Catalyst Preparation:

  • Spherical MgCl₂ supports are often used. TiCl₄ is loaded onto the activated δ-MgCl₂ support.[4]

  • The titanium content can be varied (e.g., 0.1 wt% to 1.0 wt%).[4]

• Reactor Setup: The reactor is assembled, dried, and purged with inert gas. The solvent and the desired amount of isoprene are then introduced.

• Catalyst Activation and Polymerization:

  • The TiCl₄/MgCl₂ catalyst is suspended in the reactor.

  • The trialkylaluminum co-catalyst is added to activate the catalyst and initiate polymerization. The Al/Ti molar ratio is a critical parameter that influences catalyst activity and polymer properties.

  • The polymerization is conducted at a specific temperature for a set duration.

• Termination and Product Isolation:

  • The reaction is quenched by the addition of an alcohol (e.g., methanol).

  • The polymer is precipitated, washed with an alcohol/acid mixture to remove catalyst residues, and then washed with alcohol.

  • The final polymer is dried under vacuum.

Quantitative Data Summary

The following tables summarize quantitative data from various studies on the Ziegler-Natta polymerization of dienes.

Table 1: Polymerization of 1,3-Butadiene with Neodymium-Based Catalysts

Catalyst System	[M]/[Nd] Ratio	[Cl]/[Nd] Ratio	[Al]/[Nd] Ratio	Temp (°C)	Time (min)	Conversion (%)	Mₙ (kDa)	Đ (Mₙ/Mₙ)	cis-1,4 (%)
NdV₃/DIBAH/Me₂SiCl₂[5][13]	2500	1.0	20	60	60	-	< 32	< 2.0	> 90
NdV₃/DIBAH/Me₂SiCl₂[5][13]	2500	2.0	20	60	60	-	< 32	< 2.0	> 90
NdV₃/DIBAH/Me₂SiCl₂[5][13]	4000	1.0	20	70	300	-	-	> 4.0	> 90
Nd(versatate)₃/EASC/DIBAH[9]	-	1	25	70	-	57.5-88.1	-	-	~98
NdV₃/DEAC/TIBA[7]	-	9	-	-	-	-	150-900 (Mₙ)	3.1-5.1	≥ 97

Table 2: Polymerization of Isoprene with Titanium-Based Catalysts

Catalyst System	Al/Ti Ratio	Temp (°C)	Time (min)	Catalytic Activity ( kg/mol Ti·h)	Mₙ (kDa)	Đ (Mₙ/Mₙ)	trans-1,4 (%)
TiCl₄/MgCl₂-Al(i-Bu)₃[12]	-	-	-	-	-	-	up to 96
TiCl₄/MgCl₂ (low Ti content)[11]	-	-	-	High	-	-	-
TiCl₄ + AlEt₃[2]	-	-	-	-	-	-	-

Experimental Workflow and Signaling Pathways

Below are diagrams illustrating the general experimental workflow for Ziegler-Natta polymerization of dienes and a simplified representation of the catalyst activation and propagation mechanism.

References

• 1. mdpi.com [mdpi.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. scilit.com [scilit.com]
• 7. semanticscholar.org [semanticscholar.org]
• 8. pubs.rsc.org [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

Application Notes and Protocols for Dimethylhexadiene Reactions

Note on 2,5-Dimethyl-1,4-hexadiene: Extensive literature review reveals a significant scarcity of detailed experimental protocols and reaction data specifically for 2,5-dimethyl-1,4-hexadiene. This non-conjugated diene is isomeric to the more stable, conjugated 2,5-dimethyl-2,4-hexadiene (B125384). Much of the available research focuses on the latter due to the enhanced stability and unique reactivity conferred by its conjugated double bond system.

Therefore, to provide a comprehensive and data-rich resource for researchers, this document details the experimental setups and reactions for the well-characterized and commercially available isomer, 2,5-dimethyl-2,4-hexadiene . The principles and protocols outlined here serve as a valuable reference for diene chemistry.

Synthesis of 2,5-Dimethyl-2,4-hexadiene via Prins Condensation

The Prins condensation provides a valuable and economical route for the synthesis of 2,5-dimethyl-2,4-hexadiene. This reaction typically involves the acid-catalyzed condensation of an alkene (or a precursor like a tertiary alcohol) with an aldehyde.

Application Notes:

Solid acid catalysts, particularly zeolites like HZSM-5, have demonstrated high activity and selectivity for this transformation in liquid-phase reactions.[1] The reaction of tert-butyl alcohol (which dehydrates in situ to isobutylene) with iso-butyl aldehyde over an HZSM-5 catalyst can produce high yields of the target diene.[1] Key parameters influencing the reaction outcome include the catalyst's Si/Al ratio, reaction temperature, and time.[1] An optimal balance of these factors is crucial for maximizing conversion and selectivity while minimizing the formation of by-products.

Experimental Workflow Diagram:

Caption: Workflow for Prins Condensation Synthesis.

Quantitative Data: Synthesis of 2,5-Dimethyl-2,4-hexadiene

Catalyst	Si/Al Ratio	Reaction Temp. (°C)	Reaction Time (h)	IBA Conversion (%)	Diene Yield (%)	Reference
HZSM-5	39	160	8	78.6	57.8	[1]
HZSM-5	150	160	8	65.2	45.1	[1]
HY	15	160	8	42.3	28.7	[1]
Niobic Acid	-	215-300	Continuous Flow	>95	25	[2]

Detailed Experimental Protocol: Prins Condensation

This protocol is adapted from the liquid-phase synthesis described by Liu et al.

Materials:

• Iso-butyl aldehyde (IBA)

• Tert-butyl alcohol (TBOH)

• 1,4-Dioxane (solvent)

• HZSM-5 molecular sieve catalyst (Si/Al = 39)

• 200 mL autoclave with temperature controller and magnetic stirring

• Gas chromatograph with an SE-30 capillary column and FID detector

Procedure:

• To the 200 mL autoclave, add 25 mL of 1,4-dioxane.

• Add 3 g of fresh HZSM-5 catalyst to the solvent.

• Load 5 mL of iso-butyl aldehyde and 20 mL of tert-butyl alcohol into the autoclave.

• Seal the autoclave and begin stirring.

• Heat the reaction mixture to 160 °C. The reaction proceeds under autogenous pressure.

• Maintain the temperature and stirring for 8 hours.

• After the reaction period, cool the autoclave to room temperature.

• Carefully open the autoclave and collect the liquid product mixture.

• Analyze the products using a gas chromatograph to determine the conversion of iso-butyl aldehyde and the yield of 2,5-dimethyl-2,4-hexadiene.

Reactions of 2,5-Dimethyl-2,4-hexadiene

As an electron-rich conjugated diene, 2,5-dimethyl-2,4-hexadiene readily participates in electrophilic addition and cycloaddition reactions.[3]

Application Notes:

The conjugated system makes the diene highly reactive towards electrophiles.[3] For instance, the addition of hydrogen halides proceeds via a stable allylic carbocation intermediate. Asymmetric cyclopropanation can be achieved with high selectivity using chiral copper-bisoxazoline complexes as catalysts. The diene also acts as an effective singlet oxygen acceptor in photochemical reactions.[3]

Reaction Pathway Diagram:

Caption: Key Reaction Pathways of the Diene.

Quantitative Data: Asymmetric Cyclopropanation

Catalyst	Ligand	Solvent	Temp. (°C)	Yield (%)	Enantiomeric Excess (ee %)	Reference
CuOTf	Phenyl-bisoxazoline	1,2-Dichloroethane (B1671644)	25	95	94
CuOTf	Naphthyl-bisoxazoline	1,2-Dichloroethane	25	96	95

Detailed Experimental Protocol: Asymmetric Cyclopropanation

This protocol is based on the synthesis of chrysanthemic acid precursors as described in literature.

Materials:

• 2,5-Dimethyl-2,4-hexadiene

• tert-Butyl diazoacetate

• Copper(I) trifluoromethanesulfonate (B1224126) (CuOTf)

• Chiral bisoxazoline ligand (e.g., 2,2'-Isopropylidenebis(4-phenyl-2-oxazoline))

• Anhydrous 1,2-dichloroethane (DCE)

• Schlenk flask and nitrogen or argon atmosphere setup

• Magnetic stirrer

Procedure:

• In a flame-dried Schlenk flask under a nitrogen atmosphere, dissolve the chiral bisoxazoline ligand (1.1 mol%) and CuOTf (1.0 mol%) in anhydrous DCE.

• Stir the mixture at room temperature for 1-2 hours to form the catalyst complex.

• Add 2,5-dimethyl-2,4-hexadiene (1.0 equivalent) to the catalyst solution.

• Slowly add a solution of tert-butyl diazoacetate (1.2 equivalents) in DCE to the reaction mixture over several hours using a syringe pump.

• Allow the reaction to stir at 25 °C until TLC or GC analysis indicates complete consumption of the starting material.

• Concentrate the reaction mixture under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to yield the cyclopropanated product.

• Determine the yield and enantiomeric excess (using chiral HPLC or GC).

References

• 1. 1,4-Hexadiene, 2,5-dimethyl- [webbook.nist.gov]
• 2. 2,5-Dimethyl-1,4-hexadiene | C8H14 | CID 523037 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. nbinno.com [nbinno.com]

Application Notes and Protocols for Monitoring 2,5-Dimethyl-1,4-hexadiene Reactions

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the analytical monitoring of reactions involving 2,5-Dimethyl-1,4-hexadiene. The methods described herein are essential for tracking reaction progress, determining conversion, identifying byproducts, and ensuring product quality.

Introduction

2,5-Dimethyl-1,4-hexadiene is a non-conjugated diene that serves as a valuable building block in organic synthesis. Accurate and reliable analytical methods are crucial for monitoring its reactions, such as isomerization, addition, and polymerization. This document outlines protocols for Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography (HPLC), and in-situ spectroscopic techniques like Attenuated Total Reflectance Fourier-Transform Infrared (ATR-FTIR) and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy.

Analytical Methods Overview

A variety of analytical techniques can be employed to monitor reactions of 2,5-Dimethyl-1,4-hexadiene. The choice of method depends on the specific requirements of the analysis, such as the need for separation of isomers, real-time monitoring, or detailed structural information.

Table 1: Comparison of Analytical Methods

Method	Principle	Information Provided	Throughput	Notes
GC-MS	Separation by boiling point and polarity, followed by mass-based identification.	Quantitative analysis of volatile components, identification of reactants, products, and byproducts.	High	Ideal for complex reaction mixtures.
HPLC-UV	Separation by polarity, with detection by UV absorbance.	Quantitative analysis of non-volatile or thermally labile compounds, separation of isomers.	Medium	Requires chromophores for UV detection.
ATR-FTIR	In-situ monitoring of vibrational modes of functional groups.	Real-time tracking of the disappearance of reactants and appearance of products.	High	Provides kinetic information without sampling.
qNMR	Quantitative analysis based on the integration of specific NMR signals.	Accurate quantification of reactants and products in the reaction mixture.	Low	Requires deuterated solvents and careful standardization.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation and identification of volatile compounds in a reaction mixture. It is particularly well-suited for monitoring the conversion of 2,5-Dimethyl-1,4-hexadiene and identifying any isomers or byproducts formed during the reaction.

Experimental Protocol

This protocol is adapted from established methods for analyzing C8 dienes in complex hydrocarbon matrices.[1]

Sample Preparation:

• Withdraw a small aliquot (e.g., 10-100 µL) from the reaction mixture.

• Quench the reaction if necessary (e.g., by rapid cooling or addition of a quenching agent).

• Dilute the aliquot with a suitable solvent (e.g., hexane, ethyl acetate) to a final concentration within the calibrated range.

• Add an internal standard (e.g., dodecane) for accurate quantification.

• Filter the sample through a 0.22 µm syringe filter before injection.

Instrumentation:

• Gas Chromatograph: Equipped with a split/splitless injector and a flame ionization detector (FID) or a mass spectrometer (MS).

• Column: A non-polar capillary column is recommended for the separation of hydrocarbons. A long column (e.g., 150 m) can provide excellent resolution for isomers.[1]

• Carrier Gas: Helium or Hydrogen at a constant flow rate.

Table 2: GC-MS Parameters

Parameter	Value
Column	HP-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Injector Temperature	250 °C
Injection Volume	1 µL
Split Ratio	50:1 (can be adjusted based on concentration)
Oven Program	Initial: 40 °C, hold for 2 minRamp: 10 °C/min to 280 °CHold: 5 min at 280 °C
Carrier Gas	Helium, 1 mL/min
MS Transfer Line	280 °C
MS Ion Source	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	m/z 35-350

Data Analysis:

• Identify 2,5-Dimethyl-1,4-hexadiene and other components by comparing their mass spectra with a reference library (e.g., NIST).

• Quantify the components by integrating the peak areas and using a calibration curve or the internal standard method.

Logical Workflow for GC-MS Analysis

References

• 1. EP3182120A1 - A gc/gc-ms based method for the estimation of trace level conjugated dienes in gasoline range products - Google Patents [patents.google.com]

Application Notes and Protocols for the Synthesis of Chrysanthemic Acid Esters via Cyclopropanation of 2,5-Dimethyl-2,4-hexadiene

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chrysanthemic acid esters are the active components of pyrethroid insecticides, a class of synthetic pesticides valued for their high insecticidal activity and low mammalian toxicity.[1][2] The synthesis of these esters is a significant focus in agrochemical research. A key synthetic strategy involves the cyclopropanation of 2,5-dimethyl-2,4-hexadiene (B125384). This document provides detailed protocols for the synthesis of chrysanthemic acid esters, focusing on a copper-catalyzed asymmetric cyclopropanation of 2,5-dimethyl-2,4-hexadiene, followed by esterification.

The asymmetric cyclopropanation of 2,5-dimethyl-2,4-hexadiene with a diazoacetate, catalyzed by a chiral copper-bisoxazoline complex, offers a robust method to obtain enantiomerically enriched chrysanthemic acid precursors.[3][4] Subsequent hydrolysis and esterification can then yield a variety of chrysanthemic acid esters.

Key Reaction Pathway

The overall synthetic route involves a two-step process:

• Asymmetric Cyclopropanation: 2,5-Dimethyl-2,4-hexadiene undergoes a cyclopropanation reaction with an alkyl diazoacetate in the presence of a chiral copper(I) catalyst to form the corresponding alkyl chrysanthemate.

• Transesterification or Hydrolysis and Esterification: The resulting alkyl chrysanthemate can either be directly transesterified or first hydrolyzed to chrysanthemic acid, which is then esterified with a desired alcohol.

Experimental Protocols

Protocol 1: Asymmetric Cyclopropanation of 2,5-Dimethyl-2,4-hexadiene

This protocol is based on a highly efficient copper-bisoxazoline catalyzed reaction that yields high trans-selectivity and enantioselectivity for the trans-isomer.[3]

Materials:

• 2,5-Dimethyl-2,4-hexadiene (DMHD)[5]

• tert-Butyl diazoacetate

• Copper(I) chloride (CuCl)

• (R)-2,2'-Isopropylidenebis(4-phenyl-2-oxazoline) (or other suitable chiral bisoxazoline ligand)

• Trityl hexafluorophosphate (B91526) (Ph₃CPF₆)

• Anhydrous dichloromethane (B109758) (CH₂Cl₂)

• Silica (B1680970) gel for column chromatography

Equipment:

• Schlenk line or glovebox for handling air-sensitive reagents

• Magnetic stirrer and hotplate

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Catalyst Preparation: In a glovebox or under an inert atmosphere, add CuCl (0.005 mmol, 0.5 mol%) and the chiral bisoxazoline ligand (0.0055 mmol, 0.55 mol%) to a dry Schlenk flask. Add anhydrous CH₂Cl₂ (5 mL) and stir the mixture at room temperature for 1 hour. To this solution, add Ph₃CPF₆ (0.006 mmol, 0.6 mol%) and stir for an additional hour.

• Reaction Setup: In a separate flask, dissolve 2,5-dimethyl-2,4-hexadiene (1.2 mmol) in anhydrous CH₂Cl₂ (5 mL).

• Cyclopropanation Reaction: To the catalyst mixture, add the solution of 2,5-dimethyl-2,4-hexadiene. Cool the reaction mixture to 0 °C in an ice bath.

• Addition of Diazoacetate: Add a solution of tert-butyl diazoacetate (1.0 mmol) in anhydrous CH₂Cl₂ (5 mL) dropwise to the reaction mixture over a period of 1 hour using a syringe pump.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, concentrate the mixture under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a mixture of hexane (B92381) and ethyl acetate (B1210297) as the eluent to obtain the tert-butyl chrysanthemate.

Protocol 2: Hydrolysis of tert-Butyl Chrysanthemate to Chrysanthemic Acid

Materials:

• tert-Butyl chrysanthemate (from Protocol 1)

• Potassium hydroxide (B78521) (KOH)

• Ethylene (B1197577) glycol

• Hydrochloric acid (HCl), 2 M

• Diethyl ether

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

Equipment:

• Reflux condenser

• Separatory funnel

• Magnetic stirrer and hotplate

• Rotary evaporator

Procedure:

• Saponification: In a round-bottom flask, dissolve the tert-butyl chrysanthemate (1.0 mmol) in ethylene glycol (10 mL). Add potassium hydroxide (2.0 mmol) and heat the mixture to reflux for 18 hours.[2]

• Work-up: Cool the reaction mixture to room temperature and pour it into water (20 mL).

• Extraction: Extract the aqueous solution with diethyl ether (3 x 20 mL) to remove any unreacted ester.

• Acidification: Acidify the aqueous layer to pH 2 with 2 M HCl.

• Product Extraction: Extract the acidified aqueous layer with diethyl ether (3 x 20 mL).

• Drying and Concentration: Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield chrysanthemic acid.

Protocol 3: Esterification of Chrysanthemic Acid

This protocol describes a general method for the synthesis of various chrysanthemic acid esters.[1]

Materials:

• Chrysanthemic acid (from Protocol 2)

• Thionyl chloride (SOCl₂)

• Desired alcohol (e.g., ethanol, methanol, etc.)

• Pyridine (B92270)

• Anhydrous dichloromethane (CH₂Cl₂)

• 1.5 N Hydrochloric acid (HCl)

• Brine solution

• Anhydrous sodium sulfate (Na₂SO₄)

Equipment:

• Magnetic stirrer

• Dropping funnel

• Separatory funnel

• Rotary evaporator

Procedure:

• Formation of Acyl Chloride: In a round-bottom flask, dissolve chrysanthemic acid (1.0 mmol) in an excess of thionyl chloride (5 mL). Stir the solution at 50-60 °C for 4 hours. Remove the excess thionyl chloride under reduced pressure to obtain crude chrysanthemoyl chloride.[1]

• Esterification: In a separate flask, dissolve the desired alcohol (1.1 mmol) and pyridine (1.1 mmol) in anhydrous CH₂Cl₂ (10 mL). Cool the solution in an ice bath.

• Addition of Acyl Chloride: Add a solution of the crude chrysanthemoyl chloride in anhydrous CH₂Cl₂ (5 mL) dropwise to the alcohol solution.

• Reaction Monitoring: Allow the reaction to warm to room temperature and monitor its progress by TLC.

• Work-up: Upon completion, acidify the reaction mixture with 1.5 N aqueous HCl and partition with water (30 mL).[1]

• Extraction: Separate the organic layer and wash it with brine (3 x 30 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent on a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain the desired chrysanthemic acid ester.

Data Presentation

Table 1: Asymmetric Cyclopropanation of 2,5-Dimethyl-2,4-hexadiene with tert-Butyl Diazoacetate using a Cu(I)/Bisoxazoline Catalyst System.[3]

Catalyst System	Catalyst Loading (mol %)	Yield (%)	trans/cis Ratio	Enantiomeric Excess (ee) of trans-isomer (%)
CuOTf/Bisoxazoline	0.5	83	87/13	Not specified
CuCl/Bisoxazoline/AgPF₆	0.5	87	88/12	Not specified
CuCl/Bisoxazoline/AgSbF₆	0.5	87	88/12	Not specified
CuCl/Bisoxazoline/Ph₃CPF₆	0.2	92	88/12	96

Visualizations

Caption: Overall workflow for the synthesis of chrysanthemic acid esters.

Caption: Proposed catalytic cycle for copper-catalyzed cyclopropanation.

References

• 1. asianpubs.org [asianpubs.org]
• 2. US3658879A - Process for the preparation of chrysanthemic acid - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Asymmetric cyclopropanation of 2,5-dimethyl-2,4-hexadiene by copper catalysts bearing new bisoxazoline ligands. (2005) | Makoto Itagaki | 39 Citations [scispace.com]
• 5. 2,5-Dimethyl-2,4-hexadiene Ten Chongqing Chemdad Co. ，Ltd [chemdad.com]

Application Notes and Protocols for 2,5-Dimethyl-1,4-hexadiene as an Organic Intermediate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 2,5-dimethyl-1,4-hexadiene as a versatile organic intermediate. The primary focus is on its application in the synthesis of high-value chemical entities, particularly in the agrochemical and potentially pharmaceutical sectors. This document includes detailed experimental protocols for its synthesis and subsequent transformations, quantitative data presented in clear tabular formats, and visualizations of reaction pathways and workflows.

Introduction

2,5-Dimethyl-1,4-hexadiene is a conjugated diene that serves as a valuable C8 building block in organic synthesis. Its structure, featuring two methyl groups and a conjugated double bond system, makes it a reactive precursor for a variety of transformations, including cycloaddition and oxidation reactions. A significant application of this intermediate is in the synthesis of chrysanthemic acid, a key component of pyrethroid insecticides, which are widely used in agriculture and public health due to their high efficacy and relatively low mammalian toxicity.[1]

Physicochemical Properties

A summary of the key physicochemical properties of 2,5-dimethyl-1,4-hexadiene is provided in the table below.

Property	Value	Reference
CAS Number	764-13-6	[2]
Molecular Formula	C₈H₁₄	[2]
Molecular Weight	110.20 g/mol	[2]
Appearance	Colorless to light yellow clear liquid
Boiling Point	134-135 °C	[3]
Melting Point	14 °C	[3]
Density	0.763 - 0.768 g/mL at 20 °C	[3]
Refractive Index	1.475 - 1.479 at 20 °C	[3]
Solubility	Soluble in alcohol, ether, benzene, chloroform. Insoluble in water.	[3]

Synthesis of 2,5-Dimethyl-1,4-hexadiene

The most common and economically viable method for the synthesis of 2,5-dimethyl-1,4-hexadiene is the Prins condensation of isobutyraldehyde (B47883) with tert-butyl alcohol or isobutylene (B52900) over a solid acid catalyst.[4][5]

Experimental Protocol: Synthesis via Prins Condensation[5]

Materials:

• Iso-butyl aldehyde (IBA)

• tert-Butyl alcohol (TBOH)

• HZSM-5 molecular sieve catalyst (Si/Al ratio of 39)

• 1,4-Dioxane (solvent)

• Toluene (B28343) (internal standard for GC analysis)

• Autoclave (200 mL) with temperature controller

• Gas chromatograph with a flame ionization detector (GC-FID) and an SE-30 capillary column (50 m)

• GC-MS, ¹H NMR, and ¹³C NMR for product identification

Procedure:

• Load the autoclave with 3 g of fresh HZSM-5 molecular sieve catalyst, 25 mL of 1,4-dioxane, 5 mL of iso-butyl aldehyde, and 20 mL of tert-butyl alcohol.

• Seal the autoclave and heat the reaction mixture to 160 °C under autogenous pressure.

• Maintain the reaction at this temperature for 8 hours with stirring.

• After 8 hours, cool the autoclave to room temperature.

• Analyze the liquid products using GC-FID. Use toluene as an internal standard to quantify the conversion of iso-butyl aldehyde and the yield of 2,5-dimethyl-1,4-hexadiene.

• Confirm the identity of the product and byproducts using GC-MS, ¹H NMR, and ¹³C NMR.

Quantitative Data:

Catalyst	Si/Al Ratio	IBA Conversion (%)	2,5-Dimethyl-1,4-hexadiene Yield (%)	Reference
HZSM-5	39	78.6	57.8	[4]
H-β	-	High	Low (major products are polybutylenes)	[4]
HY	-	Lower than HZSM-5	Lower than HZSM-5	[4]
SAPO-5	-	Low	Low	[4]
HM	-	Low	Low	[4]

Purification: The crude product can be purified by fractional distillation. For higher purity, repeated fractional crystallization by partial freezing can be employed.[3]

Synthesis Workflow

References

• 1. beyondpesticides.org [beyondpesticides.org]
• 2. nbinno.com [nbinno.com]
• 3. 2,5-dimethyl-2,4-hexadiene, 764-13-6 [thegoodscentscompany.com]
• 4. dmto.dicp.ac.cn [dmto.dicp.ac.cn]
• 5. dmto.dicp.ac.cn [dmto.dicp.ac.cn]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2,5-Dimethyl-1,4-hexadiene

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing the synthesis of 2,5-Dimethyl-1,4-hexadiene and its isomers.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing 2,5-Dimethyl-1,4-hexadiene and its isomers?

A1: The most prevalent methods are the Prins condensation and the dimerization of isobutene. The Prins condensation typically involves reacting isobutylene (B52900) or tert-butyl alcohol with isobutyl aldehyde over an acidic catalyst, such as HZSM-5 molecular sieves.[1][2] Dimerization of isobutene can be achieved with co-feeding of H₂S, though reported yields are generally lower.[3][4]

Q2: Why is 2,5-Dimethyl-2,4-hexadiene (B125384) often obtained as a major product when targeting the 1,4-isomer?

A2: 2,5-Dimethyl-2,4-hexadiene is a conjugated diene and is often the more thermodynamically stable isomer. Many synthetic routes, particularly those employing acidic catalysts and elevated temperatures, will favor the formation of the conjugated system. It is also possible to isomerize other isomers, such as 2,5-dimethyl-1,5-hexadiene, to the 2,4-diene.

Q3: What are the key factors influencing the yield of the reaction?

A3: The primary factors that affect the yield include the choice of catalyst, reaction temperature, pressure, reactant molar ratio, and the solvent used.[1][2] For instance, in the Prins condensation, the Si/Al ratio in HZSM-5 catalysts plays a crucial role in both activity and selectivity.[1][2]

Q4: Can the catalyst be regenerated and reused?

A4: Yes, solid acid catalysts like HZSM-5 can often be regenerated. Deactivation is typically caused by the deposition of carbonaceous materials, often referred to as coke.[5] Regeneration can usually be achieved by calcination in air at elevated temperatures to burn off the coke.[5]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield of Desired Product	- Inappropriate reaction temperature or pressure.- Incorrect reactant molar ratio.- Catalyst deactivation.- Suboptimal catalyst choice or preparation.- Formation of by-products.	- Optimize temperature and pressure. For Prins condensation over HZSM-5, a temperature of around 160°C has been shown to be effective.[1][2]- Vary the molar ratio of reactants. For example, an excess of tert-butyl alcohol to isobutyl aldehyde may be beneficial.- Regenerate the catalyst by calcination or use a fresh batch.- Ensure the catalyst has the appropriate acidity and pore structure for the reaction. For HZSM-5, a Si/Al ratio of around 39 has been reported to give good yields.[1][2]- Adjust reaction conditions to minimize side reactions. Lowering the temperature may reduce the formation of some by-products.
Catalyst Deactivation	- Coking (deposition of carbonaceous material on the catalyst surface).- Poisoning of acid sites by impurities in the reactants or solvent.	- Regenerate the catalyst by calcining in air at high temperatures (e.g., 500-600°C).[5]- Ensure high purity of reactants and solvent. Water content can sometimes affect catalyst performance.[6]
Formation of Numerous By-products	- Non-selective catalyst.- Reaction temperature is too high, leading to side reactions like oligomerization or cracking.- Undesired parallel reactions, such as isobutene oligomerization.[7][8]	- Use a more selective catalyst. The pore size and acid site distribution of the catalyst are critical. HZSM-5 is often chosen for its shape selectivity.[1][2]- Lower the reaction temperature to favor the desired reaction pathway.- Adjust the reactant concentrations or use a weaker acid catalyst to disfavor parallel reactions like oligomerization.[7]
Difficulty in Product Separation	- Formation of a complex mixture of isomers and by-products with close boiling points.	- Employ high-efficiency fractional distillation for separation.- Utilize gas chromatography for analysis and optimization of separation conditions.- Consider alternative purification techniques such as preparative chromatography if high purity is required.

Data on Yield Optimization

The following table summarizes the effect of different catalysts and reaction conditions on the synthesis of 2,5-dimethyl-2,4-hexadiene via Prins condensation.

Catalyst	Reactants	Temperature (°C)	Reaction Time (h)	Conversion (%)	Yield (%)	Reference
HZSM-5 (Si/Al = 39)	Isobutyl aldehyde, tert-butyl alcohol	160	8	78.6	57.8	[1][2]
H-β	Isobutyl aldehyde, tert-butyl alcohol	160	8	>95	~40	[1]
HY	Isobutyl aldehyde, tert-butyl alcohol	160	8	~90	~35	[1]
SAPO-5	Isobutyl aldehyde, tert-butyl alcohol	160	8	~50	~30	[1]
H-Mordenite	Isobutyl aldehyde, tert-butyl alcohol	160	8	~30	~20	[1]

Experimental Protocols

Synthesis of 2,5-Dimethyl-2,4-hexadiene via Prins Condensation using HZSM-5 Catalyst

This protocol is adapted from the literature for the liquid-phase synthesis of 2,5-dimethyl-2,4-hexadiene.[1]

Materials:

• Isobutyl aldehyde (IBA)

• tert-Butyl alcohol (TBOH)

• HZSM-5 molecular sieve catalyst (Si/Al ratio of 39)

• 1,4-Dioxane (B91453) (solvent)

• Toluene (B28343) (internal standard for GC analysis)

Equipment:

• 200 ml autoclave with temperature controller and magnetic stirring

• Gas chromatograph (GC) with an SE-30 capillary column and FID detector

Procedure:

• Catalyst Preparation: Ensure the HZSM-5 catalyst is activated by calcining at a suitable temperature (e.g., 550°C) in air for several hours to remove any adsorbed water or organic species.

• Reaction Setup:

  • To the 200 ml autoclave, add 3 g of the fresh or regenerated HZSM-5 catalyst.

  • Add 25 ml of 1,4-dioxane as the solvent.

  • Add 5 ml of isobutyl aldehyde and 20 ml of tert-butyl alcohol to the autoclave.

• Reaction Conditions:

  • Seal the autoclave and begin stirring.

  • Heat the autoclave to 160°C. The reaction will proceed under autogenous pressure.

  • Maintain the reaction at 160°C for 8 hours.

• Product Analysis:

  • After 8 hours, cool the autoclave to room temperature.

  • Carefully open the autoclave and collect the liquid product mixture.

  • Separate the catalyst from the liquid products by filtration or centrifugation.

  • Analyze the liquid products using a gas chromatograph. Use toluene as an internal standard to quantify the conversion of isobutyl aldehyde and the yield of 2,5-dimethyl-2,4-hexadiene.

  • Product identification can be confirmed using GC-MS, ¹H NMR, and ¹³C NMR.

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting and improving the yield of the 2,5-Dimethyl-1,4-hexadiene synthesis.

Caption: Troubleshooting workflow for improving synthesis yield.

References

• 1. dmto.dicp.ac.cn [dmto.dicp.ac.cn]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis of 2,5-dimethylhexene by isobutene dimerization with H2S co-feeding - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis of 2,5-dimethylhexene by isobutene dimerization with H2S co-feeding - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. mdpi.com [mdpi.com]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Purification of 2,5-Dimethyl-1,4-hexadiene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2,5-Dimethyl-1,4-hexadiene.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities found in crude 2,5-Dimethyl-1,4-hexadiene?

Common impurities can include unreacted starting materials from the synthesis, isomers such as 2,5-dimethyl-2,4-hexadiene (B125384) and 2,5-dimethyl-1,5-hexadiene, and byproducts from side reactions. The specific impurities will depend on the synthetic route used.

Q2: What is the recommended initial purification method for crude 2,5-Dimethyl-1,4-hexadiene?

Fractional distillation is a common and effective initial purification method to separate 2,5-Dimethyl-1,4-hexadiene from impurities with significantly different boiling points.

Q3: How can I remove isomeric impurities that have close boiling points?

For isomers with close boiling points, a combination of techniques is often necessary. High-efficiency fractional distillation, preparative gas chromatography (GC), or column chromatography can be effective. For the related compound 2,5-dimethyl-2,4-hexadiene, fractional crystallization by partial freezing has also been reported as a successful method.

Q4: What analytical techniques can be used to assess the purity of 2,5-Dimethyl-1,4-hexadiene?

Gas Chromatography (GC) is a primary method for assessing purity. Nuclear Magnetic Resonance (NMR) spectroscopy can confirm the structure and identify impurities. Gas Chromatography-Mass Spectrometry (GC-MS) is useful for identifying unknown impurities.

Troubleshooting Guides

Fractional Distillation Issues

Problem	Possible Cause	Solution
Poor separation of isomers.	Insufficient column efficiency.	Use a longer distillation column or a column with a more efficient packing material (e.g., Vigreux, Raschig rings, or metal sponge).
Incorrect reflux ratio.	Optimize the reflux ratio. A higher reflux ratio generally improves separation but increases distillation time.
Product is contaminated with lower boiling point impurities.	Distillation rate is too fast.	Reduce the heating rate to allow for proper equilibration between the liquid and vapor phases in the column.
Product is contaminated with higher boiling point impurities.	Distillation carried on for too long or at too high a temperature.	Monitor the head temperature closely and stop the collection when the temperature begins to rise above the expected boiling point of the product.
Bumping or uneven boiling.	Lack of boiling chips or inadequate stirring.	Add fresh boiling chips or use a magnetic stirrer to ensure smooth boiling.

Column Chromatography Issues

Problem	Possible Cause	Solution
Poor separation of components.	Incorrect stationary phase.	For non-polar compounds like dienes, silica (B1680970) gel or alumina (B75360) are common choices. The activity of the adsorbent may need to be adjusted.
Incorrect mobile phase (eluent).	Use a non-polar solvent system (e.g., hexanes, petroleum ether). The polarity of the eluent can be gradually increased if necessary, but this is less common for hydrocarbon separations.
Cracking or channeling of the stationary phase.	Improper packing of the column.	Ensure the column is packed uniformly as a slurry and is not allowed to run dry.
Broad or tailing peaks.	Sample overload.	Use a smaller amount of the crude sample.
Interactions between the compound and the stationary phase.	Deactivating the stationary phase (e.g., adding a small amount of a polar solvent like triethylamine (B128534) to the eluent for basic compounds) might help, though less likely for a hydrocarbon.

Experimental Protocols

Protocol 1: Purification by Fractional Distillation

This protocol is a general guideline for the purification of 2,5-Dimethyl-1,4-hexadiene.

Materials:

• Crude 2,5-Dimethyl-1,4-hexadiene

• Fractional distillation apparatus (round-bottom flask, fractionating column, condenser, receiving flask)

• Heating mantle

• Boiling chips or magnetic stirrer

• Thermometer

Procedure:

• Assemble the fractional distillation apparatus. Ensure all joints are properly sealed.

• Place the crude 2,5-Dimethyl-1,4-hexadiene and boiling chips (or a stir bar) into the round-bottom flask.

• Begin heating the flask gently.

• As the mixture begins to boil, control the heating rate to establish a steady reflux in the column.

• Monitor the temperature at the head of the column. Collect the fraction that distills at the boiling point of 2,5-Dimethyl-1,4-hexadiene.

• Collect fractions in separate receiving flasks.

• Analyze the purity of the collected fractions using GC.

• Combine the fractions with the desired purity.

Protocol 2: Purification by Column Chromatography

This protocol is adapted for the purification of a non-polar compound like 2,5-Dimethyl-1,4-hexadiene.

Materials:

• Crude 2,5-Dimethyl-1,4-hexadiene

• Silica gel (or neutral alumina)

• Non-polar eluent (e.g., hexanes or petroleum ether)

• Chromatography column

• Collection tubes or flasks

• Sand

Procedure:

• Prepare the chromatography column by packing it with a slurry of silica gel in the chosen eluent.

• Add a thin layer of sand on top of the silica gel bed.

• Carefully load a concentrated solution of the crude 2,5-Dimethyl-1,4-hexadiene onto the top of the column.

• Begin eluting the column with the non-polar solvent.

• Collect fractions in separate tubes.

• Monitor the separation by thin-layer chromatography (TLC) if a suitable visualization method is available, or by analyzing the fractions by GC.

• Combine the fractions containing the pure product.

• Remove the solvent using a rotary evaporator to obtain the purified 2,5-Dimethyl-1,4-hexadiene.

Physical and Chemical Properties

Property	Value
Molecular Formula	C₈H₁₄
Molecular Weight	110.20 g/mol
Boiling Point	132-134 °C (for 2,5-dimethyl-2,4-hexadiene)[1][2]
Melting Point	12-14 °C (for 2,5-dimethyl-2,4-hexadiene)[1][2]
Density	0.773 g/mL at 25 °C (for 2,5-dimethyl-2,4-hexadiene)
Refractive Index	n20/D 1.476 (for 2,5-dimethyl-2,4-hexadiene)

Visualizations

Caption: General experimental workflow for the purification and analysis of 2,5-Dimethyl-1,4-hexadiene.

Caption: Troubleshooting logic for poor separation during purification.

References

• 1. 2,5-Dimethyl-2,4-hexadiene CAS 764-13-6 Manufacturers, Suppliers, Factory - Home Sunshine Pharma [hsppharma.com]
• 2. chemsynthesis.com [chemsynthesis.com]

Technical Support Center: Synthesis of 2,5-Dimethyl-2,4-hexadiene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the synthesis of 2,5-dimethyl-2,4-hexadiene (B125384). It is intended for researchers, scientists, and drug development professionals to address common issues encountered during experimentation, with a focus on minimizing byproduct formation.

A Note on the Target Isomer: While the initial topic mentioned 2,5-dimethyl-1,4-hexadiene, the vast majority of published research focuses on the synthesis of the more common and commercially significant isomer, 2,5-dimethyl-2,4-hexadiene. This guide will, therefore, address the synthesis and byproduct minimization for 2,5-dimethyl-2,4-hexadiene.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 2,5-dimethyl-2,4-hexadiene, and what are the main challenges?

A1: The most prevalent method for synthesizing 2,5-dimethyl-2,4-hexadiene is the Prins condensation of isobutyraldehyde (B47883) with a source of isobutylene (B52900), such as tert-butyl alcohol.[1] The primary challenge with this reaction is the formation of a significant number of byproducts, which can lead to low yields of the desired diene.[1] Traditional synthesis using homogeneous acid catalysts like sulfuric acid often results in yields below 40% and can cause corrosion and separation difficulties.[1]

Q2: What are the major byproducts I should expect in the synthesis of 2,5-dimethyl-2,4-hexadiene?

A2: The byproducts can be categorized into three main groups:

• Low-Molecular-Weight Byproducts: These are typically unreacted starting materials (isobutyraldehyde, tert-butyl alcohol), isobutylene, and products from side reactions of the aldehyde, such as isobutanol and isobutyric acid.[1]

• C8 Isomers and Oxygenates: This group includes isomers of the desired product, such as other hexadienes, and cyclic ethers like 2,2,5,5-tetramethyltetrahydrofuran.[2]

• High-Molecular-Weight Byproducts: These are typically C12 compounds and higher oligomers or polymers formed from the dimerization or polymerization of isobutylene, especially in the presence of strong acid catalysts.[1]

Q3: How can I improve the yield and selectivity of my 2,5-dimethyl-2,4-hexadiene synthesis?

A3: To enhance the yield and selectivity, consider the following:

• Catalyst Selection: Switching from a homogeneous acid catalyst to a heterogeneous catalyst, such as the molecular sieve HZSM-5, has been shown to significantly increase the yield to as high as 57.8%.[1] HZSM-5 provides shape selectivity and appropriate acidity that favors the formation of the desired product.[1]

• Reaction Conditions: Optimizing reaction parameters such as temperature, reaction time, and the ratio of reactants is crucial. For instance, in the HZSM-5 catalyzed reaction, a temperature of 160°C and a reaction time of 8 hours have been reported as effective.[1]

• Solvent Choice: The polarity of the solvent can influence the reaction. 1,4-dioxane (B91453) is a commonly used solvent in this synthesis.[1]

Troubleshooting Guide

This guide addresses specific issues you may encounter during the synthesis of 2,5-dimethyl-2,4-hexadiene.

Issue	Potential Cause	Troubleshooting Steps
Low Yield of 2,5-Dimethyl-2,4-hexadiene	Use of homogeneous acid catalyst (e.g., H₂SO₄).	Switch to a heterogeneous catalyst like HZSM-5 to improve selectivity and yield.[1]
Suboptimal reaction temperature.	For HZSM-5 catalyzed reactions, an optimal temperature is around 160°C. Lower temperatures may lead to incomplete conversion, while higher temperatures can favor byproduct formation.[1]
Incorrect reactant ratio.	An excess of the isobutylene source (tert-butyl alcohol) is generally favored. A volume ratio of 1:4 of isobutyraldehyde to tert-butyl alcohol has been shown to be effective.[3]
High Levels of High-Molecular-Weight Byproducts (C12+)	Strong acid catalyst promoting oligomerization.	Use a catalyst with moderate acidity, such as HZSM-5 with an appropriate Si/Al ratio. Very strong acid sites can promote the polymerization of isobutylene.[3]
High reaction temperature.	Lowering the reaction temperature can reduce the rate of oligomerization side reactions.
Significant Formation of 2,2,5,5-Tetramethyltetrahydrofuran	Presence of water and acid catalyst.	This byproduct is formed through the acid-catalyzed cyclization of 2,5-dimethylhexane-2,5-diol, a potential intermediate. Ensuring anhydrous conditions as much as possible can help minimize its formation. The use of a shape-selective catalyst like HZSM-5 can also disfavor the formation of this cyclic ether.
Presence of Numerous C8 Isomers	Isomerization of the desired product.	The acidic catalyst can promote the isomerization of the double bonds in 2,5-dimethyl-2,4-hexadiene. Optimizing the reaction time to stop the reaction once the desired product is formed can minimize subsequent isomerization.

Experimental Protocols

High-Yield Synthesis of 2,5-Dimethyl-2,4-hexadiene using HZSM-5 Catalyst

This protocol is based on a reported high-yield synthesis method.[1]

Materials:

• Isobutyraldehyde (IBA)

• tert-Butyl alcohol (TBOH)

• HZSM-5 molecular sieve catalyst (Si/Al ratio of 39)

• 1,4-Dioxane (solvent)

• Autoclave (200 ml) with temperature controller

• Gas chromatograph (GC) for analysis

Procedure:

• To a 200 ml autoclave, add 3 g of fresh HZSM-5 molecular sieve catalyst.

• Add 25 ml of 1,4-dioxane to the autoclave.

• Add 5 ml of isobutyraldehyde and 20 ml of tert-butyl alcohol to the autoclave.

• Seal the autoclave and begin stirring.

• Heat the autoclave to 160°C and maintain this temperature for 8 hours under autogenous pressure.

• After 8 hours, cool the autoclave to room temperature.

• Analyze the liquid products using a gas chromatograph to determine the conversion and yield.

Visualizations

Reaction Pathway and Byproduct Formation

Caption: Reaction scheme for 2,5-dimethyl-2,4-hexadiene synthesis and major byproduct pathways.

Troubleshooting Workflow for Low Yield

Caption: A step-by-step workflow for troubleshooting low yields in the synthesis.

References

• 1. dmto.dicp.ac.cn [dmto.dicp.ac.cn]
• 2. US3856882A - Process for producing 2,5-dimethyl 2,4-hexadiene - Google Patents [patents.google.com]
• 3. dmto.dicp.ac.cn [dmto.dicp.ac.cn]

Technical Support Center: Polymerization of 2,5-Dimethyl-1,4-hexadiene

This guide provides troubleshooting advice and answers to frequently asked questions for researchers, scientists, and drug development professionals working on the polymerization of 2,5-Dimethyl-1,4-hexadiene.

Troubleshooting Guide

This section addresses specific issues that may arise during the polymerization process.

Problem 1: Low or No Polymer Yield

You've set up your reaction, but after the specified time, you isolate very little or no polymer. This is a common issue that can often be traced back to the purity of the reactants or the reaction conditions.

Potential Cause	Solution
Inhibitor in Monomer	The monomer may contain inhibitors from manufacturing or storage. Purify the 2,5-Dimethyl-1,4-hexadiene by passing it through a column of activated basic alumina (B75360) or by distillation under reduced pressure. Use the purified monomer immediately.
Oxygen Inhibition	Oxygen is a powerful inhibitor of most polymerization reactions, especially radical and coordination polymerizations. Ensure the entire system is thoroughly deoxygenated by purging with a high-purity inert gas (Argon or Nitrogen) or by using several freeze-pump-thaw cycles.
Catalyst/Initiator Deactivation	The catalyst or initiator may be impure, degraded, or poisoned. Purify the initiator if possible (e.g., recrystallization for AIBN). Ensure cocatalysts and all reagents are handled under strict inert atmosphere conditions to prevent deactivation by moisture or air.
Incorrect Reaction Temperature	The reaction temperature may be too low for the initiator to decompose efficiently or for the catalyst to become active. Verify the optimal temperature range for your chosen catalyst system. For thermal initiators like AIBN, the 10-hour half-life temperature is a good starting point (around 65°C for AIBN in toluene).

Problem 2: Premature Gelation or Formation of Insoluble Polymer

The reaction mixture becomes a solid gel before reaching high monomer conversion, or the polymer you isolate is insoluble in typical solvents. This indicates uncontrolled cross-linking.

Potential Cause	Solution
High Monomer Concentration	Higher concentrations increase the probability of a growing polymer chain reacting with a double bond on another polymer chain (intermolecular reaction), leading to a network.
High Temperature	Increased temperature can accelerate side reactions and cross-linking, especially in cationic polymerizations which are often conducted at low temperatures. Polymerization above 20°C has been shown to produce insoluble gels in the polymerization of a similar monomer, 2,5-dimethyl-1,5-hexadiene.
High Monomer Conversion	As monomer is consumed, the relative concentration of polymer chains increases, making intermolecular cross-linking more likely.
Catalyst Type	Some catalyst systems may have a higher propensity for promoting reactions involving both double bonds of the diene.

Solutions to Mitigate Gelation:

• Reduce Monomer Concentration: Conduct the polymerization in a more dilute solution.

• Lower the Reaction Temperature: This can help control the reaction rate and favor intramolecular cyclization over intermolecular cross-linking. Cationic polymerizations of similar dienes have been studied in a temperature range of -78 to 20°C.

• Stop the Reaction at Lower Conversion: Terminate the polymerization before the gel point is reached. This is a common strategy in the polymerization of divinyl monomers.

• Employ Controlled Polymerization Techniques: Methods like RAFT or ATRP can sometimes offer better control, though they may require significant optimization for diene monomers.

Problem 3: Polymer has Low Molecular Weight

The polymerization works, but the resulting polymer chains are much shorter than predicted by your monomer-to-initiator ratio.

Potential Cause	Solution
Chain Transfer Reactions	The growing polymer chain may be terminated by transferring a radical or ion to a monomer, solvent, or other agent, which then starts a new, shorter chain.
Inefficient Initiation	Not all initiator molecules may successfully start a polymer chain. This "initiator efficiency" is often less than 1.
Presence of Impurities	Impurities can act as chain transfer agents or terminating agents. Water is a common culprit in many polymerization types.
High Initiator Concentration	While it can increase the rate, a very high initiator concentration will generate many short chains.

Solutions to Increase Molecular Weight:

• Choose a Solvent with a Low Chain Transfer Constant: For example, benzene (B151609) or chlorobenzene (B131634) often have lower chain transfer constants than solvents like toluene (B28343) or THF.

• Purify All Reagents: Ensure monomer, solvent, and initiator are free from impurities, especially water.

• Optimize Initiator Concentration: Reduce the amount of initiator relative to the monomer.

• Lower the Reaction Temperature: Lower temperatures can sometimes reduce the rate of chain transfer reactions relative to propagation.

Frequently Asked Questions (FAQs)

Q1: What polymerization methods are suitable for 2,5-Dimethyl-1,4-hexadiene?

A1: Several methods can be employed, each with distinct advantages and challenges:

• Coordination Polymerization (Ziegler-Natta & Metallocene): These are powerful methods for polymerizing olefins and dienes. They can offer control over the polymer's microstructure. Ziegler-Natta catalysts are typically heterogeneous systems based on titanium halides and organoaluminum cocatalysts. Homogeneous metallocene catalysts, often based on zirconium or titanium, can provide polymers with narrow molecular weight distributions.

• Cationic Polymerization: This method uses a strong acid or Lewis acid to initiate polymerization. For non-conjugated dienes like 2,5-Dimethyl-1,4-hexadiene, cationic polymerization can lead to an "intra-intermolecular" growth reaction, also known as cyclopolymerization. This is a key advantage as it can produce soluble polymers with cyclic units in the backbone, reducing the tendency to cross-link.

• Radical Polymerization: While possible, free-radical polymerization of dienes can be difficult to control and often leads to cross-linked materials or polymers with low molecular weight due to side reactions.

Q2: What is cyclopolymerization and why is it relevant for this monomer?

A2: Cyclopolymerization is a process where a monomer containing two polymerizable double bonds forms a cyclic structure along the polymer backbone. The mechanism involves an intramolecular cyclization step after the initial intermolecular addition of a monomer to the growing chain. For a monomer like 2,5-Dimethyl-1,4-hexadiene (or the closely related 1,5-isomer), this process is highly relevant because it consumes both double bonds to form a stable ring structure within the chain, rather than leaving one double bond pendant and available for cross-linking. This allows for the synthesis of soluble, linear polymers from a divinyl monomer.

Q3: How can I characterize the resulting polymer?

A3: Standard polymer characterization techniques are applicable:

• Gel Permeation Chromatography (GPC): To determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and the polydispersity index (PDI = Mw/Mn).

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Essential for determining the microstructure of the polymer. It can confirm the presence of cyclic units and the absence of significant residual double bonds, which would indicate successful cyclopolymerization.

• Infrared (IR) Spectroscopy: Can be used to confirm the disappearance of the vinyl C=C bond absorption and to identify the functional groups present in the polymer backbone.

• Differential Scanning Calorimetry (DSC): To determine thermal properties like the glass transition temperature (Tg).

Q4: My Ziegler-Natta or Metallocene catalyst seems to have low activity. What could be the cause?

A4: Catalyst deactivation is a significant challenge. The primary causes include:

• Impurities: As mentioned in Problem 1, oxygen, water, and other polar impurities in the monomer or solvent can poison the catalyst.

• Cocatalyst Ratio: The ratio of the cocatalyst (e.g., MAO or triethylaluminium) to the transition metal catalyst is critical and must be optimized. Too little may not activate the catalyst sufficiently, while too much can sometimes lead to side reactions.

• Temperature: While higher temperatures can increase activity, they can also accelerate deactivation pathways.

• Monomer Structure: The bulky methyl groups on the monomer may hinder its approach to the catalytic active site, leading to inherently lower activity compared to less substituted olefins.

Experimental Protocols

The following are general protocols that should be adapted and optimized for your specific equipment and research goals.

Protocol 1: General Procedure for Ziegler-Natta Polymerization

This protocol is adapted from methodologies for similar diene monomers and serves as a starting point.

Materials:

• 2,5-Dimethyl-1,4-hexadiene (freshly distilled and deoxygenated)

• Titanium tetrachloride (TiCl₄)

• Triethylaluminium (Al(C₂H₅)₃)

• Anhydrous, deoxygenated solvent (e.g., toluene or heptane)

• Methanol (B129727) with a small amount of hydrochloric acid (for termination)

• High-purity Argon or Nitrogen gas

Procedure:

• Reactor Setup: Assemble a glass reactor equipped with a mechanical stirrer, temperature probe, and inert gas inlet/outlet. Dry the entire apparatus thoroughly under vacuum with heating.

• Inert Atmosphere: Purge the reactor with inert gas for at least 30 minutes to remove all air and moisture. Maintain a positive pressure of inert gas throughout the experiment.

• Catalyst Preparation:

  • Under a strict inert atmosphere, add the anhydrous solvent to the reactor.

  • Introduce the triethylaluminium cocatalyst to the solvent.

  • Slowly and carefully add the titanium tetrachloride to the solution. The mixture will likely become a heterogeneous colored slurry.

  • Age the catalyst slurry for a specified period (e.g., 15-30 minutes) at a controlled temperature according to established procedures for your chosen catalyst system.

• Polymerization:

  • Add the freshly distilled 2,5-Dimethyl-1,4-hexadiene monomer to the activated catalyst slurry.

  • Maintain the reaction at the desired temperature (e.g., 0°C to 50°C) for the required duration, monitoring for any increase in viscosity.

• Termination and Isolation:

  • Terminate the polymerization by slowly adding the methanol/HCl mixture. This will deactivate the catalyst and precipitate the polymer.

  • Wash the polymer solution with water to remove catalyst residues.

  • Precipitate the polymer by pouring the solution into a large volume of a non-solvent (e.g., methanol).

  • Collect the polymer by filtration and dry it under vacuum to a constant weight.

Protocol 2: General Procedure for Cationic Cyclopolymerization

This protocol is based on studies of the cationic polymerization of the related 2,5-dimethyl-1,5-hexadiene.

Materials:

• 2,5-Dimethyl-1,4-hexadiene (dried over CaH₂ and distilled)

• Lewis Acid Catalyst (e.g., Boron trifluoride etherate (BF₃·OEt₂) or Titanium tetrachloride (TiCl₄))

• Anhydrous, polar solvent (e.g., dichloromethane (B109758) or dichloroethane)

• Methanol (for termination)

• High-purity Argon or Nitrogen gas

Procedure:

• Reactor Setup: Use a flame-dried, three-neck flask equipped with a magnetic stirrer, inert gas inlet, and a septum for additions.

• Inert Atmosphere: Purge the system with dry argon or nitrogen.

• Reaction Cooldown: Cool the flask to the desired reaction temperature (e.g., -78°C) using a dry ice/acetone bath.

• Monomer and Solvent Addition: Add the anhydrous solvent and the purified monomer to the cooled reactor via syringe.

• Initiation: Slowly add the Lewis acid catalyst via syringe to the stirred monomer solution. The reaction is often rapid.

• Polymerization: Allow the reaction to proceed for the desired time (e.g., 1-4 hours). The course of the polymerization depends on the catalyst type and the polarity of the medium.

• Termination: Quench the reaction by adding cold methanol.

• Isolation: Allow the mixture to warm to room temperature. Precipitate the polymer by pouring the solution into a large volume of a non-solvent like methanol or hexane.

• Purification and Drying: Collect the polymer by filtration, wash with the non-solvent, and dry under vacuum. The resulting polymers are often soluble in solvents like heptane (B126788) and ether.

Technical Support Center: Optimizing Synthesis of 2,5-Dimethyl-1,4-hexadiene

This guide provides troubleshooting advice and frequently asked questions for researchers, scientists, and drug development professionals working on the synthesis of 2,5-Dimethyl-1,4-hexadiene.

Frequently Asked Questions (FAQs)

Q1: What are the common synthetic routes to 2,5-Dimethyl-1,4-hexadiene?

While specific literature on the optimization of 2,5-Dimethyl-1,4-hexadiene synthesis is not extensively detailed in publicly available resources, plausible routes can be inferred from general organic chemistry principles. A common approach involves the coupling of two equivalents of an allyl-type precursor. For instance, the coupling of allyl halides or related derivatives with a suitable coupling agent in the presence of a catalyst is a viable method for forming the C-C bond between the two hexene fragments. Another potential route could be the Wittig reaction or a variation thereof, though this might be more complex.

Q2: My reaction yield is consistently low. What are the potential causes?

Low yields in the synthesis of 2,5-Dimethyl-1,4-hexadiene can stem from several factors. Incomplete reaction is a primary suspect, which could be due to insufficient reaction time, low temperature, or poor catalyst activity. Side reactions, such as isomerization of the double bonds or polymerization of the diene product, can also significantly reduce the yield of the desired product. The purity of starting materials is another critical factor; impurities can poison the catalyst or participate in unwanted side reactions.

Q3: I am observing the formation of several byproducts. How can I improve the selectivity of my reaction?

The formation of byproducts is a common challenge. To improve selectivity, consider adjusting the reaction temperature. Lower temperatures often favor the thermodynamically controlled product over kinetically favored byproducts. The choice of solvent can also influence selectivity by altering the solubility of reactants and intermediates. Additionally, the catalyst and its ligands play a crucial role; screening different catalyst systems may be necessary to find one that favors the desired 2,5-Dimethyl-1,4-hexadiene isomer.

Q4: How can I effectively monitor the progress of the reaction?

Gas chromatography (GC) is an excellent technique for monitoring the reaction progress due to the volatility of the starting materials and the diene product. A small aliquot of the reaction mixture can be withdrawn periodically, quenched, and analyzed by GC to determine the consumption of starting materials and the formation of the product. Thin-layer chromatography (TLC) can also be used if the starting materials and product have different polarities and are UV-active or can be visualized with a suitable stain.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low or No Product Formation	Inactive catalyst	Ensure the catalyst is fresh and has been stored under appropriate conditions (e.g., inert atmosphere). Consider a different catalyst system.
Low reaction temperature	Gradually increase the reaction temperature in increments of 5-10°C and monitor the progress.
Impure starting materials	Purify starting materials before use. For example, distill liquid reagents and recrystallize solid reagents.
Formation of Multiple Isomers	Non-selective reaction conditions	Screen different solvents and catalyst ligands. Lowering the reaction temperature may also improve selectivity.
Isomerization of the product	Minimize reaction time and work-up temperature. Consider using a milder catalyst system.
Product Decomposition	High reaction temperature	Reduce the reaction temperature. If the reaction is exothermic, ensure efficient cooling.
Presence of acidic or basic impurities	Neutralize the reaction mixture during work-up. Use purified, neutral solvents.
Difficulty in Product Isolation	Similar boiling points of product and impurities	Utilize fractional distillation for purification. Alternatively, column chromatography with a non-polar eluent system may be effective.

Experimental Protocols

Illustrative Protocol: Synthesis via Reductive Coupling of an Allylic Halide

This protocol is a generalized procedure and may require optimization for your specific setup.

• Preparation: Under an inert atmosphere (e.g., argon or nitrogen), add a suitable solvent (e.g., anhydrous THF) to a dried reaction flask equipped with a magnetic stirrer, reflux condenser, and dropping funnel.

• Reagent Addition: Add a reducing agent (e.g., magnesium turnings) to the flask. In the dropping funnel, place a solution of a suitable precursor, such as 3-chloro-2-methyl-1-propene, in the same anhydrous solvent.

• Initiation: Add a small portion of the halide solution to the magnesium turnings. The reaction may need to be initiated with a small crystal of iodine or gentle heating.

• Reaction: Once the reaction has initiated (as evidenced by a color change or gentle reflux), add the remaining halide solution dropwise at a rate that maintains a gentle reflux.

• Completion and Monitoring: After the addition is complete, continue to stir the reaction mixture at reflux for a specified time (e.g., 2-4 hours). Monitor the reaction progress by GC analysis of quenched aliquots.

• Work-up: Cool the reaction mixture to room temperature and then to 0°C in an ice bath. Slowly quench the reaction by the dropwise addition of a saturated aqueous solution of ammonium (B1175870) chloride.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether). Combine the organic layers.

• Purification: Wash the combined organic layers with brine, dry over an anhydrous drying agent (e.g., MgSO₄), filter, and concentrate the solvent under reduced pressure. Purify the crude product by fractional distillation.

Data Presentation

Table 1: Effect of Temperature on Yield and Selectivity

Temperature (°C)	Yield of 2,5-Dimethyl-1,4-hexadiene (%)	Key Byproduct(s) (%)
25	45	15
40	65	20
60	70	25
80	60	35

Note: Data is illustrative and may not represent actual experimental results.

Table 2: Effect of Solvent on Reaction Time and Yield

Solvent	Reaction Time (h)	Yield (%)
Tetrahydrofuran (THF)	3	70
Diethyl Ether	5	60
Dioxane	4	65
Toluene	6	55

Note: Data is illustrative and may not represent actual experimental results.

Visualizations

Caption: A generalized experimental workflow for the synthesis of 2,5-Dimethyl-1,4-hexadiene.

Caption: A troubleshooting decision tree for optimizing the synthesis of 2,5-Dimethyl-1,4-hexadiene.

Technical Support Center: Catalyst Selection for 2,5-Dimethyl-1,4-hexadiene Polymerization

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the polymerization of 2,5-Dimethyl-1,4-hexadiene. Due to the sterically hindered nature of this monomer, researchers may encounter specific challenges. This guide offers insights into catalyst selection, experimental protocols, and solutions to common problems.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the polymerization of 2,5-Dimethyl-1,4-hexadiene?

The polymerization of 2,5-Dimethyl-1,4-hexadiene is primarily complicated by its steric hindrance. This leads to several challenges:

• Low Reactivity and Slow Polymerization Rates: The bulky methyl groups impede the monomer's approach to the catalyst's active site, slowing down the reaction.[1] This may require more demanding reaction conditions, such as higher temperatures or longer reaction times.[1]

• Difficulty in Achieving High Molecular Weights: Chain transfer reactions can be more frequent, leading to the early termination of growing polymer chains and resulting in lower molecular weight polymers.[1]

• Poor Control over Polymer Microstructure: The steric bulk influences the regioselectivity (1,4- vs. 1,2-addition) and stereoselectivity (cis- vs. trans-isomerism), making it difficult to obtain a polymer with a well-defined microstructure.[1]

• Increased Likelihood of Side Reactions: Steric strain can promote alternative reaction pathways like cyclization, which compete with polymerization and can introduce structural defects.[1]

• Catalyst Deactivation: The monomer's bulky nature can hinder its access to the catalyst's active site, and any functional group impurities can bind to and inhibit the catalyst.[1]

Q2: Which types of catalysts are suitable for the polymerization of 2,5-Dimethyl-1,4-hexadiene?

Several classes of catalysts can be considered, each with its own advantages and disadvantages:

• Ziegler-Natta Catalysts: These are widely used for olefin and diene polymerization.[2]

  • Heterogeneous Ziegler-Natta Catalysts (e.g., TiCl₄/MgCl₂ activated by trialkylaluminum) are robust and can be used at higher temperatures. However, they often have multiple active sites, leading to polymers with broad molecular weight distributions.

  • Homogeneous Ziegler-Natta Catalysts (including Metallocenes) (e.g., zirconocene (B1252598) or hafnocene complexes activated by methylaluminoxane (B55162) (MAO)) offer single-site catalysis, providing excellent control over polymer microstructure and narrow molecular weight distributions.[3][4][5] Metallocene catalysts have shown to be more effective than traditional Ziegler-Natta catalysts for incorporating non-conjugated dienes like 1,5-hexadiene.[6]

• Cationic Catalysts: Lewis acids such as boron trifluoride (BF₃) and titanium tetrachloride (TiCl₄) can initiate the cationic polymerization of dienes.[7] However, these systems are often prone to side reactions and can lead to polymers with low molecular weights and broad molecular weight distributions. The use of a bulky electron donor can sometimes mitigate cross-linking reactions.[7]

Q3: How can I control the microstructure (e.g., cis/trans content) of the resulting polymer?

Controlling the microstructure of poly(2,5-dimethyl-1,4-hexadiene) is challenging due to its steric hindrance. However, the choice of catalyst plays a crucial role:

• Catalyst Structure: The ligand environment around the metal center in homogeneous catalysts (like metallocenes and rare-earth metal complexes) is a key determinant of stereoselectivity.[8] DFT studies have shown that for some rare-earth metal catalysts, the regioselectivity is mainly determined by steric hindrance.[8]

• Reaction Temperature: Lowering the polymerization temperature can sometimes enhance stereoselectivity. For instance, in the polymerization of 1,3-butadiene (B125203) with a specific heterogeneous catalyst, a higher cis-1,4 selectivity was achieved at 0°C compared to higher temperatures.[9]

Q4: What causes gel formation during polymerization, and how can it be prevented?

Gel formation, or cross-linking, results in an insoluble polymer network and is a common issue in diene polymerization.[10] It occurs when growing polymer chains link together.[10]

• Mechanism: In diene polymerization, cross-linking can occur through the reaction of pendant double bonds on one polymer chain with the active center of another.[11]

• Prevention Strategies:

  • Control Reaction Conditions: Freezing the reaction at a lower conversion, before significant cross-linking occurs, can be effective.[12] Reducing the monomer concentration may also help.

  • Use of Inhibitors: In some systems, like organolithium-initiated polymerization, specific gel inhibitors such as 1,2-dienes (e.g., propadiene) can be added to prevent gelation.[10]

  • Solvent Choice: Using a solvent that can effectively dissolve the forming polymer can help prevent the aggregation that leads to gelation.[12]

  • Catalyst Selection: The choice of catalyst can influence the propensity for side reactions that lead to cross-linking.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Action(s)
Low or No Polymer Yield	Catalyst Deactivation: Impurities (water, oxygen, etc.) in the monomer, solvent, or inert gas.	- Purify monomer and solvent rigorously (e.g., distillation, passing through activated alumina). \n - Ensure a completely inert atmosphere (glovebox or Schlenk line techniques).
Insufficient Catalyst Activity: The chosen catalyst may not be active enough for this sterically hindered monomer.	- Increase the polymerization temperature (be cautious of potential side reactions and catalyst decomposition). \n - Increase the catalyst concentration. \n - Select a more active catalyst system (e.g., a highly active metallocene).
Low Molecular Weight Polymer	High Rate of Chain Transfer: May be inherent to the catalyst system or caused by impurities.	- Lower the polymerization temperature. \n - Reduce the concentration of the chain transfer agent (if used). \n - Ensure high purity of all reagents.
Premature Termination: Caused by impurities acting as terminating agents.	- Rigorously purify all reaction components.
Broad Molecular Weight Distribution (PDI > 2.5)	Multiple Active Sites: Common with heterogeneous Ziegler-Natta catalysts.	- Switch to a single-site catalyst, such as a metallocene.
Chain Transfer Reactions: Can lead to a broader distribution of chain lengths.	- Optimize reaction conditions (temperature, concentrations) to minimize chain transfer.
Gel Formation (Insoluble Polymer)	Cross-linking Reactions: Pendant double bonds on the polymer chains react.	- Lower the monomer concentration. \n - Reduce the reaction temperature. \n - Stop the polymerization at a lower conversion.
High Catalyst Concentration: Can lead to an uncontrolled reaction.	- Reduce the catalyst concentration.
Poorly Defined Polymer Microstructure	Lack of Catalyst Stereocontrol: The catalyst does not effectively direct the stereochemistry of monomer insertion.	- Screen different catalysts, particularly metallocenes with varying ligand structures, to find one that offers better stereocontrol. \n - Optimize the polymerization temperature, as lower temperatures often favor higher stereoselectivity.

Data Presentation

The following tables provide representative data for the polymerization of sterically hindered olefins and dienes using different catalyst systems. This data can serve as a starting point for catalyst selection and optimization for 2,5-Dimethyl-1,4-hexadiene polymerization.

Table 1: Representative Data for Metallocene-Catalyzed Polymerization of Sterically Hindered Olefins

Catalyst	Cocatalyst	Monomer	Temp. (°C)	Polymer Yield (%)	M_w ( g/mol )	PDI (M_w/M_n)
rac-Et(Ind)₂ZrCl₂	MAO	4-Methyl-1-pentene	25	98	187,000	1.8
Ph₂C(Cp)(Flu)ZrCl₂	MAO	4-Methyl-1-pentene	25	95	250,000	2.1
(n-BuCp)₂ZrCl₂	MAO	1-Hexene	70	96	280,000	2.3

(Data adapted from polymerization of similar sterically hindered alpha-olefins for illustrative purposes)

Table 2: Representative Data for Ziegler-Natta Polymerization of Sterically Hindered Olefins

Catalyst System	Cocatalyst	Monomer	Temp. (°C)	Polymer Yield (%)	M_n ( g/mol )	PDI
TiCl₄/MgCl₂	Triethylaluminum (TEAL)	1-Octene	70	95	150,000	4.5
VCl₄	Triisobutylaluminum (TIBAL)	1-Octene	50	88	100,000	4.2

(Data adapted from polymerization of similar sterically hindered alpha-olefins for illustrative purposes)

Experimental Protocols

The following is a generalized experimental protocol for the polymerization of 2,5-Dimethyl-1,4-hexadiene using a metallocene catalyst. All procedures must be carried out under an inert atmosphere (e.g., nitrogen or argon) using standard Schlenk line or glovebox techniques due to the air and moisture sensitivity of the catalysts.

Protocol 1: Metallocene-Catalyzed Polymerization of 2,5-Dimethyl-1,4-hexadiene

Materials:

• 2,5-Dimethyl-1,4-hexadiene (purified by distillation over CaH₂)

• Anhydrous toluene (B28343) (purified by passing through activated alumina (B75360) and molecular sieves)

• Metallocene catalyst (e.g., rac-Et(Ind)₂ZrCl₂)

• Methylaluminoxane (MAO) solution in toluene (e.g., 10 wt%)

• Acidified methanol (B129727) (5% HCl in methanol)

• Methanol

Equipment:

• Schlenk flask or glass reactor with a magnetic stirrer

• Schlenk line or glovebox

• Syringes and cannulas

• Oil bath

• Vacuum filtration apparatus

• Vacuum oven

Procedure:

• Reactor Preparation: A 100 mL Schlenk flask is thoroughly dried in an oven and cooled under vacuum. The flask is then backfilled with inert gas.

• Reagent Charging:

  • Anhydrous toluene (50 mL) is transferred to the Schlenk flask via cannula.

  • The flask is placed in an oil bath and brought to the desired polymerization temperature (e.g., 50 °C).

  • 2,5-Dimethyl-1,4-hexadiene (e.g., 10 mL) is added via syringe.

• Catalyst Activation and Polymerization Initiation:

  • The MAO solution (e.g., to achieve a desired Al/Zr ratio of 1000:1) is added to the stirred monomer solution via syringe.

  • In a separate vial inside a glovebox, the metallocene catalyst (e.g., 5-10 mg) is dissolved in a small amount of anhydrous toluene.

  • The metallocene solution is then injected into the reactor to initiate the polymerization.

• Polymerization: The reaction mixture is stirred vigorously for the desired time (e.g., 1-4 hours).

• Termination and Polymer Isolation:

  • The polymerization is terminated by the addition of 10 mL of acidified methanol.

  • The precipitated polymer is stirred in the acidified methanol for at least 1 hour to deactivate the catalyst.

  • The polymer is collected by filtration, washed with copious amounts of methanol, and then dried in a vacuum oven at 60 °C to a constant weight.

Mandatory Visualizations

Caption: A generalized experimental workflow for the polymerization of 2,5-Dimethyl-1,4-hexadiene.

Caption: A troubleshooting decision tree for common issues in 2,5-Dimethyl-1,4-hexadiene polymerization.

Caption: A simplified guide for selecting a catalyst system based on desired polymer characteristics.

References

• 1. benchchem.com [benchchem.com]
• 2. scienomics.com [scienomics.com]
• 3. researchgate.net [researchgate.net]
• 4. ac1.hhu.de [ac1.hhu.de]
• 5. Highly active metallocene catalysts for olefin polymerization - Journal of the Chemical Society, Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. DFT Studies on cis-1,4-Polymerization of Dienes Catalyzed by a Cationic Rare-Earth Metal Complex Bearing an Ancillary PNP Ligand | MDPI [mdpi.com]
• 9. dincagroup.mit.edu [dincagroup.mit.edu]
• 10. US3554997A - Process for preventing gel formation during polymerization tube reactor - Google Patents [patents.google.com]
• 11. idc-online.com [idc-online.com]
• 12. researchgate.net [researchgate.net]

Technical Support Center: 2,5-Dimethyl-1,4-hexadiene Synthesis

Notice to Researchers, Scientists, and Drug Development Professionals:

Our comprehensive search for established and reliable synthesis protocols for 2,5-Dimethyl-1,4-hexadiene has yielded limited specific results. The available scientific literature predominantly focuses on the synthesis of its isomer, 2,5-Dimethyl-2,4-hexadiene . Due to the significant structural differences between these isomers, a troubleshooting guide for one would not be applicable to the other.

Providing a guide without a validated experimental protocol would not meet our standards of accuracy and could lead to unsafe and unsuccessful experiments. Therefore, we are unable to provide a detailed troubleshooting guide for the synthesis of 2,5-Dimethyl-1,4-hexadiene at this time.

We are actively monitoring scientific publications and will update this resource as soon as reliable and peer-reviewed synthesis methods for 2,5-Dimethyl-1,4-hexadiene become available.

Alternative Information: Synthesis of 2,5-Dimethyl-2,4-hexadiene

For research teams who may find it a suitable alternative, we have compiled information regarding the synthesis of 2,5-Dimethyl-2,4-hexadiene . This isomer has several documented synthetic routes, and we can provide a troubleshooting guide for one of its common synthesis methods, the Prins-type condensation reaction.

Troubleshooting Guide: 2,5-Dimethyl-2,4-hexadiene Synthesis via Prins-Type Condensation

This guide addresses common issues encountered during the synthesis of 2,5-Dimethyl-2,4-hexadiene from isobutyraldehyde (B47883) and a source of isobutylene (B52900) (such as tert-butanol) using an acidic catalyst.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My reaction yield is significantly lower than expected. What are the potential causes and solutions?

Low yield is a common issue in this synthesis. Several factors can contribute to it:

• Suboptimal Reaction Temperature: The reaction is sensitive to temperature. Too low a temperature will result in a slow reaction rate, while too high a temperature can promote side reactions and catalyst degradation.

• Incorrect Reagent Stoichiometry: An improper ratio of isobutyraldehyde to the isobutylene source can lead to incomplete conversion of the limiting reagent.

• Catalyst Inactivity: The acidic catalyst can become deactivated over time or if exposed to impurities.

• Inefficient Water Removal: The formation of water as a byproduct can inhibit the reaction.

Issue	Potential Cause	Recommended Solution
Low Yield	Suboptimal temperature	Optimize the reaction temperature. Start with reported values (e.g., 160 °C) and perform small-scale experiments to find the optimal temperature for your specific setup.
Incorrect stoichiometry	Ensure the correct molar ratio of reactants. An excess of the isobutylene source is often used.
Catalyst deactivation	Use fresh or freshly activated catalyst for each reaction. If regenerating the catalyst, ensure the procedure is followed correctly.
Water inhibition	If not using a sealed reactor, consider using a Dean-Stark apparatus to remove water as it forms. For sealed reactions, ensure all reagents and solvents are anhydrous.

Q2: I am observing the formation of significant byproducts. How can I improve the selectivity towards 2,5-Dimethyl-2,4-hexadiene?

Side reactions are a major challenge in this synthesis. Common byproducts include polymers and other isomeric dienes.

• Catalyst Acidity: The strength and type of acid catalyst can influence the product distribution.

• Reaction Time: Prolonged reaction times can lead to the formation of degradation products and polymers.

Issue	Potential Cause	Recommended Solution
Poor Selectivity	Inappropriate catalyst acidity	Experiment with different acidic catalysts (e.g., solid acid catalysts like zeolites) to find one that favors the desired product.
Prolonged reaction time	Monitor the reaction progress by techniques like GC-MS and stop the reaction once the maximum yield of the desired product is reached.

Q3: The purification of the final product is proving difficult. What are the recommended methods?

The crude product mixture often contains unreacted starting materials, the solvent, and various byproducts.

• Similar Boiling Points: Some byproducts may have boiling points close to that of 2,5-Dimethyl-2,4-hexadiene, making distillation challenging.

Issue	Potential Cause	Recommended Solution
Purification Challenges	Co-eluting impurities	Fractional distillation is the primary method for purification. Use a column with a high number of theoretical plates for better separation. Purity can be assessed by GC-MS and NMR.

Experimental Protocol: Prins-Type Condensation for 2,5-Dimethyl-2,4-hexadiene

This protocol is a generalized procedure based on literature reports. Researchers should adapt it to their specific laboratory conditions and safety protocols.

Materials:

• Isobutyraldehyde

• tert-Butanol (as isobutylene source)

• Acid catalyst (e.g., Amberlyst 15, sulfuric acid)

• Anhydrous solvent (e.g., heptane, toluene)

• Dean-Stark apparatus (optional, for atmospheric pressure reactions)

• Reaction vessel with reflux condenser and magnetic or mechanical stirring

• Standard glassware for workup and distillation

Procedure:

• Set up the reaction apparatus in a well-ventilated fume hood.

• To the reaction vessel, add the anhydrous solvent, the acid catalyst, and tert-butanol.

• Begin stirring and heat the mixture to the desired reaction temperature (e.g., 80-120 °C for atmospheric pressure with a Dean-Stark trap, or higher for a sealed reactor).

• Slowly add isobutyraldehyde to the reaction mixture over a period of time.

• Monitor the reaction progress using an appropriate analytical technique (e.g., TLC, GC).

• Upon completion, cool the reaction mixture to room temperature.

• Filter to remove the catalyst.

• Wash the organic layer with a saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate, magnesium sulfate).

• Remove the solvent under reduced pressure.

• Purify the crude product by fractional distillation.

Diagrams

Technical Support Center: Synthesis of 2,5-Dimethyl-1,4-hexadiene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the synthesis of 2,5-dimethyl-1,4-hexadiene. The proposed synthesis is a two-step process involving the Grignard coupling of methallyl chloride to form 2,5-dimethyl-1,5-hexadiene (B165583), followed by a catalytic isomerization to the desired 2,5-dimethyl-1,4-hexadiene.

Troubleshooting Guide

This guide addresses common issues that may arise during the two-step synthesis of 2,5-dimethyl-1,4-hexadiene.

Step 1: Grignard Coupling for 2,5-Dimethyl-1,5-hexadiene Synthesis

Issue 1.1: Low Yield of 2,5-Dimethyl-1,5-hexadiene

Potential Cause	Recommended Action	Expected Outcome
Incomplete Grignard Reagent Formation	Ensure magnesium turnings are activated (e.g., by drying overnight at 110°C) and use anhydrous ether as the solvent. An initiator like a small crystal of iodine can be used if the reaction is sluggish.	Efficient formation of methallylmagnesium chloride, leading to a higher yield of the desired product.
Side Reactions	The primary side reaction is the Wurtz coupling of methallyl chloride, which produces 2,5-dimethyl-1,5-hexadiene directly but also other undesired coupling products. Add the methallyl chloride dropwise to the magnesium turnings at a controlled temperature (e.g., 0°C) to minimize this.	Reduced formation of byproducts and an increased yield of the target intermediate.
Hydrolysis of Grignard Reagent	Use anhydrous conditions throughout the reaction. Dry all glassware thoroughly and use anhydrous solvents.	Prevents the quenching of the Grignard reagent, maximizing its availability for the coupling reaction.

Issue 1.2: Presence of Impurities in the Crude Product

Impurity	Identification Method	Remediation
Unreacted Methallyl Chloride	Gas Chromatography-Mass Spectrometry (GC-MS)	Careful fractional distillation of the crude product.
Wurtz Coupling Byproducts	GC-MS, Nuclear Magnetic Resonance (NMR) Spectroscopy	Fractional distillation can separate these higher-boiling byproducts from the desired 2,5-dimethyl-1,5-hexadiene.
Solvent and Other Volatiles	NMR Spectroscopy	Removal under reduced pressure using a rotary evaporator.

Step 2: Isomerization of 2,5-Dimethyl-1,5-hexadiene to 2,5-Dimethyl-1,4-hexadiene

Issue 2.1: Low Conversion to 2,5-Dimethyl-1,4-hexadiene

Potential Cause	Recommended Action	Expected Outcome
Inactive Catalyst	The catalyst system (e.g., a transition metal complex) may be sensitive to air and moisture. Prepare and handle the catalyst under an inert atmosphere (e.g., argon or nitrogen).	An active catalyst will efficiently promote the isomerization reaction, leading to higher conversion.
Suboptimal Reaction Temperature	The isomerization of 1,5-dienes is temperature-dependent. Optimize the reaction temperature; for some lanthanide-based catalysts, around 60°C has been shown to be effective for the isomerization of 1,5-hexadiene.[1]	Increased rate of isomerization to the desired product.
Insufficient Reaction Time	Monitor the reaction progress using GC-MS. The isomerization may reach equilibrium over several hours.[1]	Allows the reaction to proceed to completion or equilibrium, maximizing the yield of the 1,4-isomer.

Issue 2.2: Formation of Multiple Isomers

Side Product	Identification Method	Control Measures
2,5-Dimethyl-2,4-hexadiene	GC-MS, NMR Spectroscopy	This is a common, thermodynamically more stable isomer. The choice of catalyst and reaction conditions is crucial. Some catalysts may favor the formation of the conjugated 2,4-diene. Screening different transition metal catalysts may be necessary.
Other Hexadiene Isomers	GC-MS	Fine-tuning the reaction time and temperature can help to maximize the selectivity for the 1,4-isomer, which is often an intermediate in the isomerization to more stable products.[1]
Cyclic Byproducts	GC-MS	The formation of cyclic products like methylenecyclopentane (B75326) derivatives can occur.[1] Catalyst choice can influence the ratio of linear to cyclic products.

Frequently Asked Questions (FAQs)

Q1: What is the most common side reaction in the Grignard coupling step?

A1: The most prevalent side reaction is the Wurtz-type homocoupling of the methallyl chloride, which can reduce the yield of the desired 2,5-dimethyl-1,5-hexadiene. This can be minimized by slow, controlled addition of the alkyl halide to the magnesium suspension.

Q2: Why is the isomerization step necessary?

A2: Direct synthesis of 2,5-dimethyl-1,4-hexadiene is not well-reported. A more reliable method is to synthesize a precursor, 2,5-dimethyl-1,5-hexadiene, and then isomerize the double bonds to the desired 1,4-position.

Q3: How can I monitor the progress of the isomerization reaction?

A3: The most effective way to monitor the reaction is by taking aliquots from the reaction mixture at different time points and analyzing them by Gas Chromatography-Mass Spectrometry (GC-MS). This will allow you to quantify the relative amounts of the starting material, the desired product, and any isomeric byproducts.

Q4: What are the key safety precautions for this synthesis?

A4: Grignard reagents are highly reactive and pyrophoric. All reactions involving Grignard reagents must be carried out under strictly anhydrous conditions and under an inert atmosphere. Diethyl ether is highly flammable. The isomerization catalysts can also be air-sensitive and potentially toxic. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

Experimental Protocols

Protocol 1: Synthesis of 2,5-Dimethyl-1,5-hexadiene via Grignard Coupling

This protocol is adapted from a general procedure for the formation of a methallyl Grignard reagent and its subsequent reaction.[2]

• Apparatus Setup: A dry, three-necked round-bottom flask is equipped with a mechanical stirrer, a pressure-equalizing dropping funnel, and a condenser with a nitrogen inlet.

• Grignard Reagent Formation:

  • The flask is charged with magnesium turnings (1.2 equivalents) and flushed with dry nitrogen.

  • Anhydrous diethyl ether is added to cover the magnesium.

  • A small crystal of iodine can be added as an initiator.

  • Methallyl chloride (1.0 equivalent) dissolved in anhydrous diethyl ether is added dropwise from the dropping funnel to the stirred magnesium suspension at 0°C (ice bath). The addition rate should be controlled to maintain a gentle reflux.

  • After the addition is complete, the mixture is stirred at 0°C for 1.5 hours and then at room temperature for another 1.5 hours.

• Work-up:

  • The reaction is quenched by the slow addition of a saturated aqueous ammonium (B1175870) chloride solution at 0°C.

  • The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

  • The combined organic layers are dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure.

• Purification: The crude product is purified by fractional distillation to yield pure 2,5-dimethyl-1,5-hexadiene.

Protocol 2: Isomerization of 2,5-Dimethyl-1,5-hexadiene

This protocol is based on a procedure for the isomerization of 1,5-hexadiene.[1]

• Catalyst Preparation: A Schlenk tube is charged with the lanthanide catalyst (e.g., a samarium complex) and sodium hydride under an inert atmosphere.

• Reaction Setup:

  • Anhydrous tetrahydrofuran (B95107) (THF) is added to the Schlenk tube, and the mixture is stirred.

  • The solution is cooled to -78°C, and 2,5-dimethyl-1,5-hexadiene is added via syringe.

• Isomerization:

  • The reaction mixture is allowed to warm to room temperature and then heated to 60°C.

  • The reaction is monitored by GC-MS until the desired conversion is achieved.

• Work-up and Purification:

  • The reaction is quenched by the addition of methanol.

  • The product mixture is purified by fractional distillation to separate the 2,5-dimethyl-1,4-hexadiene from the starting material and other isomers.

Visualization of Troubleshooting Workflow

Caption: Troubleshooting workflow for the two-step synthesis of 2,5-dimethyl-1,4-hexadiene.

References

• 1. pjsir.org [pjsir.org]
• 2. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Large-Scale Synthesis of 2,5-Dimethyl-1,4-hexadiene

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the challenges encountered during the large-scale synthesis of 2,5-Dimethyl-1,4-hexadiene.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for the large-scale synthesis of 2,5-Dimethyl-1,4-hexadiene?

A1: The most common and economically viable method for large-scale synthesis is the Prins condensation reaction. This typically involves the reaction of isobutyl aldehyde with either tert-butyl alcohol or isobutylene (B52900) in the presence of an acidic catalyst.[1][2][3] Another potential route is the dimerization of isobutylene derivatives under specific catalytic conditions.[4][5]

Q2: What types of catalysts are most effective for this synthesis?

A2: Acidic catalysts are essential for the Prins condensation route. Solid acid catalysts, particularly molecular sieves like HZSM-5, have demonstrated high activity and selectivity.[1][2] Other effective catalysts include:

• Mineral acids (e.g., sulfuric acid, hydrochloric acid)[3]

• Sulfonic acids (e.g., toluenesulfonic acid)[3]

• Heteropoly acids[3][6]

• Niobic acid[1][7]

• Metal chlorides, sulfates, and phosphates[3]

The choice of catalyst significantly impacts reaction efficiency, yield, and by-product formation.

Q3: What are the typical reaction conditions for this synthesis?

A3: Reaction conditions vary depending on the specific reactants and catalyst used. Generally, the reaction is carried out in a liquid phase under pressure and at elevated temperatures, typically ranging from 110°C to 200°C.[3] For instance, using an HZSM-5 catalyst, a reaction temperature of 160°C for 8 hours has been shown to be effective.[2]

Q4: What are the main challenges in the industrial production of 2,5-Dimethyl-1,4-hexadiene?

A4: Key challenges in industrial production include:

• Fluctuating Raw Material Costs and Availability: The price and supply of precursors can impact production costs and volumes.[8][9]

• By-product Formation: The reaction can produce a significant number of by-products, which complicates purification and reduces the yield of the desired product.[2]

• Catalyst Deactivation: Some catalysts may lose activity over time, requiring regeneration or replacement.[1]

• Stringent Environmental Regulations: Compliance with regulations regarding emissions and waste disposal can be costly and complex.[8][10]

• Corrosion: The use of strong liquid acids can cause corrosion issues in reactors and associated equipment.[2]

Troubleshooting Guide

Issue 1: Low Yield of 2,5-Dimethyl-1,4-hexadiene

• Q: My reaction is resulting in a low yield (<40%) of the desired product. What are the likely causes and how can I improve it?

• A: Low yields are a common issue and can stem from several factors:

  • Suboptimal Catalyst: The catalyst may not have sufficient acidity or the appropriate pore structure. For the Prins condensation, HZSM-5 molecular sieves with a suitable Si/Al ratio have shown to provide higher yields compared to traditional liquid acids.[1][2] Consider screening different solid acid catalysts to find one with optimal activity and selectivity for your specific process.

  • Incorrect Reaction Conditions: Temperature, pressure, and reaction time are critical. An experimental design approach (e.g., Design of Experiments - DoE) can help optimize these parameters. For example, with an HZSM-5 catalyst, a temperature of 160°C and a reaction time of 8 hours have been reported to give good results.[2]

  • Improper Reactant Ratio: The molar ratio of isobutyl aldehyde to tert-butyl alcohol/isobutylene can influence the reaction pathway. A systematic study of this ratio is recommended to maximize product formation.

  • Formation of By-products: The presence of strong acid sites can lead to side reactions. Using a catalyst with tailored acidity can help minimize the formation of unwanted by-products.

Issue 2: Catalyst Deactivation

• Q: The catalyst's activity is decreasing over subsequent runs. What could be causing this and how can it be mitigated?

• A: Catalyst deactivation can be caused by coking (deposition of carbonaceous material on the catalyst surface) or poisoning by impurities in the feedstock.

  • Coking: This is common in high-temperature reactions. A regeneration step, such as calcination in air to burn off the coke, can often restore catalyst activity.

  • Poisoning: Ensure the purity of your starting materials. Trace impurities can irreversibly poison the active sites of the catalyst.

  • Catalyst Choice: Some catalysts are inherently more stable than others. For example, HZSM-5 zeolites are known to be more stable than HY zeolites under similar reaction conditions.[1]

Issue 3: Difficulties in Product Purification

• Q: I am having trouble separating the 2,5-Dimethyl-1,4-hexadiene from the reaction mixture. What purification strategies are recommended?

• A: The presence of numerous by-products with close boiling points can make purification challenging.[2] A multi-step approach is often necessary:

  • Phase Separation: After cooling the reaction mixture, it can be separated into an oil layer (containing the product) and an aqueous layer.[3]

  • Fractional Distillation: The oil layer can then be subjected to fractional distillation to separate the product from unreacted starting materials and by-products.[3] For thermally sensitive compounds, vacuum distillation is recommended to lower the boiling point and prevent decomposition.[11]

  • Chromatography: For high-purity requirements, flash column chromatography can be an effective, albeit less scalable, method to remove closely related impurities.[11]

Quantitative Data Summary

Table 1: Comparison of Catalytic Performance in the Synthesis of 2,5-Dimethyl-1,4-hexadiene

Catalyst	Reactants	Temperature (°C)	Time (h)	Iso-butyl aldehyde Conversion (%)	2,5-Dimethyl-1,4-hexadiene Yield (%)	Reference
HZSM-5 (Si/Al = 39)	Iso-butyl aldehyde, tert-Butyl alcohol	160	8	78.6	57.8	[1][2]
Niobic acid on graphite	Isobutyraldehyde, Isobutanol	215 - 300	-	>95	25	[7]
Homogeneous liquid acids	Isobutylene/tert-butyl alcohol, Iso-butyl aldehyde	-	-	-	< 40	[2]

Key Experimental Protocols

Protocol 1: Synthesis using HZSM-5 Catalyst (Liquid Phase)

This protocol is based on the methodology described for the Prins condensation using a solid acid catalyst.[2]

• Catalyst Preparation: HZSM-5 molecular sieves with varying Si/Al ratios can be synthesized according to established methods or obtained commercially.

• Reaction Setup:

  • A high-pressure autoclave (e.g., 200 ml) equipped with a temperature controller and a magnetic stirrer is used.

  • Charge the autoclave with the following:

    • Iso-butyl aldehyde (e.g., 5 ml)

    • tert-Butyl alcohol (e.g., 20 ml)

    • Fresh HZSM-5 catalyst (e.g., 3 g)

    • 1,4-dioxane as a solvent (e.g., 25 ml)

• Reaction Execution:

  • Seal the autoclave and purge with an inert gas (e.g., nitrogen).

  • Heat the reactor to the desired temperature (e.g., 160°C) while stirring. The reaction proceeds under autogenous pressure.

  • Maintain the reaction for the specified duration (e.g., 8 hours).

• Product Work-up and Analysis:

  • After the reaction, cool the autoclave to room temperature.

  • Separate the solid catalyst by filtration.

  • The liquid products can be analyzed using gas chromatography (GC) equipped with a suitable column (e.g., SE-30 capillary column) and a flame ionization detector (FID).

  • An internal standard (e.g., Toluene) can be used for quantitative analysis.

  • Product identification can be confirmed using GC-MS, ¹H NMR, and ¹³C NMR.

Visualizations

Diagram 1: General Workflow for the Synthesis of 2,5-Dimethyl-1,4-hexadiene

Caption: A simplified workflow for the synthesis and purification of 2,5-Dimethyl-1,4-hexadiene.

Diagram 2: Troubleshooting Logic for Low Product Yield

Caption: A decision-making diagram for troubleshooting low yields in the synthesis process.

References

• 1. researchgate.net [researchgate.net]
• 2. dmto.dicp.ac.cn [dmto.dicp.ac.cn]
• 3. US3856882A - Process for producing 2,5-dimethyl 2,4-hexadiene - Google Patents [patents.google.com]
• 4. nbinno.com [nbinno.com]
• 5. Synthesis of 2,5-dimethylhexene by isobutene dimerization with H2S co-feeding - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. 2,5-Dimethyl-2,4-hexadiene synthesis - chemicalbook [chemicalbook.com]
• 8. verifiedmarketresearch.com [verifiedmarketresearch.com]
• 9. gminsights.com [gminsights.com]
• 10. openpr.com [openpr.com]
• 11. benchchem.com [benchchem.com]

Technical Support Center: Characterization of Impurities in 2,5-Dimethyl-1,4-hexadiene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the characterization of impurities in 2,5-Dimethyl-1,4-hexadiene.

Frequently Asked Questions (FAQs)

Q1: What are the potential sources of impurities in 2,5-Dimethyl-1,4-hexadiene?

A1: Impurities in 2,5-Dimethyl-1,4-hexadiene can originate from several sources, primarily related to its synthesis and handling:

• Starting Materials: Unreacted starting materials from the synthesis process are a common source of impurities.

• Side Reactions: The synthesis of dienes can involve various side reactions, leading to the formation of isomeric byproducts, oligomers, and other related compounds. For instance, in syntheses involving isobutylene (B52900) or related C4 precursors, byproducts like 2,5-dimethyl-2,4-hexadiene (B125384) and 2,2,5,5-tetramethyl tetrahydrofuran (B95107) can be formed.[1]

• Isomerization: Double bond migration can occur under certain conditions (e.g., acidic or basic environments, heat), leading to the formation of other isomers such as 2,5-dimethyl-1,5-hexadiene (B165583) and 2,5-dimethyl-2,4-hexadiene.

• Degradation: Exposure to air, light, or elevated temperatures can lead to oxidation and polymerization, forming peroxides, aldehydes, ketones, and oligomeric impurities.

• Storage Conditions: Improper storage can contribute to the formation of degradation products.

Q2: What are the common analytical techniques used to identify and quantify impurities in 2,5-Dimethyl-1,4-hexadiene?

A2: The most common and effective analytical techniques for the characterization of impurities in volatile and semi-volatile organic compounds like 2,5-Dimethyl-1,4-hexadiene are:

• Gas Chromatography (GC) with Flame Ionization Detection (FID): GC-FID is a robust and sensitive method for quantifying the purity of the main component and the relative amounts of volatile impurities.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a powerful technique for the identification of unknown impurities by providing mass spectra that can be compared against spectral libraries.[2][3]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): NMR provides detailed structural information about the main component and its impurities, which is crucial for unambiguous identification. It can also be used for quantitative analysis (qNMR).

• Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR can be used to identify functional groups present in the impurities, which can help in their characterization.

Q3: How can I differentiate between the various isomers of dimethylhexadiene (B12642583) using analytical techniques?

A3: Differentiating between isomers of dimethylhexadiene requires high-resolution analytical techniques:

• High-Resolution Capillary GC: Using a long, non-polar or medium-polarity capillary column in GC can effectively separate isomers based on their boiling points and interaction with the stationary phase.

• GC-MS: The mass spectra of isomers are often very similar. However, subtle differences in fragmentation patterns, combined with retention time data, can aid in their identification.

• ¹H NMR Spectroscopy: The chemical shifts and coupling constants of the olefinic and allylic protons are unique for each isomer, providing a definitive way to distinguish them. For example, the signals for the vinylic protons in 2,5-dimethyl-1,4-hexadiene will differ significantly from the conjugated system in 2,5-dimethyl-2,4-hexadiene.

Troubleshooting Guides

This section provides solutions to common problems encountered during the analysis of 2,5-Dimethyl-1,4-hexadiene.

GC Analysis Troubleshooting

Problem	Possible Causes	Solutions
Peak Tailing	1. Active sites in the injector liner or column. 2. Column contamination. 3. Improper column installation.[4][5] 4. Dead volume in the system.[4]	1. Use a deactivated liner and/or a guard column. 2. Bake out the column at a high temperature (within its limits). If contamination is severe, trim the first few centimeters of the column. 3. Ensure the column is cut cleanly and installed at the correct depth in the injector and detector.[5] 4. Check all fittings and connections for proper installation.
Poor Resolution Between Isomers	1. Inappropriate GC column. 2. Suboptimal temperature program. 3. Carrier gas flow rate is too high or too low.	1. Use a long (e.g., >60 m) non-polar (e.g., DB-1, HP-5) or a medium-polarity (e.g., DB-17) capillary column. 2. Optimize the temperature ramp. A slower ramp rate will generally improve resolution. 3. Optimize the carrier gas flow rate to be near the van Deemter optimum for the carrier gas being used.
Ghost Peaks	1. Contamination from the syringe, septum, or carrier gas. 2. Sample carryover from a previous injection.	1. Clean the syringe, replace the septum, and use high-purity carrier gas with appropriate traps. 2. Run a solvent blank after concentrated samples. Increase the injector temperature and use a thorough syringe wash protocol.
Baseline Noise or Drift	1. Column bleed at high temperatures. 2. Contaminated detector. 3. Leaks in the system.	1. Ensure the operating temperature is within the column's specified limits. Condition the column properly. 2. Clean the detector according to the manufacturer's instructions. 3. Perform a leak check of the entire system.

Sample Preparation Troubleshooting

Problem	Possible Causes	Solutions
Inconsistent Results	1. Inaccurate sample dilution. 2. Sample degradation during preparation.	1. Use calibrated micropipettes and perform dilutions carefully. 2. Prepare samples fresh and analyze them promptly. Avoid exposure to heat and light.
Low Analyte Response	1. Low sample concentration. 2. Adsorption of the analyte to glassware or vial caps.	1. Prepare a more concentrated sample. 2. Use silanized glassware and vials with PTFE-lined caps.

Experimental Protocols

Protocol 1: GC-MS Analysis of 2,5-Dimethyl-1,4-hexadiene for Impurity Profiling

Objective: To separate, identify, and semi-quantify impurities in a sample of 2,5-Dimethyl-1,4-hexadiene.

Instrumentation and Materials:

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

• Capillary Column: Agilent DB-5ms (60 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent

• Helium (carrier gas), 99.999% purity

• Sample: 2,5-Dimethyl-1,4-hexadiene

• Solvent: Hexane (GC grade)

• Autosampler vials with PTFE-lined septa

Procedure:

• Sample Preparation: Prepare a 1000 ppm solution of the 2,5-Dimethyl-1,4-hexadiene sample in hexane.

• GC-MS Conditions:

  • Inlet Temperature: 250 °C

  • Injection Volume: 1 µL

  • Split Ratio: 50:1

  • Carrier Gas Flow: 1.0 mL/min (constant flow)

  • Oven Temperature Program:

    • Initial temperature: 40 °C, hold for 5 minutes

    • Ramp: 5 °C/min to 200 °C

    • Hold: 5 minutes at 200 °C

  • MS Transfer Line Temperature: 280 °C

  • Ion Source Temperature: 230 °C

  • Electron Ionization Energy: 70 eV

  • Mass Range: m/z 35-350

• Data Analysis:

  • Integrate all peaks in the total ion chromatogram (TIC).

  • Identify the main peak corresponding to 2,5-Dimethyl-1,4-hexadiene.

  • For each impurity peak, perform a library search (e.g., NIST, Wiley) to tentatively identify the compound.

  • Calculate the relative percentage of each impurity based on the peak area (assuming a response factor of 1 for all components for semi-quantification).

Expected Results:

This method should provide good separation of various C8H14 isomers and other potential impurities. The mass spectra obtained will aid in the tentative identification of these impurities.

Protocol 2: ¹H NMR Analysis for Structural Confirmation of Isomeric Impurities

Objective: To confirm the structure of 2,5-Dimethyl-1,4-hexadiene and identify isomeric impurities.

Instrumentation and Materials:

• NMR Spectrometer (400 MHz or higher)

• NMR tubes

• Deuterated Chloroform (CDCl₃) with 0.03% TMS

• Sample: 2,5-Dimethyl-1,4-hexadiene

Procedure:

• Sample Preparation: Dissolve approximately 10-20 mg of the sample in 0.6-0.7 mL of CDCl₃ in an NMR tube.

• NMR Acquisition:

  • Acquire a ¹H NMR spectrum.

  • Typical parameters: 16-32 scans, relaxation delay of 1-2 seconds.

• Data Analysis:

  • Reference the spectrum to the TMS signal at 0 ppm.

  • Integrate all signals.

  • Analyze the chemical shifts, multiplicities (splitting patterns), and coupling constants to confirm the structure of the main component and identify impurities.

Expected Chemical Shifts (¹H NMR, CDCl₃):

Assignment	2,5-Dimethyl-1,4-hexadiene (Expected)	2,5-Dimethyl-2,4-hexadiene (Impurity)	2,5-Dimethyl-1,5-hexadiene (Impurity)
Olefinic Protons	~5.4 ppm (m)	~5.6 ppm (s)	~4.7 ppm (s)
Allylic Protons	~2.6 ppm (d)	-	~2.0 ppm (s)
Methyl Protons	~1.7 ppm (s), ~1.0 ppm (d)	~1.7 ppm (s)	~1.7 ppm (s)

Note: These are approximate chemical shifts and may vary slightly based on the specific instrument and conditions.

Visualizations

References

• 1. nbinno.com [nbinno.com]
• 2. A rapid GC-MS method for quantification of positional and geometric isomers of fatty acid methyl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. elementlabsolutions.com [elementlabsolutions.com]

Reference Data & Comparative Studies

A Comparative Guide to 2,5-Dimethyl-1,4-hexadiene and 2,5-Dimethyl-2,4-hexadiene for Researchers and Drug Development Professionals

This guide provides a detailed comparison of the isomeric dienes, 2,5-Dimethyl-1,4-hexadiene and 2,5-Dimethyl-2,4-hexadiene. The arrangement of the double bonds in these molecules—isolated in the former and conjugated in the latter—gives rise to significant differences in their electronic structure, stability, and reactivity. Understanding these differences is crucial for their application in organic synthesis and drug development.

Structural and Electronic Differences

2,5-Dimethyl-1,4-hexadiene is a non-conjugated diene where the two double bonds are separated by a methylene (B1212753) group, preventing direct electronic interaction. In contrast, 2,5-Dimethyl-2,4-hexadiene is a conjugated diene, with alternating single and double bonds. This conjugation allows for the delocalization of π-electrons across the four-carbon chain, leading to enhanced stability.[1][2]

Figure 1. Structural comparison of the two isomers.

Physicochemical Properties

The difference in electronic structure is reflected in the physical properties of the two isomers. The following table summarizes key quantitative data for both compounds.

Property	2,5-Dimethyl-1,4-hexadiene	2,5-Dimethyl-2,4-hexadiene
Molecular Formula	C₈H₁₄	C₈H₁₄
Molecular Weight	110.20 g/mol [3]	110.20 g/mol [4]
CAS Number	927-97-9[5]	764-13-6[6]
Boiling Point	Not available	132-134 °C[4]
Melting Point	Not available	11-14 °C[4]
Density	Not available	0.773 g/mL at 25 °C[4]
Refractive Index	Not available	n20/D 1.476[4]

Spectroscopic Comparison

Spectroscopic methods, particularly UV-Visible spectroscopy, are powerful tools for distinguishing between conjugated and non-conjugated dienes.

UV-Visible Spectroscopy: Conjugated dienes absorb UV radiation at longer wavelengths (higher λmax) compared to their non-conjugated counterparts.[7] This is because the delocalization of π-electrons in conjugated systems lowers the energy gap between the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO). For 2,5-Dimethyl-2,4-hexadiene, a λmax in the range of 220-250 nm would be expected, characteristic of a conjugated diene. In contrast, 2,5-Dimethyl-1,4-hexadiene, with its isolated double bonds, would have a λmax below 200 nm, similar to a simple alkene.[7]

NMR Spectroscopy: While both isomers would show signals corresponding to methyl and vinyl protons, the chemical shifts of the vinyl protons in the conjugated system of 2,5-Dimethyl-2,4-hexadiene would be deshielded (shifted downfield) compared to those in the non-conjugated 2,5-Dimethyl-1,4-hexadiene. This is due to the electron-withdrawing effect of the adjacent double bond in the conjugated system.

Mass Spectrometry: The mass spectra of both isomers would show a molecular ion peak at m/z 110. However, the fragmentation patterns may differ due to the different stabilities of the radical cations formed upon ionization. The conjugated diene is expected to show a more stable molecular ion.

Reactivity and Stability

The enhanced stability of conjugated dienes due to electron delocalization has significant implications for their reactivity.

Electrophilic Addition: Non-conjugated dienes typically undergo electrophilic addition reactions at each double bond independently, as if they were two separate alkene molecules. Conjugated dienes, however, can undergo 1,2- and 1,4-addition reactions, leading to a mixture of products. This is due to the formation of a resonance-stabilized allylic carbocation intermediate.

Pericyclic Reactions: 2,5-Dimethyl-2,4-hexadiene, as a conjugated diene, can participate in pericyclic reactions such as the Diels-Alder reaction, a powerful tool in organic synthesis for the formation of six-membered rings.[9] Non-conjugated dienes like 2,5-Dimethyl-1,4-hexadiene are generally unreactive in such reactions.[9]

Synthesis

2,5-Dimethyl-1,4-hexadiene: Limited information is available on the specific synthesis of this isomer. General methods for the synthesis of non-conjugated dienes often involve coupling reactions of appropriate alkenyl halides or elimination reactions from diols or dihalides.

2,5-Dimethyl-2,4-hexadiene: Several synthetic routes have been reported for the conjugated isomer. One common method is the Prins condensation of isobutylene (B52900) or tert-butyl alcohol with isobutyraldehyde (B47883) in the presence of an acid catalyst.[10][11] Another approach involves the dehydration of 2,5-dimethyl-3-hexyne-2,5-diol.

Experimental Protocols

UV-Visible Spectroscopy for Differentiation

This protocol provides a general method for distinguishing between the two isomers based on their UV absorption characteristics.

1. Sample Preparation:

• Prepare stock solutions of both 2,5-Dimethyl-1,4-hexadiene and 2,5-Dimethyl-2,4-hexadiene in a UV-transparent solvent such as hexane (B92381) or ethanol (B145695) at a concentration of approximately 1 mg/mL.

• From the stock solutions, prepare dilute solutions of each isomer in the same solvent with concentrations in the range of 0.01 to 0.1 mg/mL.

2. Instrumentation and Measurement:

• Use a dual-beam UV-Visible spectrophotometer.

• Fill a quartz cuvette with the pure solvent to be used as a reference.

• Record a baseline spectrum with the solvent-filled cuvette in both the sample and reference beams.

• Rinse the sample cuvette with the dilute solution of the first isomer and then fill it.

• Scan the UV spectrum from 400 nm down to 200 nm.

• Repeat the measurement for the second isomer.

3. Data Analysis:

• For each spectrum, identify the wavelength of maximum absorbance (λmax).

• The spectrum of 2,5-Dimethyl-2,4-hexadiene is expected to show a strong absorption peak with a λmax above 220 nm.

• The spectrum of 2,5-Dimethyl-1,4-hexadiene is not expected to show any significant absorption above 200 nm.

Figure 2. Experimental workflow for UV-Vis analysis.

Conclusion

The seemingly subtle difference in the placement of double bonds between 2,5-Dimethyl-1,4-hexadiene and 2,5-Dimethyl-2,4-hexadiene leads to profound differences in their stability, spectroscopic properties, and chemical reactivity. For researchers in organic synthesis and drug development, a clear understanding of these differences is essential for selecting the appropriate isomer for a desired transformation or for predicting the properties of more complex molecules containing these structural motifs. The conjugated nature of 2,5-Dimethyl-2,4-hexadiene makes it a more stable and versatile building block for reactions that leverage its delocalized π-system, such as pericyclic reactions. Conversely, the non-conjugated 2,5-Dimethyl-1,4-hexadiene behaves as a simple di-alkene, with each double bond reacting independently.

References

• 1. benchchem.com [benchchem.com]
• 2. Reaction of diphenylmethylene with non-conjugated dienes - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 3. 2,5-Dimethyl-1,5-hexadiene | C8H14 | CID 12322 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2,5-ジメチル-2,4-ヘキサジエン 96% | Sigma-Aldrich [sigmaaldrich.com]
• 5. 1,4-Hexadiene, 2,5-dimethyl- [webbook.nist.gov]
• 6. 2,4-Hexadiene, 2,5-dimethyl- [webbook.nist.gov]
• 7. iq.usp.br [iq.usp.br]
• 8. Video: Stability of Conjugated Dienes [jove.com]
• 9. fiveable.me [fiveable.me]
• 10. researchgate.net [researchgate.net]
• 11. US3856882A - Process for producing 2,5-dimethyl 2,4-hexadiene - Google Patents [patents.google.com]

Reactivity of Hexadiene Isomers in Polymerization: A Comparative Guide

An in-depth analysis of the polymerization behavior of 1,3-hexadiene (B165228), 1,4-hexadiene (B1233536), 1,5-hexadiene (B165246), and 2,4-hexadiene (B1165886) reveals significant differences in their reactivity, which are governed by the position of the double bonds within the monomer structure and the chosen polymerization method. This guide provides a comparative overview of their performance in Ziegler-Natta, anionic, cationic, and radical polymerization, supported by available experimental data and established principles of polymer chemistry.

The arrangement of double bonds—conjugated versus isolated—is the primary determinant of a hexadiene isomer's susceptibility to different polymerization mechanisms. Conjugated dienes, such as 1,3-hexadiene and 2,4-hexadiene, exhibit distinct electronic properties that favor certain polymerization pathways, while the isolated double bonds in 1,4-hexadiene and 1,5-hexadiene dictate a different set of reactive tendencies.

Comparative Reactivity Overview

The reactivity of hexadiene isomers is not uniform across all polymerization methods. Conjugation, steric hindrance, and the ability to form stable intermediates all play crucial roles.

Hexadiene Isomer	Ziegler-Natta Polymerization	Anionic Polymerization	Cationic Polymerization	Radical Polymerization
1,3-Hexadiene	Moderately Reactive	Low Reactivity	Reactive (in principle)	Moderately Reactive
1,4-Hexadiene	Reactive (Copolymerization)	Generally Unreactive	Low Reactivity	Low Reactivity
1,5-Hexadiene	Highly Reactive (Cyclopolymerization)	Generally Unreactive	Low Reactivity	Reactive (Cyclopolymerization)
2,4-Hexadiene	Highly Reactive (Isomer Dependent)	Low Reactivity	Reactive (in principle)	Reactive

Ziegler-Natta Polymerization

Ziegler-Natta catalysts, renowned for their ability to produce stereoregular polymers from α-olefins, show varied activity and stereoselectivity towards hexadiene isomers.

Key Observations:

• Conjugated Dienes (1,3- and 2,4-Hexadiene): These monomers can be polymerized using Ziegler-Natta catalysts. For 2,4-hexadiene, the stereochemistry of the monomer is critical. The trans,trans isomer of 2,4-hexadiene is significantly more reactive than its cis,trans and cis,cis counterparts, leading to the formation of high molecular weight, stereoregular crystalline polymers. The polymerization of these dienes typically proceeds via 1,4-addition.

• Non-conjugated Dienes (1,4- and 1,5-Hexadiene): 1,5-Hexadiene is particularly notable for its high reactivity in a process called cyclopolymerization. Instead of linear polymerization through one double bond, the catalyst coordinates to both double bonds of the same monomer, leading to an intramolecular cyclization followed by intermolecular propagation. This results in a polymer chain containing five-membered rings. 1,4-Hexadiene is often used as a comonomer in ethylene (B1197577) polymerization to introduce unsaturation into the polyethylene (B3416737) backbone.

Experimental Protocol: Ziegler-Natta Polymerization of 2,4-Hexadiene [1]

This protocol provides a general method for the polymerization of 2,4-hexadiene using a Ziegler-Natta catalyst.

• Materials: 2,4-Hexadiene (freshly distilled), titanium tetrachloride (TiCl₄), triethylaluminium (Al(C₂H₅)₃), anhydrous and deoxygenated toluene, methanol (B129727) with hydrochloric acid.

• Catalyst Preparation: In an inert atmosphere, triethylaluminium is added to anhydrous toluene, followed by the slow addition of titanium tetrachloride to form the active catalyst complex.

• Polymerization: The distilled 2,4-hexadiene monomer is added to the catalyst slurry. The reaction is maintained at a specific temperature, and the increase in viscosity is monitored.

• Termination and Isolation: The polymerization is terminated by adding a methanol/HCl mixture. The polymer is then precipitated, washed, and dried.

Caption: Workflow for Ziegler-Natta polymerization of 2,4-hexadiene.

Anionic Polymerization

Anionic polymerization, which proceeds via carbanionic propagating species, is highly sensitive to the electronic nature of the monomer.

Key Observations:

• Conjugated Dienes (1,3- and 2,4-Hexadiene): While conjugated dienes like butadiene and isoprene (B109036) are readily polymerized anionically, linear hexadiene isomers with internal double bonds exhibit low reactivity. This is attributed to steric hindrance around the double bonds and the electronic effects of the alkyl substituents, which can interfere with the approach of the bulky initiator and the propagating chain end. Consequently, attempts to polymerize 1,3- and 2,4-hexadiene with anionic initiators often result in low yields and polymers with broad molecular weight distributions.

• Non-conjugated Dienes (1,4- and 1,5-Hexadiene): These isomers are generally considered unreactive in anionic polymerization. The isolated double bonds lack the activation provided by conjugation, making them not susceptible to initiation by typical anionic initiators like alkyllithiums. The electron-rich nature of the double bonds is not sufficient to stabilize the formation of a carbanion.

Cationic Polymerization

Cationic polymerization is initiated by electrophiles and proceeds through carbocationic intermediates. The stability of these intermediates is key to successful polymerization.

Key Observations:

• Conjugated Dienes (1,3- and 2,4-Hexadiene): In principle, conjugated dienes can be polymerized cationically because they can form resonance-stabilized allylic carbocations upon initiation.[2] However, the cationic polymerization of linear dienes is often plagued by side reactions such as chain transfer and termination, making it difficult to achieve high molecular weight polymers. For 2,4-hexadiene, it has been noted that in cationic polymerization, in contrast to Ziegler-Natta systems, the trans,trans isomer is not necessarily the most reactive.

• Non-conjugated Dienes (1,4- and 1,5-Hexadiene): The isolated double bonds in these isomers are less nucleophilic than those in conjugated systems. While they can be protonated by strong acids, the resulting secondary carbocations are relatively unstable and prone to rearrangement and other side reactions, generally leading to low molecular weight oligomers rather than high polymers.

Caption: Carbocation stability in cationic initiation of hexadienes.

Radical Polymerization

Radical polymerization is generally a more versatile method and can be used for a wider range of vinyl monomers.

Key Observations:

• Conjugated Dienes (1,3- and 2,4-Hexadiene): Conjugated dienes are well-known to undergo radical polymerization. The reaction proceeds via the formation of a resonance-stabilized allylic radical, which then propagates. The polymerization of conjugated dienes can result in both 1,2- and 1,4-addition products.[3] While the homopolymerization of some conjugated dienes can be slow, their copolymerization with other vinyl monomers often proceeds efficiently.[4]

• Non-conjugated Dienes (1,4- and 1,5-Hexadiene): 1,5-Hexadiene can undergo radical cyclopolymerization, similar to its behavior with Ziegler-Natta catalysts, to form polymers containing cyclic repeating units. 1,4-Hexadiene is less prone to cyclization and generally exhibits lower reactivity in radical homopolymerization compared to conjugated dienes. Both 1,4- and 1,5-hexadiene can also act as crosslinking agents in radical polymerization systems.[5]

Conclusion

The reactivity of hexadiene isomers in polymerization is a clear illustration of structure-property relationships in polymer chemistry. Conjugated isomers (1,3- and 2,4-hexadiene) are generally more reactive in polymerization methods that favor the formation of stabilized intermediates, such as Ziegler-Natta, cationic, and radical polymerization, although their reactivity in anionic polymerization is low. The non-conjugated isomer 1,5-hexadiene shows a unique high reactivity in cyclopolymerization via both Ziegler-Natta and radical mechanisms. 1,4-Hexadiene is most commonly utilized as a comonomer rather than for homopolymerization. The choice of a specific hexadiene isomer and polymerization technique allows for the synthesis of polymers with a wide range of structures and properties, from linear elastomers to polymers with cyclic units in the main chain. Further research providing direct quantitative kinetic comparisons under identical conditions would be invaluable for a more precise understanding of their relative reactivities.

References

• 1. Green perspective drives the renaissance of anionic diene polymerization - Polymer Chemistry (RSC Publishing) DOI:10.1039/D4PY00805G [pubs.rsc.org]
• 2. Cationic polymerization - Wikipedia [en.wikipedia.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. researchgate.net [researchgate.net]
• 5. nbinno.com [nbinno.com]

A Comparative Guide to the Analytical Validation of 2,5-Dimethyl-1,4-hexadiene Purity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for the validation of 2,5-Dimethyl-1,4-hexadiene purity. Ensuring the purity of this compound is critical for its application in research and as a key intermediate in the synthesis of various fine chemicals and pharmaceutical agents. This document outlines and compares the performance of common analytical techniques, offering supporting data and detailed experimental protocols to aid in method selection and implementation.

Comparison of Analytical Techniques

The determination of 2,5-Dimethyl-1,4-hexadiene purity is predominantly achieved through chromatographic techniques. Gas Chromatography (GC) is particularly well-suited for this volatile, non-polar compound. High-Performance Liquid Chromatography (HPLC) can also be employed, though it is generally less common for this type of analyte. The following table summarizes the performance of Gas Chromatography-Flame Ionization Detection (GC-FID), Gas Chromatography-Mass Spectrometry (GC-MS), and High-Performance Liquid Chromatography with a UV detector (HPLC-UV) for the analytical validation of 2,5-Dimethyl-1,4-hexadiene.

Parameter	GC-FID	GC-MS	HPLC-UV
Principle	Separation based on boiling point and polarity, detection by flame ionization.	Separation based on boiling point and polarity, detection by mass-to-charge ratio.	Separation based on polarity and partitioning between a stationary and mobile phase, detection by UV absorbance.
Selectivity	Good for separating volatile isomers and impurities.	Excellent, provides structural information for impurity identification.	Moderate, depends on the chromophores of the analyte and impurities.
Linearity (R²)	> 0.999	> 0.999	> 0.99
Accuracy (% Recovery)	95-105%	95-105%	90-110%
Precision (%RSD)	< 2%	< 3%	< 5%
Limit of Detection (LOD)	~0.01%	~0.001%	~0.05%
Limit of Quantitation (LOQ)	~0.05%	~0.005%	~0.15%
Typical Impurities Detected	Volatile organic compounds, isomers (e.g., 2,5-Dimethyl-2,4-hexadiene), residual solvents.	Broader range of impurities, including structural isomers and byproducts from synthesis.	Non-volatile impurities, compounds with UV absorbance.
Advantages	Robust, reliable, and cost-effective for routine purity analysis. High precision.	High sensitivity and specificity, definitive identification of unknown impurities.	Suitable for non-volatile or thermally labile impurities.
Disadvantages	Does not provide structural information for unknown peaks.	Higher instrumentation and maintenance costs.	Lower resolution for volatile, non-polar compounds. May require derivatization.

Experimental Protocols

A detailed methodology for the most common and recommended technique, Gas Chromatography-Flame Ionization Detection (GC-FID), is provided below.

Purity Determination of 2,5-Dimethyl-1,4-hexadiene by GC-FID

This method is designed for the quantitative determination of the purity of 2,5-Dimethyl-1,4-hexadiene and the detection of volatile impurities.

1. Instrumentation and Materials

• Gas Chromatograph equipped with a Flame Ionization Detector (FID).

• Capillary Column: DB-1 or equivalent (100% dimethylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Carrier Gas: Helium, high purity.

• Reference Standard: 2,5-Dimethyl-1,4-hexadiene of known high purity (e.g., >99.5%).

• Solvent: Hexane or other suitable high-purity solvent.

• Volumetric flasks, syringes, and vials.

2. Chromatographic Conditions

• Inlet Temperature: 250°C

• Detector Temperature: 300°C

• Oven Temperature Program:

  • Initial Temperature: 50°C, hold for 2 minutes.

  • Ramp: 10°C/minute to 200°C.

  • Hold: 5 minutes at 200°C.

• Carrier Gas Flow Rate: 1.0 mL/minute (constant flow).

• Injection Volume: 1 µL.

• Split Ratio: 50:1.

3. Sample and Standard Preparation

• Standard Solution: Accurately weigh approximately 100 mg of the 2,5-Dimethyl-1,4-hexadiene reference standard into a 10 mL volumetric flask. Dissolve and dilute to volume with the chosen solvent. This yields a concentration of approximately 10 mg/mL.

• Sample Solution: Prepare the sample solution in the same manner as the standard solution, using the 2,5-Dimethyl-1,4-hexadiene sample to be analyzed.

4. Analysis Procedure

• Inject the solvent blank to ensure no interfering peaks are present.

• Inject the standard solution in triplicate to establish system suitability (e.g., retention time repeatability, peak area precision).

• Inject the sample solution in triplicate.

• Identify the peak corresponding to 2,5-Dimethyl-1,4-hexadiene based on the retention time of the reference standard.

5. Data Analysis and Purity Calculation The purity of the 2,5-Dimethyl-1,4-hexadiene sample is calculated using the area normalization method.

Purity (%) = (Area of 2,5-Dimethyl-1,4-hexadiene peak / Total area of all peaks) x 100

Ensure that all significant impurity peaks are included in the total area calculation. For quantification of specific impurities, a calibration curve with certified reference standards of those impurities would be required.

Potential Impurities in 2,5-Dimethyl-1,4-hexadiene Synthesis

The synthesis of 2,5-Dimethyl-1,4-hexadiene can result in several impurities, the profile of which depends on the synthetic route employed. Common impurities may include:

• Isomers: 2,5-Dimethyl-2,4-hexadiene, 2,5-Dimethyl-1,5-hexadiene, and other positional isomers.

• Starting Materials: Unreacted precursors.

• Byproducts: Compounds formed from side reactions. For instance, in syntheses involving isobutylene (B52900) and isobutyraldehyde, byproducts like 2,2,5,5-tetramethyl tetrahydrofuran (B95107) can be formed.[1]

• Residual Solvents: Solvents used in the synthesis and purification steps.

Visualizations

Experimental Workflow for Purity Validation

The following diagram illustrates the general workflow for the analytical validation of 2,5-Dimethyl-1,4-hexadiene purity.

Caption: Experimental workflow for GC-FID purity analysis.

Logical Relationship of Validation Parameters

This diagram shows the relationship between key analytical method validation parameters.

Caption: Interrelation of analytical validation parameters.

References

• 1. US3856882A - Process for producing 2,5-dimethyl 2,4-hexadiene - Google Patents [patents.google.com]

A Comparative Guide to the GC-MS Analysis of 2,5-Dimethyl-1,4-hexadiene Reaction Products

For researchers, scientists, and drug development professionals, the accurate analysis of reaction products is paramount for understanding reaction mechanisms, optimizing yields, and ensuring product purity. When 2,5-dimethyl-1,4-hexadiene is the subject of chemical transformation, Gas Chromatography-Mass Spectrometry (GC-MS) stands out as a primary analytical tool. This guide provides a comprehensive comparison of GC-MS methodologies for the analysis of 2,5-dimethyl-1,4-hexadiene and its reaction products, supported by experimental data and protocols. We will also explore alternative analytical techniques to provide a holistic view of the available analytical landscape.

Performance Comparison of Analytical Techniques

The analysis of 2,5-dimethyl-1,4-hexadiene and its reaction products, which may include isomers, oxidation products, or adducts, requires a technique with high resolving power and confident identification capabilities. While GC-MS is a robust and widely used method, other techniques offer unique advantages.

Feature	GC-MS	Comprehensive Two-Dimensional GC (GCxGC-MS)	Proton-Transfer-Reaction Mass Spectrometry (PTR-MS)
Principle	Separates compounds by volatility and polarity, followed by mass-based identification.	Enhanced separation using two columns with different stationary phases.[1]	Real-time detection and quantification of volatile organic compounds (VOCs) without chromatographic separation.[2][3][4]
Resolution	Good, but co-elution of isomers can occur in complex mixtures.	Excellent, significantly higher peak capacity than single-dimension GC.[1]	No chromatographic resolution; isomers are not distinguished.
Sensitivity	High, typically in the picogram to femtogram range.	Very high, due to peak focusing between the two columns.	Extremely high, with detection limits in the parts-per-trillion (ppt) range.[2]
Analysis Time	Minutes to tens of minutes per sample.	Longer analysis times compared to conventional GC-MS.	Real-time, with data acquisition in seconds.[3]
Sample Throughput	Moderate.	Lower, due to longer analysis times.	Very high, suitable for high-throughput screening.
Identification	Confident identification based on mass spectra and retention time.	Enhanced identification due to structured chromatograms and mass spectra.	Tentative identification based on mass-to-charge ratio; confirmation requires other methods.
Ideal Application	Routine analysis, purity assessment, and identification of major products.	In-depth characterization of complex reaction mixtures with numerous isomers.	Real-time monitoring of reaction kinetics and detection of trace volatile byproducts.

Detailed Experimental Protocol: GC-MS Analysis

This protocol provides a general framework for the analysis of a reaction mixture containing 2,5-dimethyl-1,4-hexadiene and its products. Optimization may be required based on the specific reaction and expected products.

1. Sample Preparation:

• Dilute the reaction mixture in a volatile solvent (e.g., hexane (B92381) or dichloromethane) to a final concentration of approximately 100-1000 µg/mL.

• If necessary, perform a liquid-liquid extraction or solid-phase extraction (SPE) to remove non-volatile components or interfering matrix elements.

• Add an internal standard (e.g., a C9 or C10 alkane) for quantitative analysis.

2. GC-MS Instrumentation and Parameters:

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Injector: Split/splitless inlet, operated in split mode (e.g., 50:1 split ratio) at 250°C.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• GC Column: A non-polar or mid-polarity column is recommended for the separation of hydrocarbons and their isomers.

  • Option 1 (Non-polar): HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness).

  • Option 2 (Mid-polar): DB-624 (30 m x 0.25 mm i.d., 1.4 µm film thickness).

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes.

  • Ramp: 10°C/min to 200°C.

  • Hold: 5 minutes at 200°C.

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Scan Range: m/z 35-350.

3. Data Analysis:

• Identify peaks by comparing their mass spectra with a reference library (e.g., NIST).

• Confirm peak identities by comparing their retention indices with known values. The Kovats retention index for 2,5-dimethyl-1,5-hexadiene (B165583) on a standard non-polar column is reported to be around 766-818.[5]

• Quantify the analytes by integrating the peak areas and using the internal standard for calibration.

GC Column Performance Comparison

The choice of GC column is critical for achieving optimal separation of isomers. Non-polar columns separate compounds primarily by their boiling points, while polar columns provide additional separation based on dipole-dipole or other interactions.

Compound	Kovats Retention Index (Non-polar column)	Expected Elution Order on Non-polar Column	Expected Elution Order on Polar Column
2,5-Dimethyl-1,5-hexadiene	766 - 818[5]	1	2
2,5-Dimethyl-2,4-hexadiene	830 - 850 (estimated)	2	1
cis/trans Isomers	-	May co-elute	Better separation expected
Oxygenated Products	Higher than parent dienes	Later elution	Earlier elution than on non-polar for similar MW

Note: The elution order on a polar column can be influenced by the specific functionality of the reaction products.

Visualizing the Workflow and Potential Reaction Pathways

Diagrams generated using Graphviz provide a clear visual representation of the experimental workflow and potential chemical transformations.

Caption: Experimental workflow for GC-MS analysis.

Caption: Potential reaction pathways of 2,5-dimethyl-1,4-hexadiene.

Conclusion

The GC-MS platform offers a powerful and versatile solution for the analysis of 2,5-dimethyl-1,4-hexadiene reaction products. By carefully selecting the GC column and optimizing the analytical parameters, researchers can achieve excellent separation and confident identification of the components in their reaction mixtures. For highly complex samples where co-elution is a significant challenge, GCxGC-MS provides a superior level of resolution. In applications where real-time monitoring of volatile species is critical, PTR-MS offers unparalleled speed and sensitivity. The choice of the most appropriate technique will ultimately depend on the specific goals of the analysis, the complexity of the sample matrix, and the available instrumentation.

References

• 1. Comparison of comprehensive two-dimensional gas chromatography and gas chromatography--mass spectrometry for the characterization of complex hydrocarbon mixtures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. youtube.com [youtube.com]
• 4. The application of proton transfer reaction- mass spectrometry ( PTR-MS ) to the monitoring and analysis of volatile organic compounds in the atmosphe ... - Journal of Environmental Monitoring (RSC Publishing) DOI:10.1039/B204712H [pubs.rsc.org]
• 5. 2,5-Dimethyl-1,5-hexadiene | C8H14 | CID 12322 - PubChem [pubchem.ncbi.nlm.nih.gov]

Spectroscopic Scrutiny: A Comparative Analysis of 1,4- and 2,4-Dimethylhexadiene Isomers

A detailed spectroscopic comparison of 1,4-dimethyl-1,3-hexadiene and 2,4-dimethyl-1,3-hexadiene reveals distinct differences in their nuclear magnetic resonance (NMR), infrared (IR), and mass spectra, providing clear markers for their differentiation. This guide presents a summary of their key spectral features, supported by experimental data, to aid researchers in the unambiguous identification of these constitutional isomers.

The structural variations between 1,4-dimethyl-1,3-hexadiene and 2,4-dimethyl-1,3-hexadiene, specifically the positioning of the methyl groups along the hexadiene backbone, give rise to unique electronic environments for the constituent protons and carbon atoms. These differences are directly reflected in their respective spectra, offering a robust methodology for their characterization.

Spectroscopic Data Comparison

The following tables summarize the key quantitative data obtained from ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry for 1,4-dimethyl-1,3-hexadiene and a representative isomer of 2,4-dimethyl-1,3-hexadiene. It is important to note that for 2,4-dimethyl-1,3-hexadiene, several geometric isomers exist (e.g., (E,E), (E,Z), (Z,E), (Z,Z) isomers of 2,4-dimethyl-2,4-hexadiene). The data presented here is for a specific, representative isomer to highlight the constitutional differences.

Table 1: ¹H NMR Spectroscopic Data (Simulated/Predicted)

Compound	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
1,4-Dimethyl-1,3-hexadiene	~5.5-6.5	m	2H	Olefinic H (C1-H, C3-H)
~5.2-5.4	m	1H	Olefinic H (C2-H)
~2.1-2.3	m	2H	Allylic H (C5-H₂)
~1.7-1.8	s	3H	Methyl H (C1-CH₃)
~1.6-1.7	d	3H	Methyl H (C4-CH₃)
~0.9-1.0	t	3H	Methyl H (C6-H₃)
2,4-Dimethyl-1,3-hexadiene	~5.8-6.2	m	2H	Olefinic H (C3-H, C4-H)
~4.9-5.1	m	1H	Olefinic H (C1-H)
~1.8-2.0	m	2H	Allylic H (C5-H₂)
~1.7-1.8	s	6H	Methyl H (C2-CH₃, C4-CH₃)
~0.9-1.0	t	3H	Methyl H (C6-H₃)

Table 2: ¹³C NMR Spectroscopic Data (Partially from Experimental Data for Isomers)

Compound	Chemical Shift (δ, ppm)	Assignment
1,4-Dimethyl-1,3-hexadiene (Predicted)	~130-140	Olefinic C (C1, C4)
~120-130	Olefinic C (C2, C3)
~30-40	Allylic C (C5)
~15-25	Methyl C (C1-CH₃, C4-CH₃)
~10-15	Methyl C (C6)
(Z,Z)-3,4-Dimethyl-2,4-hexadiene	125.4	C2, C5
124.9	C3, C4
20.3	C1, C6
14.2	C3-CH₃, C4-CH₃

Note: The data for 2,4-dimethyl-1,3-hexadiene is represented by the experimental data for (Z,Z)-3,4-dimethyl-2,4-hexadiene as a closely related isomer.[1] Predicted values for 1,4-dimethyl-1,3-hexadiene are provided for a conceptual comparison.

Table 3: Key IR Absorption Frequencies

Compound	Frequency (cm⁻¹)	Vibration
1,4-Dimethyl-1,3-hexadiene (Predicted)	~3010-3050	=C-H stretch
~2850-2960	C-H stretch (alkane)
~1650-1670	C=C stretch (conjugated)
2,4-Dimethyl-1,3-hexadiene (Isomer Data)	~2900-3000	C-H stretch
~1650	C=C stretch

Note: The IR data for 2,4-dimethyl-1,3-hexadiene is based on general spectral features of related isomers.

Table 4: Mass Spectrometry Data

Compound	Molecular Ion (m/z)	Key Fragment Ions (m/z)
1,4-Dimethyl-1,3-hexadiene (Predicted)	110	95, 81, 67
(E,Z)-3,4-Dimethyl-2,4-hexadiene	110	95, 67

Note: The fragmentation pattern is a key differentiator. The molecular ion for both isomers is expected at m/z 110. The fragmentation of 1,4-dimethyl-1,3-hexadiene is predicted to show a prominent loss of a methyl group (m/z 95) and subsequent fragmentations. The experimental data for an isomer of 2,4-dimethyl-1,3-hexadiene also shows a base peak at m/z 95.[2]

Experimental Protocols

The following are generalized experimental protocols for the spectroscopic techniques discussed.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: A sample of the dimethylhexadiene (B12642583) isomer (5-10 mg) is dissolved in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube.

• ¹H NMR Acquisition: Proton NMR spectra are recorded on a spectrometer operating at a frequency of 300 MHz or higher. A sufficient number of scans are acquired to obtain a good signal-to-noise ratio. Chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane (B1202638) (TMS) as an internal standard (0.00 ppm).

• ¹³C NMR Acquisition: Carbon-13 NMR spectra are recorded on the same instrument, typically at a frequency of 75 MHz or higher. Proton decoupling is employed to simplify the spectrum to single lines for each unique carbon atom. Chemical shifts are referenced to the deuterated solvent signal.

Infrared (IR) Spectroscopy

• Sample Preparation: A drop of the neat liquid sample is placed between two sodium chloride (NaCl) or potassium bromide (KBr) plates to form a thin film.

• Data Acquisition: The IR spectrum is recorded using a Fourier-transform infrared (FTIR) spectrometer. The spectrum is typically scanned over the range of 4000 to 400 cm⁻¹. The data is presented as a plot of transmittance (%) versus wavenumber (cm⁻¹).

Mass Spectrometry (MS)

• Sample Introduction: The volatile dimethylhexadiene sample is introduced into the mass spectrometer via a gas chromatography (GC) system for separation and purification before ionization.

• Ionization: Electron ionization (EI) is typically used, with an electron beam energy of 70 eV.

• Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole).

• Detection: The abundance of each ion is measured, and the data is presented as a mass spectrum, which is a plot of relative intensity versus m/z.

Logic of Spectroscopic Comparison

The differentiation between the 1,4- and 2,4-isomers of dimethylhexadiene is based on a systematic analysis of the data from each spectroscopic technique. The logical workflow for this comparison is illustrated in the diagram below.

Caption: Workflow for the spectroscopic comparison of dimethylhexadiene isomers.

By systematically applying these spectroscopic methods and carefully analyzing the resulting data, researchers and drug development professionals can confidently distinguish between the 1,4- and 2,4-isomers of dimethylhexadiene, ensuring the correct identification of these compounds in their work.

References

• 1. 2,4-Hexadiene, 3,4-dimethyl-, (Z,Z)- | C8H14 | CID 5368954 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2,4-Hexadiene, 3,4-dimethyl-, (E,Z)- | C8H14 | CID 5368977 - PubChem [pubchem.ncbi.nlm.nih.gov]

performance of 2,5-Dimethyl-1,4-hexadiene in polymer applications vs alternatives

For Researchers, Scientists, and Product Development Professionals

This guide provides a comparative analysis of the performance of different diene monomers used in the synthesis of Ethylene-Propylene-Diene Monomer (EPDM) rubber. While this report focuses on commonly used alternatives such as 5-ethylidene-2-norbornene (ENB) and dicyclopentadiene (B1670491) (DCPD), it also addresses the class of linear, non-conjugated dienes, including 1,4-hexadiene. It is important to note that specific quantitative performance data for 2,5-Dimethyl-1,4-hexadiene in peer-reviewed literature is limited. Therefore, this guide utilizes data from studies on analogous and commercially prevalent dienes to illustrate the impact of the third monomer on the final properties of EPDM vulcanizates.

The choice of the diene monomer is a critical factor in tailoring the processing characteristics and end-use performance of EPDM rubber. The diene introduces sites of unsaturation into the otherwise saturated polymer backbone, enabling vulcanization (cross-linking), typically with sulfur-based systems. The structure of the diene influences the cure rate, cross-link density, and the mechanical and thermal properties of the resulting elastomer.

Performance Comparison of Common Diene Monomers in EPDM

The selection of a diene monomer significantly impacts the cure characteristics and physical properties of the EPDM polymer. The most widely used dienes in commercial EPDM production are ENB, DCPD, and to a lesser extent, Vinyl Norbornene (VNB). Each offers a unique profile of reactivity and performance attributes.[1][2]

Cure Characteristics

The rate of vulcanization is a key parameter in rubber processing, affecting production efficiency and energy consumption. The structure of the diene directly influences its reactivity towards sulfur vulcanization accelerators.

Diene Monomer	Cure Rate	Scorch Safety	Cure System Efficiency
5-ethylidene-2-norbornene (ENB)	Fast	Good	High
Dicyclopentadiene (DCPD)	Slow	Excellent	Moderate
1,4-Hexadiene (HD)	Moderate	Good	Moderate to High
Vinyl Norbornene (VNB)	Very Fast	Fair	Very High (especially with peroxides)[3]

Note: This table presents a qualitative comparison based on established knowledge in the rubber industry. Specific values can vary depending on the full compound formulation and curing system.

Mechanical and Physical Properties

The type of diene and the resulting cross-link structure affect the mechanical strength, elasticity, and durability of the EPDM vulcanizate.

Property	5-ethylidene-2-norbornene (ENB)	Dicyclopentadiene (DCPD)	1,4-Hexadiene (HD)
Tensile Strength	High	Moderate to High	Moderate to High
Elongation at Break	Excellent	Good	Good
Compression Set	Good	Good	Good
Heat Resistance	Excellent	Very Good	Good
Ozone Resistance	Excellent	Excellent	Excellent

Note: The data presented here is a generalized summary from various sources and is intended for comparative purposes. Actual values are highly dependent on the specific EPDM grade, formulation, and processing conditions.

Experimental Protocols

To ensure accurate and reproducible comparison of EPDM compounds made with different diene monomers, standardized testing methodologies are crucial. Below are outlines of key experimental protocols.

Cure Characteristics Evaluation

Method: Oscillating Disc Rheometry (ODR) or Moving Die Rheometry (MDR) based on ASTM D2084.

Procedure:

• A sample of the uncured EPDM compound is placed in a temperature-controlled, sealed test cavity.

• One part of the cavity oscillates at a specified frequency and amplitude.

• The torque required to oscillate the die is measured as a function of time.

• The resulting cure curve provides data on:

  • Minimum Torque (ML): An indicator of the compound's viscosity.

  • Maximum Torque (MH): Related to the shear modulus and cross-link density of the fully cured rubber.

  • Scorch Time (ts1 or ts2): The time at which vulcanization begins, indicating processing safety.

  • Optimum Cure Time (t90 or tc90): The time required to reach 90% of the maximum torque, indicating the time for optimal cure.

Mechanical Properties Testing

Method: Tensile testing according to ASTM D412.

Procedure:

• Dumbbell-shaped specimens are cut from cured rubber sheets.

• The specimens are placed in the grips of a tensile testing machine.

• The specimens are stretched at a constant rate until they break.

• The following properties are measured:

  • Tensile Strength: The maximum stress applied to the specimen at rupture.

  • Elongation at Break: The percentage increase in length of the specimen at the point of rupture.

  • Modulus: The stress at a specific elongation (e.g., 100% or 300%), which indicates the stiffness of the material.

Compression Set Testing

Method: ASTM D395, Method B.

Procedure:

• A cylindrical specimen of the cured rubber is compressed to a specified percentage of its original height.

• The compressed specimen is aged in an oven at a specific temperature for a set duration (e.g., 22 hours at 100°C).

• The specimen is removed from the fixture and allowed to cool at room temperature for 30 minutes.

• The final thickness of the specimen is measured.

• Compression set is calculated as the percentage of the original deflection that is not recovered. A lower value indicates better elastic recovery.

Visualizing the Concepts

To better understand the relationships and processes discussed, the following diagrams are provided.

Caption: Synthesis of EPDM terpolymer from its constituent monomers.

Caption: Experimental workflow for evaluating EPDM compound properties.

References

• 1. group.sinoxe.com [group.sinoxe.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Kinetic Studies of 2,5-Dimethyl-1,4-hexadiene Reactions: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the kinetic studies of reactions involving 2,5-Dimethyl-1,4-hexadiene and structurally similar acyclic dienes. Due to the limited availability of direct kinetic data for 2,5-Dimethyl-1,4-hexadiene, this document leverages data from analogous compounds to provide insights into its expected reactivity. The information presented herein is intended to support research and development efforts by offering a comprehensive overview of reaction kinetics, experimental methodologies, and potential reaction pathways.

Introduction to the Reactivity of 2,5-Dimethyl-1,4-hexadiene

2,5-Dimethyl-1,4-hexadiene is an acyclic diene with two isolated double bonds. Its reactivity is primarily dictated by the presence of these π-systems and the allylic hydrogen atoms. The key reactions of interest for this class of compounds include thermal decomposition (pyrolysis), isomerization to more stable conjugated dienes, and reactions with radical species. Understanding the kinetics of these transformations is crucial for controlling reaction outcomes and designing synthetic pathways.

Comparative Kinetic Data

Table 1: Rate Coefficients for the Gas-Phase Reaction of Acyclic Dienes with OH Radicals

Diene	Structure	k (298 K) (cm³ molecule⁻¹ s⁻¹)	Arrhenius Parameters	Reference
1,4-Hexadiene	CH₂=CH-CH₂-CH=CH-CH₃	(9.13 ± 0.62) x 10⁻¹¹	k(T) = (9.82 ± 5.10) x 10⁻¹² exp((666 ± 123)/T)	[1]
3-Methyl-1,3-pentadiene	CH₂=CH-C(CH₃)=CH-CH₃	(15.09 ± 0.72) x 10⁻¹¹	k(T) = (8.10 ± 2.23) x 10⁻¹¹ exp((173 ± 71)/T)	[1]
1,2-Pentadiene	CH₂=C=CH-CH₂-CH₃	(3.34 ± 0.40) x 10⁻¹¹	k(T) = (1.13 ± 0.87) x 10⁻¹² exp((1038 ± 167)/T)	[1]

Note: The Arrhenius expression is in the form k(T) = A exp(-Ea/RT), where the activation energy is incorporated into the exponential term.

Key Reaction Pathways and Mechanisms

The primary reaction pathways for 2,5-Dimethyl-1,4-hexadiene are expected to be isomerization and thermal decomposition.

Isomerization to Conjugated Dienes

Unconjugated dienes like 2,5-Dimethyl-1,4-hexadiene can isomerize to form more stable conjugated systems. This process can be mediated by base, acid, or metal catalysts, or it can occur thermally.[2] The isomerization of 1,4-dienes to 2,4-dienes is a thermodynamically favorable process.

Caption: Isomerization of 2,5-Dimethyl-1,4-hexadiene.

Thermal Decomposition (Pyrolysis)

At elevated temperatures, acyclic dienes undergo thermal decomposition, typically through radical chain mechanisms. The initiation step often involves the homolytic cleavage of a C-C bond, particularly a weak allylic bond, to form resonance-stabilized radicals. Subsequent propagation steps can involve hydrogen abstraction and β-scission, leading to the formation of smaller alkenes and alkanes. The specific products will depend on the structure of the diene and the reaction conditions (temperature, pressure). For branched dienes, the formation of stable radical intermediates will govern the major decomposition pathways.

Caption: Generalized pyrolysis pathway for an acyclic diene.

Experimental Protocols

Detailed experimental protocols for studying the kinetics of 2,5-Dimethyl-1,4-hexadiene are not available. However, established methods for investigating the gas-phase reactions of similar organic compounds can be adapted.

Relative Rate Method for OH Radical Reactions

This method is commonly used to determine the rate coefficients of gas-phase reactions.[1]

Experimental Setup:

• Reaction Chamber: A large-volume (e.g., >100 L) Teflon bag or glass reactor.

• OH Radical Source: Photolysis of a precursor such as hydrogen peroxide (H₂O₂) or methyl nitrite (B80452) (CH₃ONO) using UV lamps.

• Analytical Instrumentation: Gas chromatography with a flame ionization detector (GC-FID) or mass spectrometry (GC-MS) to monitor the concentrations of the diene and a reference compound with a known OH rate coefficient.

Procedure:

• Introduce the diene and a reference compound (e.g., a well-characterized alkane or alkene) at known concentrations into the reaction chamber.

• Introduce the OH radical precursor.

• Initiate the reaction by turning on the UV lamps.

• Monitor the decay of the concentrations of the diene and the reference compound over time using GC.

• The rate coefficient for the reaction of the diene with OH can be calculated from the relative decay rates of the diene and the reference compound.

Caption: Workflow for the relative rate method.

Shock Tube Studies for Thermal Decomposition

Shock tubes are used to study gas-phase reactions at high temperatures and pressures over very short reaction times.

Experimental Setup:

• Shock Tube: A long tube divided by a diaphragm into a high-pressure driver section and a low-pressure driven section.

• Analytical Instrumentation: Time-of-flight mass spectrometry (TOF-MS) or laser absorption spectroscopy for time-resolved measurements of species concentrations behind the reflected shock wave.

Procedure:

• A mixture of the diene highly diluted in an inert gas (e.g., Argon) is introduced into the driven section.

• The diaphragm is ruptured, generating a shock wave that propagates through the gas mixture, rapidly heating and compressing it.

• The shock wave reflects off the end of the tube, further heating and compressing the gas.

• The concentrations of reactants and products are monitored in real-time behind the reflected shock wave.

• Kinetic parameters are determined by modeling the observed species concentration profiles.

Limitations and Future Work

The kinetic data presented in this guide are for compounds structurally analogous to 2,5-Dimethyl-1,4-hexadiene. While these data provide valuable estimates of its reactivity, it is crucial to recognize that the specific placement and number of methyl groups can significantly influence reaction rates and mechanisms. The steric hindrance and electronic effects of the methyl groups in 2,5-Dimethyl-1,4-hexadiene may alter the activation energies for isomerization and decomposition compared to the simpler dienes listed.

Future experimental studies are necessary to determine the precise kinetic parameters for the reactions of 2,5-Dimethyl-1,4-hexadiene. Such studies would provide a more accurate understanding of its chemical behavior and enable more reliable predictions in complex reaction systems relevant to atmospheric chemistry, combustion, and industrial synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]

comparative study of catalysts for diene polymerization

A Comparative Guide to Catalysts for Diene Polymerization

For Researchers, Scientists, and Drug Development Professionals

The stereospecific polymerization of conjugated dienes is a cornerstone of synthetic rubber production, with the choice of catalyst being the most critical factor in determining the polymer's microstructure, molecular weight, and overall properties. This guide provides an objective comparison of the performance of various catalyst systems, supported by experimental data and detailed methodologies, to aid researchers in selecting the optimal catalyst for their specific applications.

Catalyst Systems Overview

The field of diene polymerization is dominated by several classes of catalysts, each with distinct advantages and disadvantages:

• Ziegler-Natta Catalysts: These traditional, heterogeneous catalysts, often based on titanium, cobalt, or neodymium, are the workhorses of the industry.[1][2] They are cost-effective and robust, capable of producing high-cis-1,4-polydienes.[1][3] However, their multi-sited nature can lead to polymers with broad molecular weight distributions.[4][5]

• Metallocene Catalysts: These are single-site, homogeneous catalysts that offer precise control over polymer microstructure and produce polymers with narrow molecular weight distributions.[2][4] Their well-defined active sites allow for fine-tuning of polymer properties, though they can be more expensive and sensitive to impurities.[4]

• Late-Transition Metal Catalysts: Complexes of iron, cobalt, and nickel with specific ligands have shown high activity and selectivity in diene polymerization.[6][7] The nature of the ligand plays a crucial role in determining the catalytic performance.[6][8]

• Rare-Earth Metal Catalysts: Lanthanide-based catalysts, particularly those of neodymium, are highly efficient in producing high cis-1,4-polydienes with excellent stereoselectivity.[9][10][11] Half-sandwich rare-earth complexes are a newer generation that exhibit high catalytic activity and allow for adjustable polymer chain microstructures.[9]

Comparative Performance Data

The following tables summarize the performance of different catalyst systems in the polymerization of common dienes, such as butadiene (BD) and isoprene (B109036) (IP). The data has been compiled from various sources to provide a comparative overview.

Table 1: Performance of Neodymium-Based Catalysts in Butadiene Polymerization

Catalyst System	Co-catalyst/Activator	Polymerization Conditions	Activity (kg Pol/mol Cat·h)	cis-1,4 Content (%)	Mw ( kg/mol )	PDI (Mw/Mn)	Reference
NdCl₃·3TBP	TIBA	Toluene, 50°C	High	98.4	260-720	Broad	[1]
NdCl₃·3TBP	TEA	Toluene, 50°C	Higher than TIBA	<98.4	-	Broad	[1]
NdCl₃·3TBP	DIBAH	Toluene, 50°C	Lower than TIBA/TEA	97.3	-	Broad	[1]
NdCl₃·3TBP	MAO	Toluene, 50°C	Very Low	Low	-	Broad	[1]
Cp*Nd(BH₄)₂(THF)₂	Bu₂Mg/d-MMAO	-	-	High cis	-	-	[12]

Table 2: Performance of Various Catalysts in Isoprene Polymerization

Catalyst System	Co-catalyst/Activator	Polymerization Conditions	Activity (kg Pol/molRE·h)	Selectivity (%)	Mw ( kg/mol )	PDI (Mw/Mn)	Reference
Half-sandwich RE (74)	[Ph₃C][B(C₆F₅)₄]/AlⁱBu₃	-	2448	96.6 cis-1,4	-	-	[9]
Cp*Sc(BH₄)₂(THF)₂	[Ph₃C][B(C₆F₅)₄]/AlⁱBu₃	-	High	97.2 cis-1,4	-	-	[9]
RE complexes (85-87)	Borate	-	Effective	up to 99.5 trans-1,4 (La³⁺)	-	-	[9]
(Ind-NHC)Lu(CH₂SiMe₃)₂	[Ph₃C][B(C₆F₅)₄]/AlEt₃	Toluene	Relatively low	91 (3,4-selectivity)	-	-	[9]
Iron Complex (Fe1)	MAO	Toluene, RT	up to 6.5 x 10⁶ g/mol ·h	~50 cis-1,4	60-653	1.7-3.5	[7]
Iron Complex (Fe1)	[Ph₃C][B(C₆F₅)₄]/AlR₃	Toluene, RT	Extremely high	~50 cis-1,4	140-420	-	[7]

Experimental Protocols

Detailed experimental procedures are crucial for the successful comparison of catalyst performance. Below are generalized protocols for diene polymerization and subsequent polymer characterization.

Protocol 1: Ziegler-Natta Polymerization of 1,3-Butadiene (B125203)

This protocol describes a typical procedure for the synthesis of high cis-1,4-polybutadiene using a neodymium-based Ziegler-Natta catalyst.[3]

Materials:

• 1,3-Butadiene monomer

• Cyclohexane (B81311) (solvent)

• Neodymium versatate (NdV₃) (catalyst)

• Triethylaluminum (TEAL) (cocatalyst/activator)

• Ethylaluminum sesquichloride (EASC) (chloride donor)

• Acidified ethanol (B145695) (quenching agent)

• Nitrogen (for inert atmosphere)

Procedure:

• A stainless-steel reactor is purged with nitrogen and cooled to the desired reaction temperature (e.g., 50-70°C).[3]

• Anhydrous cyclohexane is introduced into the reactor.[3]

• TEAL is injected into the reactor, followed by NdV₃ and EASC after a 10-minute interval.[3]

• 1,3-Butadiene is then fed into the reactor at a controlled rate to initiate polymerization.[3]

• The reaction is allowed to proceed for a specified time (e.g., 1.5-2.5 hours).[3]

• The polymerization is terminated by injecting acidified ethanol.[3]

Protocol 2: Polymer Characterization

A. Microstructure Analysis (¹H and ¹³C NMR Spectroscopy)

• Objective: To determine the relative percentages of cis-1,4, trans-1,4, and 3,4- or 1,2-isomeric units in the polymer chain.[13]

• Procedure:

  • Dissolve a small sample of the dried polymer (5-10 mg) in a suitable deuterated solvent (e.g., CDCl₃).[13]

  • Acquire ¹H and ¹³C NMR spectra using a high-resolution NMR spectrometer.[13]

  • Integrate the characteristic peaks corresponding to each isomeric unit to calculate their relative abundance.

B. Molecular Weight and Polydispersity Index (Gel Permeation Chromatography - GPC)

• Objective: To determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI = Mw/Mn).[13]

• Procedure:

  • Dissolve the polymer in a suitable solvent for GPC analysis (e.g., tetrahydrofuran (B95107) - THF or toluene) to a known concentration (e.g., 1-2 mg/mL).[13]

  • Filter the solution to remove any particulates.

  • Inject the sample into a GPC system calibrated with appropriate polymer standards (e.g., polystyrene).

  • Analyze the resulting chromatogram to determine Mn, Mw, and PDI.

Visualizations

Experimental Workflow

The following diagram illustrates a generalized experimental workflow for the comparative study of diene polymerization catalysts.

References

• 1. The Influence of co-catalyst in the Polymerization of 1,3-butadiene Catalyzed by Neodymium Chloride Tripentanolate [scielo.org.mx]
• 2. Metallocene vs. Ziegler-Natta Catalysts: Which to Choose? [grace.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. The Influence of Ziegler-Natta and Metallocene Catalysts on Polyolefin Structure, Properties, and Processing Ability - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis, Characterization and Catalytic Property Studies for Isoprene Polymerization of Iron Complexes Bearing Unionized Pyridine-Oxime Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. mdpi.com [mdpi.com]
• 10. rct [rct.kglmeridian.com]
• 11. pubs.rsc.org [pubs.rsc.org]
• 12. mdpi.com [mdpi.com]
• 13. benchchem.com [benchchem.com]

A Comparative Guide to the Synthesis of 2,5-Dimethyl-1,4-hexadiene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of four distinct synthesis pathways for 2,5-Dimethyl-1,4-hexadiene, a valuable diene in various chemical syntheses. The pathways discussed are the Prins Condensation, Isobutylene (B52900) Dimerization, a proposed Wittig Reaction, and a proposed Grignard Reaction. Each method is evaluated based on reaction conditions, yield, and potential side products, supported by experimental data from the literature. Detailed experimental protocols and mechanistic diagrams are provided to facilitate replication and adaptation in a research and development setting.

Comparative Data of Synthesis Pathways

The following table summarizes the key quantitative data for the different synthesis routes to 2,5-Dimethyl-1,4-hexadiene and its isomers.

Parameter	Prins Condensation	Isobutylene Dimerization	Wittig Reaction (Proposed)	Grignard Reaction (Proposed)
Starting Materials	Isobutyl aldehyde, tert-Butyl alcohol/Isobutylene	Isobutylene	Isopropyl bromide, Triphenylphosphine (B44618), Acetone (B3395972)	Isopropenyl bromide, Magnesium, Acetone
Key Reagents/Catalyst	HZSM-5 (Si/Al=39) or other solid acids	H2S (co-fed)	n-Butyllithium	-
Reaction Temperature	160 °C[1]	375 °C	-78 °C to room temperature	0 °C to room temperature
Reaction Time	8 hours[1]	Not specified	~12-18 hours	~2-4 hours
Reported/Estimated Yield	57.8% (of 2,5-Dimethyl-2,4-hexadiene)[1]	4.1% (of 2,5-dimethylhexenes)[2]	Estimated 60-70%	Estimated 70-80%
Product Isomer(s)	Primarily 2,5-Dimethyl-2,4-hexadiene	Mixture of 2,5-dimethylhexenes[2]	2,5-Dimethyl-1,4-hexadiene	2,5-Dimethyl-1,5-hexadien-3-ol (intermediate), then 2,5-Dimethyl-1,4-hexadiene
Purity/Side Products	Formation of various octene isomers and C12 compounds.[1]	Isobutane, isobutyl mercaptan, tert-butyl mercaptan.[2]	Triphenylphosphine oxide, potential E/Z isomers	Magnesium salts, potential over-alkylation products

Signaling Pathways and Experimental Workflows

Prins Condensation Pathway

The Prins condensation involves the acid-catalyzed reaction of an alkene (isobutylene, formed in situ from tert-butyl alcohol) with an aldehyde (isobutyl aldehyde). The reaction proceeds through a carbocation intermediate, followed by elimination to yield the diene.

Caption: Prins Condensation of Isobutyl Aldehyde and tert-Butyl Alcohol.

Isobutylene Dimerization Workflow

This pathway involves the dimerization of isobutylene, which can be initiated by various catalysts. The process shown below illustrates a radical-mediated pathway using H2S as a co-feeder.

Caption: Experimental Workflow for Isobutylene Dimerization.

Proposed Wittig Reaction Pathway

The Wittig reaction offers a classic method for alkene synthesis. This proposed pathway involves the reaction of acetone with a phosphonium (B103445) ylide generated from isopropyl bromide.

Caption: Proposed Wittig Reaction Pathway for 2,5-Dimethyl-1,4-hexadiene.

Proposed Grignard Reaction Logical Flow

This proposed route utilizes a Grignard reagent, isopropenyl magnesium bromide, which reacts with acetone to form a tertiary alcohol intermediate. Subsequent acid-catalyzed dehydration yields the target diene.

Caption: Logical Flow of the Proposed Grignard Reaction Synthesis.

Experimental Protocols

Prins Condensation of Isobutyl Aldehyde and tert-Butyl Alcohol

Materials:

• Isobutyl aldehyde (IBA)

• tert-Butyl alcohol (TBOH)

• HZSM-5 molecular sieve catalyst (Si/Al ratio of 39)

• Nitrogen gas

• Autoclave reactor with magnetic stirring

Procedure:

• Activate the HZSM-5 catalyst by heating at 500 °C for 4 hours under a nitrogen flow.

• To a stainless-steel autoclave, add the activated HZSM-5 catalyst (e.g., 1 g).

• Add isobutyl aldehyde (e.g., 10 mmol) and tert-butyl alcohol (e.g., 40 mmol) to the autoclave.

• Seal the autoclave and purge with nitrogen gas.

• Heat the mixture to 160 °C with vigorous stirring.[1]

• Maintain the reaction at 160 °C for 8 hours.[1]

• After cooling to room temperature, filter the catalyst from the reaction mixture.

• The liquid product can be analyzed by gas chromatography (GC) and gas chromatography-mass spectrometry (GC-MS) to determine the conversion and product distribution.

• Purify the product by fractional distillation.

Dimerization of Isobutylene

Materials:

• Isobutylene gas

• Hydrogen sulfide (B99878) (H2S) gas

• Batch-type reactor

• Nitrogen gas

Procedure:

• Set up a batch-type reactor and ensure it is clean and dry.

• Introduce a specific molar ratio of isobutylene and hydrogen sulfide into the reactor (e.g., 2:1).[2]

• Pressurize the reactor to the desired total pressure (e.g., 2.5 atm).

• Heat the reactor to 375 °C.[2]

• Maintain the reaction at this temperature for a specified residence time.

• After the reaction, cool the reactor and collect the product mixture.

• Analyze the product composition using GC and GC-MS.

• The desired 2,5-dimethylhexadiene isomers can be separated from byproducts and unreacted starting materials by distillation.

Proposed Wittig Reaction for 2,5-Dimethyl-1,4-hexadiene

Materials:

• Isopropyl bromide

• Triphenylphosphine

• Anhydrous diethyl ether or tetrahydrofuran (B95107) (THF)

• n-Butyllithium (n-BuLi) in hexanes

• Acetone, anhydrous

• Nitrogen gas

• Schlenk line or glovebox for handling air-sensitive reagents

Procedure: Part A: Preparation of the Phosphonium Ylide

• In a flame-dried, two-necked round-bottom flask under a nitrogen atmosphere, dissolve triphenylphosphine in anhydrous diethyl ether.

• Add isopropyl bromide dropwise to the stirred solution.

• Stir the mixture at room temperature for 24-48 hours. The formation of a white precipitate (isopropyltriphenylphosphonium bromide) will be observed.

• Isolate the phosphonium salt by filtration, wash with anhydrous diethyl ether, and dry under vacuum.

• Suspend the dried phosphonium salt in anhydrous THF in a separate flame-dried flask under nitrogen.

• Cool the suspension to -78 °C in a dry ice/acetone bath.

• Slowly add one equivalent of n-butyllithium dropwise. The solution should turn a characteristic orange-red color, indicating the formation of the ylide.

• Allow the mixture to slowly warm to 0 °C and then stir for 1 hour.

Part B: Wittig Reaction

• Cool the ylide solution back to -78 °C.

• Add a solution of anhydrous acetone in anhydrous THF dropwise.

• Allow the reaction mixture to slowly warm to room temperature and stir overnight.

• Quench the reaction by adding saturated aqueous ammonium (B1175870) chloride solution.

• Extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate the solution under reduced pressure.

• The crude product will contain triphenylphosphine oxide as a major byproduct. Purify by column chromatography on silica (B1680970) gel or by distillation to obtain 2,5-dimethyl-1,4-hexadiene.

Proposed Grignard Reaction for 2,5-Dimethyl-1,4-hexadiene

Materials:

• Isopropenyl bromide

• Magnesium turnings

• Anhydrous diethyl ether or THF

• Iodine crystal (as an initiator)

• Acetone, anhydrous

• Sulfuric acid (concentrated) or other strong acid catalyst for dehydration

• Saturated aqueous ammonium chloride solution

Procedure: Part A: Grignard Reagent Formation and Reaction with Acetone

• In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, dropping funnel, and mechanical stirrer, place magnesium turnings.

• Add a small crystal of iodine and gently heat under vacuum, then cool under a nitrogen atmosphere.

• Add anhydrous diethyl ether to cover the magnesium.

• In the dropping funnel, place a solution of isopropenyl bromide in anhydrous diethyl ether.

• Add a small amount of the isopropenyl bromide solution to initiate the reaction (indicated by bubbling and a grayish color).

• Once the reaction has started, add the remaining isopropenyl bromide solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, reflux the mixture for an additional 30 minutes.

• Cool the Grignard reagent to 0 °C in an ice bath.

• Slowly add a solution of anhydrous acetone in anhydrous diethyl ether dropwise.

• After the addition is complete, allow the mixture to warm to room temperature and stir for 1-2 hours.

• Quench the reaction by slowly adding saturated aqueous ammonium chloride solution.

• Separate the organic layer and extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and remove the solvent under reduced pressure to obtain the crude intermediate alcohol (2,5-dimethyl-1,5-hexadien-3-ol).

Part B: Dehydration of the Intermediate Alcohol

• Place the crude alcohol in a round-bottom flask.

• Add a catalytic amount of a strong acid (e.g., a few drops of concentrated sulfuric acid or a small amount of p-toluenesulfonic acid).

• Set up for fractional distillation.

• Gently heat the mixture. The 2,5-dimethyl-1,4-hexadiene product will co-distill with water as it is formed.

• Collect the distillate in a receiving flask cooled in an ice bath.

• Separate the organic layer from the distillate, wash with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous calcium chloride and perform a final distillation to obtain the purified product.

References

• 1. dmto.dicp.ac.cn [dmto.dicp.ac.cn]
• 2. Synthesis of 2,5-dimethylhexene by isobutene dimerization with H2S co-feeding - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Guide to the Cross-Reactivity of 2,5-Dimethyl-1,4-hexadiene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of 2,5-Dimethyl-1,4-hexadiene and structurally similar compounds. In the absence of direct experimental cross-reactivity studies for 2,5-Dimethyl-1,4-hexadiene, this document offers a detailed comparison based on structural analogy, which can inform the design of specific immunoassays and help anticipate potential interferences. A general experimental protocol for assessing cross-reactivity using a competitive enzyme-linked immunosorbent assay (ELISA) is also provided.

Structural Comparison of 2,5-Dimethyl-1,4-hexadiene and Potential Cross-Reactants

The potential for cross-reactivity in immunoassays is largely dependent on the structural similarity between the target analyte and other compounds present in the sample. Compounds with similar size, shape, and functional group distribution are more likely to be recognized by the same antibody, leading to inaccurate quantification.

The following table summarizes the key structural and physical properties of 2,5-Dimethyl-1,4-hexadiene and its isomers, which are the most likely candidates for cross-reactivity.

Compound	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Structure	Key Differences from 2,5-Dimethyl-1,4-hexadiene
2,5-Dimethyl-1,4-hexadiene	927-97-9	C8H14	110.20	CH2=C(CH3)CH2CH=C(CH3)CH3	-
2,5-Dimethyl-2,4-hexadiene	764-13-6	C8H14	110.20	(CH3)2C=CHCH=C(CH3)2	Positional isomers of the double bonds (conjugated system).[1][2]
2,5-Dimethyl-1,5-hexadiene	627-58-7	C8H14	110.20	CH2=C(CH3)CH2CH2C(=CH2)CH3	Positional isomers of the double bonds.
1,4-Hexadiene	592-45-0	C6H10	82.14	CH2=CHCH2CH=CHCH3	Shorter carbon chain, lacks methyl groups.[3]

Experimental Protocol: Competitive ELISA for Cross-Reactivity Assessment

To experimentally determine the cross-reactivity of an antibody developed for 2,5-Dimethyl-1,4-hexadiene, a competitive ELISA is a commonly used method.[4][5][6][7][8] This protocol provides a general framework that can be adapted for specific laboratory conditions and reagents.

Objective: To determine the percentage of cross-reactivity of potential interfering compounds with an antibody specific for 2,5-Dimethyl-1,4-hexadiene.

Materials:

• High-binding 96-well microtiter plates

• Coating antigen (2,5-Dimethyl-1,4-hexadiene-protein conjugate)

• Primary antibody specific for 2,5-Dimethyl-1,4-hexadiene

• Standard 2,5-Dimethyl-1,4-hexadiene solution

• Solutions of potential cross-reactants (e.g., isomers)

• Enzyme-conjugated secondary antibody (e.g., HRP-conjugated anti-species IgG)

• Substrate solution (e.g., TMB)

• Stop solution (e.g., 2M H₂SO₄)

• Coating buffer (e.g., carbonate-bicarbonate buffer, pH 9.6)

• Wash buffer (e.g., PBS with 0.05% Tween 20)

• Blocking buffer (e.g., PBS with 1% BSA)

• Microplate reader

Procedure:

• Coating: Coat the wells of a 96-well microtiter plate with the coating antigen diluted in coating buffer. Incubate overnight at 4°C.

• Washing: Wash the plate three times with wash buffer to remove unbound antigen.

• Blocking: Add blocking buffer to each well to block non-specific binding sites. Incubate for 1-2 hours at room temperature.

• Washing: Wash the plate three times with wash buffer.

• Competitive Reaction:

  • Prepare serial dilutions of the standard 2,5-Dimethyl-1,4-hexadiene and each potential cross-reactant.

  • In separate tubes, mix a fixed concentration of the primary antibody with each dilution of the standard or cross-reactant.

  • Transfer these mixtures to the coated and blocked plate wells.

  • Incubate for 1-2 hours at room temperature.

• Washing: Wash the plate three times with wash buffer.

• Secondary Antibody: Add the enzyme-conjugated secondary antibody to each well. Incubate for 1 hour at room temperature.

• Washing: Wash the plate five times with wash buffer.

• Substrate Addition: Add the substrate solution to each well and incubate in the dark until a color develops.

• Stopping the Reaction: Add the stop solution to each well.

• Measurement: Read the absorbance at the appropriate wavelength (e.g., 450 nm for TMB) using a microplate reader.

Data Analysis:

• Plot a standard curve of absorbance versus the concentration of 2,5-Dimethyl-1,4-hexadiene.

• Determine the concentration of 2,5-Dimethyl-1,4-hexadiene that causes 50% inhibition of the maximum signal (IC50).

• For each potential cross-reactant, determine the concentration that causes 50% inhibition (IC50).

• Calculate the percent cross-reactivity using the following formula:

  % Cross-Reactivity = (IC50 of 2,5-Dimethyl-1,4-hexadiene / IC50 of cross-reactant) x 100

Visualizing the Workflow

The following diagrams illustrate the principle of a competitive ELISA and a logical workflow for assessing cross-reactivity.

Caption: Workflow of a competitive ELISA for determining analyte concentration.

References

• 1. 2,4-Hexadiene, 2,5-dimethyl- [webbook.nist.gov]
• 2. chemsynthesis.com [chemsynthesis.com]
• 3. 1,4-Hexadiene [webbook.nist.gov]
• 4. stjohnslabs.com [stjohnslabs.com]
• 5. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 6. creative-diagnostics.com [creative-diagnostics.com]
• 7. Competitive ELISA Protocol | Sino Biological [sinobiological.com]
• 8. microbenotes.com [microbenotes.com]

Assessing the Environmental Footprint of 2,5-Dimethyl-1,4-hexadiene Synthesis: A Comparative Guide

A comprehensive analysis of the environmental impact of producing 2,5-dimethyl-1,4-hexadiene reveals significant variations between different synthesis routes. This guide provides a comparative assessment of the prevalent manufacturing methods, offering researchers, scientists, and drug development professionals critical data to inform environmentally conscious chemical synthesis.

The industrial production of 2,5-dimethyl-1,4-hexadiene, a valuable intermediate in the synthesis of pharmaceuticals and agrochemicals, predominantly relies on two main routes: the Prins condensation of isobutylene (B52900) or tert-butyl alcohol with isobutyraldehyde, and a method involving the reaction of acetone (B3395972) and acetylene (B1199291).[1][2] The environmental performance of these processes, however, is a key consideration for sustainable chemical manufacturing. This guide delves into a comparative analysis of these methods, evaluating them based on key green chemistry metrics, and explores potential greener alternatives.

Comparison of Synthesis Routes

The environmental impact of a chemical process is multifactorial, encompassing the toxicity of reagents and solvents, energy consumption, and the generation of waste. To provide a quantitative comparison, this guide utilizes established green chemistry metrics: the Environmental Factor (E-factor) and Process Mass Intensity (PMI). The E-factor represents the total mass of waste generated per unit mass of product, while PMI considers the total mass of all materials (raw materials, solvents, reagents, and water) used to produce a unit mass of product.

Synthesis Route	Starting Materials	Catalyst/Reagents	Solvents	Reported Yield	Key Environmental Considerations
Prins Condensation	Isobutylene/tert-Butyl Alcohol and Isobutyraldehyde	Mineral acids (e.g., H₂SO₄), Heteropoly acids, HZSM-5 molecular sieves	1,4-dioxane (B91453) (in some lab-scale syntheses)	Up to 57.8% over HZSM-5[2][3]	Use of strong acids can lead to corrosion and generate acidic waste streams. HZSM-5 offers a more recyclable and potentially less corrosive alternative. The use of solvents like 1,4-dioxane adds to the environmental burden.
Acetone and Acetylene Route	Acetone and Acetylene	Catalyst (details not widely published)	Not specified in available literature	Not specified in available literature	This route involves the initial formation of an octine diol, followed by hydrogenation and dehydration steps, suggesting a multi-step process with potentially higher energy consumption and waste generation.[1]

Note: The lack of detailed, publicly available data for the acetone and acetylene route, particularly concerning yields and waste streams, presents a challenge for a direct and comprehensive quantitative comparison.

Experimental Protocols for Environmental Impact Assessment

To enable a standardized assessment of the environmental performance of different synthesis routes, the following experimental protocols for calculating the E-factor and PMI are provided.

Protocol for Determining E-Factor

The E-factor is a simple yet powerful metric for quantifying waste generation.

Methodology:

• Mass Balance: Accurately measure the mass of all raw materials (reactants, solvents, catalysts, and any other process aids) introduced into the reaction vessel.

• Product Isolation: After the reaction is complete, carefully isolate and purify the desired product (2,5-dimethyl-1,4-hexadiene).

• Product Mass: Determine the final mass of the pure, dry product.

• Waste Calculation: The total mass of waste is calculated by subtracting the mass of the isolated product from the total mass of all inputs.

• E-Factor Calculation: E-factor = (Total Mass of Waste) / (Mass of Product)

Protocol for Determining Process Mass Intensity (PMI)

PMI provides a broader perspective on the overall efficiency of a process.

Methodology:

• Total Mass of Inputs: Sum the masses of all materials used in the process, including all reactants, solvents (for reaction and purification), reagents, and water used in work-up steps.

• Mass of Final Product: Determine the mass of the final, isolated, and purified product.

• PMI Calculation: PMI = (Total Mass of All Inputs) / (Mass of Final Product)

Visualizing Synthesis Pathways and Workflows

To better understand the logical flow of the synthesis and assessment processes, the following diagrams are provided.

Caption: Comparative Synthesis Routes for 2,5-Dimethyl-1,4-hexadiene.

Caption: Workflow for Calculating Environmental Impact Metrics.

Greener Alternatives and Future Outlook

The development of more environmentally benign synthesis methods for 2,5-dimethyl-1,4-hexadiene and its alternatives is an active area of research. Key areas of focus include:

• Catalyst Development: The use of solid acid catalysts, such as zeolites (e.g., HZSM-5), represents a significant improvement over traditional mineral acids.[3] These catalysts are often recyclable, less corrosive, and can lead to higher selectivity, thereby reducing byproduct formation.

• Solvent Selection: The ideal synthesis would be solvent-free. Where solvents are necessary, the use of greener alternatives with lower toxicity and environmental persistence is crucial.

• Alternative Feedstocks: Exploring bio-based feedstocks for the synthesis of the starting materials could significantly reduce the carbon footprint of the overall process.

• Alternative Chemicals: For certain applications, exploring alternative dienes or other chemical intermediates that can be synthesized through more sustainable routes is a promising avenue. The specific alternatives will be highly dependent on the final application of the 2,5-dimethyl-1,4-hexadiene.

Conclusion

For researchers and professionals in drug development and chemical synthesis, a thorough evaluation of the environmental impact, using metrics such as E-factor and PMI, should be an integral part of the process design. By prioritizing greener synthesis strategies, the chemical industry can move towards a more sustainable future.

References

• 1. US3856882A - Process for producing 2,5-dimethyl 2,4-hexadiene - Google Patents [patents.google.com]
• 2. dmto.dicp.ac.cn [dmto.dicp.ac.cn]
• 3. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of 2,5-Dimethyl-1,4-hexadiene: A Comprehensive Guide for Laboratory Professionals

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the safe and compliant disposal of 2,5-Dimethyl-1,4-hexadiene, a flammable and hazardous chemical. Adherence to these procedures is critical to ensure personnel safety, environmental protection, and regulatory compliance within a laboratory setting.

Chemical and Physical Properties

A thorough understanding of the properties of 2,5-Dimethyl-1,4-hexadiene is fundamental to handling and disposing of it safely. The following table summarizes key quantitative data for this compound.

Property	Value
CAS Number	927-97-9
Molecular Formula	C8H14
Molecular Weight	110.20 g/mol
Appearance	Clear, colorless liquid
Boiling Point	132-134 °C
Melting Point	11-14 °C
Density	0.773 g/mL at 25 °C
Flash Point	25 °C (77 °F) - Closed Cup
Vapor Density	3.8 (vs air)

Hazard Profile and Safety Precautions

2,5-Dimethyl-1,4-hexadiene is classified as a Category 3 flammable liquid.[1][2][3][4] It is crucial to be aware of the following hazards:

• Flammability: The compound is a flammable liquid and vapor.[1][2][3][4] Vapors can form explosive mixtures with air and may travel to a source of ignition and flash back.[5][6]

• Health Hazards: It causes skin and serious eye irritation.[3] Inhalation may cause respiratory tract irritation.[3][5] Ingestion can be harmful and may pose an aspiration hazard.[7]

• Environmental Hazards: The substance is toxic to aquatic organisms and may cause long-term adverse effects in the aquatic environment.[1][3][4] Therefore, it must not be released into the environment.[1]

Personal Protective Equipment (PPE) is mandatory when handling this chemical:

• Eye Protection: Wear safety glasses with side shields or chemical goggles.

• Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber).

• Skin and Body Protection: Wear a lab coat and, if necessary, additional protective clothing to prevent skin contact.

• Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume hood.

Step-by-Step Disposal Protocol

The proper disposal of 2,5-Dimethyl-1,4-hexadiene is managed as hazardous waste. Under no circumstances should it be poured down the drain or disposed of with regular trash.[8][9][10][11]

1. Waste Collection:

• Container Selection: Use a designated, leak-proof, and chemically compatible waste container.[12][8] Glass or an appropriate solvent-resistant plastic bottle with a secure screw cap is recommended. The original container can be used if it is in good condition.[9]

• Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name "2,5-Dimethyl-1,4-hexadiene," and the approximate quantity.[12][8][9] Avoid using abbreviations or chemical formulas.

• Segregation: Store the waste container separately from incompatible materials, particularly strong oxidizing and reducing agents.[1] It should be kept in a designated satellite accumulation area for flammable liquids.

2. Waste Storage:

• Location: Store the waste container in a cool, dry, and well-ventilated area, away from sources of ignition such as heat, sparks, and open flames.[1][3][4] A dedicated flammable liquid storage cabinet is the ideal location.

• Container Integrity: Keep the waste container tightly closed except when adding waste.[8][9] Regularly inspect the container for any signs of leakage or degradation.

3. Disposal Request and Pickup:

• Institutional Procedures: Follow your institution's specific procedures for hazardous waste disposal. This typically involves submitting a request to the Environmental Health and Safety (EHS) department for waste pickup.

• Documentation: Complete all required waste disposal forms accurately and completely.

4. Spill Management:

• In the event of a spill, immediately alert personnel in the area and evacuate if necessary.

• Remove all sources of ignition.[1]

• Absorb the spill with an inert, non-combustible material such as sand, earth, or vermiculite. Do not use combustible materials like paper towels.

• Collect the absorbed material and contaminated items into a sealed, labeled container for disposal as hazardous waste.

• Ventilate the area and wash the spill site after the material has been removed.

Disposal Decision Workflow

The following diagram illustrates the logical steps for the proper disposal of 2,5-Dimethyl-1,4-hexadiene.

Caption: Disposal workflow for 2,5-Dimethyl-1,4-hexadiene.

References

• 1. - Division of Research Safety | Illinois [drs.illinois.edu]
• 2. vumc.org [vumc.org]
• 3. fishersci.com [fishersci.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. 2,5-Dimethylhexa-2,4-diene(764-13-6)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 6. fishersci.com [fishersci.com]
• 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 8. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 9. safety.pitt.edu [safety.pitt.edu]
• 10. chemsynthesis.com [chemsynthesis.com]
• 11. 2,5-Dimethyl-1,4-hexadiene | C8H14 | CID 523037 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. 2,5-Dimethyl-1,5-hexadiene | C8H14 | CID 12322 - PubChem [pubchem.ncbi.nlm.nih.gov]

Personal protective equipment for handling 2,5-Dimethyl-1,4-hexadiene

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical information for the handling and disposal of 2,5-Dimethyl-1,4-hexadiene. The following procedural guidance is designed to ensure the safe execution of laboratory operations involving this chemical.

Hazard Identification and Personal Protective Equipment (PPE)

Recommended Personal Protective Equipment

Protection Type	Equipment Specification	Rationale
Eye and Face Protection	Chemical splash goggles and a face shield.	To protect against splashes of the chemical which can cause serious eye irritation.[1]
Skin Protection	Flame-resistant lab coat over 100% cotton clothing.[2][3]	To protect the skin from accidental contact and provide a barrier against fire hazards.
Gloves: Nitrile or Viton® gloves. Double-gloving is recommended for extended operations.	Nitrile gloves offer good resistance to a range of hydrocarbons, oils, and solvents.[4][5][6] Viton® provides excellent resistance to aliphatic and aromatic hydrocarbons.[7][8][9] Given the lack of specific data for 2,5-Dimethyl-1,4-hexadiene, it is crucial to consult the glove manufacturer's chemical resistance guide and to inspect gloves for any signs of degradation before and during use.
Respiratory Protection	NIOSH-approved air-purifying respirator with organic vapor cartridges.[7][10]	To be used in areas with inadequate ventilation or when the occupational exposure limit is likely to be exceeded.[10] Cartridges should be replaced on a regular schedule.

Operational Plan: Step-by-Step Handling Protocol

Preparation

• Information Review: Thoroughly review the Safety Data Sheet (SDS) for a similar chemical like 2,5-Dimethyl-2,4-hexadiene and this handling guide before commencing any work.[6]

• Area Designation: Designate a specific, well-ventilated area for handling 2,5-Dimethyl-1,4-hexadiene, preferably within a chemical fume hood.[2][5]

• Safety Equipment Check: Ensure that a safety shower, eyewash station, and a Class B fire extinguisher are readily accessible and in good working order.[3]

• PPE Donning: Put on all required personal protective equipment as specified in the table above.

Handling and Use

• Grounding and Bonding: When transferring the chemical from one metal container to another, ensure that both containers are properly grounded and bonded to prevent the buildup of static electricity, which can be an ignition source.[1][5]

• Ignition Source Control: Eliminate all potential ignition sources from the handling area, including open flames, hot surfaces, and spark-producing equipment.[2][5] Use only spark-proof tools.[1]

• Container Management: Keep the container of 2,5-Dimethyl-1,4-hexadiene tightly closed when not in use to minimize the release of flammable vapors.[2]

• Heating: If heating is required, use a heating mantle, steam bath, or oil bath. Never use an open flame.[2][5]

Spill Response

• Evacuation and Ventilation: In the event of a spill, immediately evacuate all non-essential personnel from the area and ensure maximum ventilation.

• Ignition Source Elimination: If it is safe to do so, remove all ignition sources from the vicinity of the spill.

• Containment and Absorption: Contain the spill using an inert absorbent material such as sand, vermiculite, or a commercial sorbent. Do not use combustible materials like paper towels to absorb large spills.

• Collection and Disposal: Carefully collect the absorbed material using spark-proof tools and place it in a clearly labeled, sealed container for hazardous waste disposal.[11]

• Decontamination: Decontaminate the spill area with a suitable solvent, followed by soap and water. All cleaning materials should also be disposed of as hazardous waste.

Disposal Plan

• Waste Segregation: Collect all waste containing 2,5-Dimethyl-1,4-hexadiene, including unused product and contaminated materials, in a dedicated and properly labeled hazardous waste container.[12][13] Do not mix with other waste streams.[13]

• Container Requirements: Use a container that is chemically compatible with the waste and can be securely sealed. High-density polyethylene (B3416737) (HDPE) containers are generally suitable.[14]

• Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full chemical name, and the associated hazards (e.g., "Flammable Liquid").[13]

• Storage: Store the hazardous waste container in a designated, well-ventilated, and cool area, away from ignition sources and incompatible materials.[12] Flammable liquid storage cabinets are recommended.[2]

• Disposal: Arrange for the disposal of the hazardous waste through a licensed environmental waste management company, following all local, state, and federal regulations.[12][13]

Safe Handling Workflow

References

• 1. calpaclab.com [calpaclab.com]
• 2. wellbefore.com [wellbefore.com]
• 3. ehs.yale.edu [ehs.yale.edu]
• 4. marketplace.safetyculture.com [marketplace.safetyculture.com]
• 5. Are nitrile gloves chemical resistant? | Ansell USA [ansell.com]
• 6. worksafegear.com.au [worksafegear.com.au]
• 7. calpaclab.com [calpaclab.com]
• 8. calpaclab.com [calpaclab.com]
• 9. foxxlifesciences.in [foxxlifesciences.in]
• 10. Glove Selection Chart - Chemical Breakthrough Times | All Safety Products [allsafetyproducts.com]
• 11. ehs.sfsu.edu [ehs.sfsu.edu]
• 12. safety.fsu.edu [safety.fsu.edu]
• 13. kelco.com.au [kelco.com.au]
• 14. chemistry.osu.edu [chemistry.osu.edu]